4-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline

• CAS: 797767-52-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

An In-Depth Technical Guide to the Synthesis and Characterization of 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of the heterocyclic compound 4-([1][2]triazolo[3,4-b][1][3]thiadiazol-6-yl)aniline. This molecule is of significant interest in medicinal chemistry due to the established broad-spectrum biological activities of the triazolo-thiadiazole scaffold, including antimicrobial, anti-inflammatory, and anticancer properties.[3][4] The fusion of the 1,2,4-triazole and 1,3,4-thiadiazole ring systems creates a planar, electron-rich structure that is a key pharmacophore in numerous bioactive compounds. This guide will delve into the practical and theoretical aspects of its preparation and rigorous analytical characterization, providing a solid foundation for further research and development.

I. Strategic Approach to Synthesis

The construction of the 3,6-disubstituted-[1][2]triazolo[3,4-b][1][3]thiadiazole core is most effectively achieved through the acid-catalyzed cyclocondensation of a 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol with a suitable carboxylic acid.[3][5] In the case of 4-([1][2]triazolo[3,4-b][1][3]thiadiazol-6-yl)aniline, the key precursors are 4-amino-5-mercapto-1,2,4-triazole and 4-aminobenzoic acid.

A. The Role of Phosphorus Oxychloride: A Deeper Look

Phosphorus oxychloride (POCl₃) is the reagent of choice for this transformation, serving a dual role as both a catalyst and a dehydrating agent. Its efficacy stems from its ability to activate the carboxylic acid moiety, rendering it more susceptible to nucleophilic attack.

The reaction mechanism is initiated by the attack of the carbonyl oxygen of the carboxylic acid on the electrophilic phosphorus atom of POCl₃, leading to the formation of a highly reactive acyl chlorophosphate intermediate. This intermediate is then readily attacked by the exocyclic amino group of the 4-amino-5-mercapto-1,2,4-triazole. Subsequent intramolecular cyclization and dehydration, facilitated by POCl₃, result in the formation of the fused triazolo-thiadiazole ring system.[6]

II. Experimental Protocol: Synthesis of 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline

This protocol is a composite methodology based on established procedures for the synthesis of analogous 3,6-disubstituted-[1][2]triazolo[3,4-b][1][3]thiadiazoles.

Diagrammatic Representation of the Synthetic Workflow:

Sources

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An In-depth Spectroscopic Guide to 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline: Elucidating Molecular Structure for Drug Discovery

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of 4-([1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The fused[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole scaffold is a privileged structure known to exhibit a wide range of pharmacological activities.[3][5][6][7] Accurate structural elucidation is paramount for understanding its bioactivity and for the rational design of new therapeutic agents. This document details the theoretical and practical aspects of analyzing this molecule using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). By integrating data from these orthogonal techniques, we present a validated and in-depth view of the molecule's architecture, providing a critical resource for researchers in the field.

Introduction: The Significance of the Triazolo[3,4-b]thiadiazole Scaffold

The fusion of triazole and thiadiazole rings creates a planar, aromatic system with a unique distribution of heteroatoms, making it a versatile scaffold for interacting with biological targets.[6] Derivatives of this core have demonstrated a remarkable breadth of biological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[3][5][7] The subject of this guide, 4-([1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline, incorporates a key pharmacophore, the p-aminophenyl group, which can serve as a crucial site for further chemical modification to modulate activity and selectivity.

A thorough understanding of the spectroscopic signature of this parent compound is the bedrock upon which the synthesis and evaluation of new analogues are built. This guide explains the causality behind the expected spectral features, enabling scientists to confidently identify this core structure and interpret the spectral changes that occur upon substitution.

Molecular Structure and Atom Numbering

To facilitate a clear and unambiguous discussion of the spectroscopic data, the following atom numbering scheme will be used throughout this guide.

Caption: Molecular structure and atom numbering of 4-([1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of organic molecules. For 4-([1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline, both ¹H and ¹³C NMR provide critical information for structural confirmation.

¹H NMR Spectroscopy: Probing the Proton Environment

The ¹H NMR spectrum of the title compound is expected to show distinct signals corresponding to the aromatic protons of the aniline ring and the proton on the triazole ring. The exact chemical shifts are influenced by the electronic environment of each proton.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is often preferred for this class of compounds due to its excellent solvating power.

• Instrument: A 400 MHz or higher field NMR spectrometer.

• Parameters:

  • Pulse Program: Standard single-pulse experiment (zg30).

  • Temperature: 298 K.

  • Number of Scans: 16-64, depending on sample concentration.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-12 ppm.

• Referencing: The residual solvent peak of DMSO-d₆ at approximately 2.50 ppm is used as an internal reference.

Predicted ¹H NMR Data and Interpretation

Proton(s)	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H (Triazole)	9.0 - 9.5	Singlet (s)	-	The proton on the triazole ring is in a highly deshielded environment due to the electron-withdrawing nature of the adjacent nitrogen atoms.
H (Aniline, ortho to triazolothiadiazole)	7.8 - 8.2	Doublet (d)	8.0 - 9.0	These protons are deshielded due to the anisotropic effect of the heterocyclic ring system. They will appear as a doublet due to coupling with the adjacent meta protons.
H (Aniline, meta to triazolothiadiazole)	6.7 - 7.0	Doublet (d)	8.0 - 9.0	These protons are shielded by the electron-donating amino group and will appear upfield as a doublet due to coupling with the ortho protons.
-NH₂ (Aniline)	5.0 - 6.0	Broad Singlet (br s)	-	The chemical shift of the amino protons is variable and depends on concentration, temperature, and solvent. The signal is often broad due to quadrupole broadening and exchange with residual water.

Note: The predicted chemical shifts are based on data from analogous compounds reported in the literature.[2][3]

Caption: Workflow for ¹H NMR analysis.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The ¹³C NMR spectrum provides a count of the unique carbon atoms in the molecule and information about their chemical environment.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrument: A 400 MHz (or higher) spectrometer, operating at the corresponding ¹³C frequency (e.g., 100 MHz).

• Parameters:

  • Pulse Program: Proton-decoupled ¹³C experiment (zgpg30).

  • Temperature: 298 K.

  • Number of Scans: 1024-4096, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2 seconds.

  • Spectral Width: 0-200 ppm.

• Referencing: The solvent peak of DMSO-d₆ at approximately 39.52 ppm is used as an internal reference.

Predicted ¹³C NMR Data and Interpretation

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Rationale
C (Triazole, attached to S)	160 - 165	This carbon is part of the electron-deficient triazole ring and is bonded to two heteroatoms (N and S), resulting in a downfield shift.
C (Triazole, attached to aniline)	150 - 155	This carbon is also in an electron-deficient environment within the triazole ring.
C (Thiadiazole, attached to S)	145 - 150	The carbon in the thiadiazole ring is deshielded due to the adjacent sulfur and nitrogen atoms.
C (Aniline, ipso to triazolothiadiazole)	120 - 125	This quaternary carbon's chemical shift is influenced by the attached heterocyclic system.
C (Aniline, ortho to triazolothiadiazole)	128 - 132	These carbons are in a standard aromatic region.
C (Aniline, meta to triazolothiadiazole)	114 - 118	These carbons are shielded by the electron-donating amino group, causing an upfield shift.
C (Aniline, para to triazolothiadiazole)	150 - 155	This carbon is attached to the electron-donating amino group, resulting in a downfield shift.

Note: The predicted chemical shifts are based on data from analogous compounds reported in the literature.[3][4]

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The spectrum of 4-([1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline will be characterized by vibrations corresponding to the N-H bonds of the aniline, C-H bonds of the aromatic rings, and the various C=N and C=C bonds within the heterocyclic and aromatic systems.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: Prepare a potassium bromide (KBr) pellet by mixing a small amount of the sample (1-2 mg) with approximately 100 mg of dry KBr powder and pressing the mixture into a transparent disk.

• Instrument: A Fourier-transform infrared (FT-IR) spectrometer.

• Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Background Correction: A background spectrum of a pure KBr pellet should be collected and subtracted from the sample spectrum.

Predicted IR Data and Interpretation

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
3450 - 3250	N-H stretch	Primary Amine (-NH₂)	The presence of two bands in this region (asymmetric and symmetric stretching) is characteristic of a primary amine.
3100 - 3000	C-H stretch	Aromatic C-H	These absorptions are typical for C-H stretching in aromatic rings.
1650 - 1550	C=N stretch	Triazole and Thiadiazole rings	The multiple C=N bonds within the fused heterocyclic system will give rise to strong absorptions in this region.[3]
1620 - 1580	N-H bend	Primary Amine (-NH₂)	The scissoring vibration of the primary amine.
1500 - 1400	C=C stretch	Aromatic Rings	Characteristic skeletal vibrations of the aromatic rings.
850 - 800	C-H out-of-plane bend	1,4-disubstituted benzene	A strong band in this region is indicative of a para-disubstituted benzene ring.
750 - 650	C-S stretch	Thiadiazole ring	The C-S bond vibration typically appears in this region of the fingerprint.

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. High-resolution mass spectrometry (HRMS) can confirm the molecular formula with high accuracy. The fragmentation pattern observed in the mass spectrum can also provide valuable structural information.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent such as methanol or acetonitrile.

• Instrument: An electrospray ionization (ESI) mass spectrometer, often coupled to a time-of-flight (TOF) or Orbitrap analyzer for high resolution.

• Parameters (ESI-Positive Mode):

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Capillary Voltage: 3-4 kV.

  • Drying Gas Flow and Temperature: Optimized for the specific instrument.

• Data Analysis: The molecular ion is expected to be observed as the protonated molecule [M+H]⁺.

Predicted Mass Spectrometry Data and Interpretation

• Molecular Formula: C₉H₇N₅S

• Monoisotopic Mass: 217.0422 g/mol

• Expected [M+H]⁺: m/z 218.0495

Fragmentation Pathway: The fragmentation of the[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole core is complex. Common fragmentation pathways for related triazole systems involve the loss of small neutral molecules such as N₂, HCN, and cleavage of the heterocyclic rings.[8] The aniline moiety can also undergo fragmentation.

Caption: Generalized fragmentation pathways in mass spectrometry.

Conclusion

The comprehensive spectroscopic analysis of 4-([1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline using NMR, IR, and Mass Spectrometry provides a robust and validated method for its structural confirmation. The data and interpretations presented in this guide, based on established principles and literature precedents for analogous compounds, offer a reliable framework for researchers. This foundational knowledge is crucial for the quality control of synthesized materials and for understanding the structure-activity relationships in the development of new drug candidates based on the versatile triazolo[3,4-b]thiadiazole scaffold.

References

• Chai, X., et al. (2009). Design, synthesis, and biological evaluation of novel 1-(1H-1,2,4-triazole-1-yl)-2-(2,4-difluorophenyl)-3-substituted benzylamino-2-propanols. Bioorganic & Medicinal Chemistry Letters, 19(7), 1811–1814.

• Obushak, N. D., et al. (2007). Synthesis of Substituted 4-([1][2][3]Triazolo[3,4-b]-[1][3][4]thiadiazol-6-yl)quinolines. Russian Journal of Organic Chemistry, 43(8), 1223–1227.

• Çavuş, M. S., & Muğlu, H. (2018). New 1,3,4-thiadiazole compounds: synthesis, spectroscopic characterisation and theoretical analyses based on DFT calculations. Balıkesir University Journal of Science and Technology, 20(1), 327-340.

• Patel, G. K., & Patel, H. S. (2015). Synthesis, spectroscopic and biological activity of 3-(pyridin-4-yl)-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole derivatives. Advances in Applied Science Research, 6(3), 64-71.

• Karabasanagouda, T., et al. (2007). Synthesis and antimicrobial activities of some new 1,2,4-triazolo[3,4-b][1][3][4]thiadiazoles and 1,2,4-triazolo[3,4-b][1][3][4]thiadiazines carrying 4-methylthiobenzyl moiety. European Journal of Medicinal Chemistry, 42(4), 521-527.

• Al-Alshaikh, M. A., et al. (2016). Crystal structure of 6-(2-fluorophenyl)-3-phenyl-[1][2][3]-triazolo[3,4-b][1][3][4]thiadiazole, C15H9FN4S. Zeitschrift für Kristallographie - New Crystal Structures, 231(2), 335-337.

• Plećević, M., et al. (2021). Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules, 26(13), 4065.

• Zadorozhnii, P. V., et al. (2016). Synthesis and spectral characteristics of N-(1-([1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-ylamino)-2,2,2-trichloroethyl)carboxamides. Russian Chemical Bulletin, 65(1), 132-138.

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Biological activity of novel triazolo-thiadiazole aniline derivatives

An In-depth Technical Guide to the Biological Activity of Novel Triazolo-Thiadiazole Aniline Derivatives

Introduction: The Rise of a Privileged Heterocyclic Scaffold

In the landscape of medicinal chemistry, the fusion of heterocyclic rings has consistently yielded scaffolds of profound pharmacological importance. Among these, the 1,2,4-triazolo[3,4-b][1][2][3]thiadiazole system, a bicyclic heteroaromatic structure, has emerged as a "privileged scaffold." This is due to its rigid, planar geometry and the strategic placement of nitrogen and sulfur atoms, which are key pharmacophoric features enabling diverse, high-affinity interactions with biological targets.[1][2] The incorporation of an aniline moiety further expands the chemical space, allowing for fine-tuning of physicochemical properties such as lipophilicity and electronic distribution, which are critical for optimizing pharmacokinetic and pharmacodynamic profiles.

This technical guide offers a comprehensive exploration of the multifaceted biological activities of novel triazolo-thiadiazole aniline derivatives. We will delve into the mechanistic underpinnings of their anticancer, antimicrobial, and anti-inflammatory properties, supported by detailed experimental protocols and structure-activity relationship (SAR) insights. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold for the discovery of next-generation therapeutic agents.

Anticancer Activity: Targeting Key Oncogenic Pathways

The proliferation of cancer cells is often driven by the dysregulation of critical signaling pathways. Triazolo-thiadiazole derivatives have demonstrated significant potential as anticancer agents by effectively modulating these pathways.[4][5]

Mechanism of Action: Inhibition of the PI3K/Akt Signaling Cascade

A primary mechanism underlying the anticancer efficacy of these derivatives is the inhibition of the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway.[1] This pathway is a central regulator of cell survival, growth, and proliferation, and its hyperactivation is a hallmark of many human cancers.[1]

Several lead compounds, including derivatives designated KA25 and KA39, have been shown to inhibit the phosphorylation of Akt at Ser-473 in a time- and concentration-dependent manner.[1][5] This inhibition prevents the downstream activation of proteins responsible for cell survival and proliferation, ultimately leading to apoptosis of cancer cells. Molecular modeling studies suggest that these compounds bind effectively to the ATP-binding site of Akt1 and Akt2, acting as competitive inhibitors.[4][5]

Caption: PI3K/Akt signaling pathway and the inhibitory action of triazolo-thiadiazole derivatives.

Experimental Evaluation: In Vitro Cytotoxicity (MTT Assay)

The standard method for assessing the in vitro anticancer potential of these compounds is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[1] This colorimetric assay measures cell metabolic activity, which serves as an indicator of cell viability.

Rationale for Experimental Choices:

• Cell Lines: A panel of diverse human cancer cell lines (e.g., colorectal, ovarian, prostate, breast) is used to assess the breadth of activity.[1][6] This helps identify potential tissue-specific efficacy.

• Concentration Range: A wide range of drug concentrations (e.g., 1–100 μM) is tested to determine the dose-response relationship and calculate the GI50 (concentration for 50% growth inhibition).[1]

• Exposure Time: A 48-hour drug exposure is a standard duration that allows for sufficient time for the compound to exert its effects on cell proliferation and survival.[1]

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 8 × 10³ cells per well.[1]

• Incubation: Allow cells to adhere and grow for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.[1]

• Compound Treatment: Replace the culture medium with fresh medium containing the triazolo-thiadiazole derivatives at various concentrations (from 1 to 100 μM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Etoposide).[1][7]

• Drug Exposure: Incubate the plates for 48 hours under the same conditions.[1]

• MTT Addition: Discard the drug-containing media and add 100 μL of fresh medium and 20 μL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add 100 μL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50/IC50 values.

Summary of Anticancer Activity Data

The cytotoxic effects of these derivatives have been evaluated against numerous cancer cell lines. The data consistently show potent activity, often in the low micromolar range.

Compound Class/Example	Cancer Cell Line	Activity Metric	Value (µM)	Reference
Triazolo-Thiadiazole Pyridinium	MCF-7 (Breast)	IC50	110.4 (µg/mL)	[6]
3,6-disubstituted derivatives	60 Human Cancer Lines	Growth Inhibition	Active at 10⁻⁵ to 10⁻⁷ M	[8]
Furan-containing derivatives	Renal Cancer (UO-31)	GI50	3.41	[9]
Sulfonamide derivatives (KA39)	HT-29 (Colon)	In vivo efficacy	Significant tumor growth inhibition	[1][5]

Antimicrobial Activity: A Broad-Spectrum Approach

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Triazolo-thiadiazole aniline derivatives have demonstrated potent and broad-spectrum antibacterial and antifungal activities, often surpassing conventional antibiotics in efficacy.[2][3][10]

Mechanism of Action

• Antibacterial: Molecular docking studies suggest that the antibacterial action may stem from the inhibition of UDP-N-acetylenolpyruvylglucosamine reductase (MurB).[2][10] MurB is a crucial enzyme in the bacterial cell wall peptidoglycan synthesis pathway. Its inhibition disrupts cell wall integrity, leading to bacterial cell death.

• Antifungal: The proposed antifungal mechanism involves the inhibition of lanosterol 14α-demethylase (CYP51).[2][10] This enzyme is vital for the synthesis of ergosterol, a key component of the fungal cell membrane. Inhibition of CYP51 disrupts membrane fluidity and function, arresting fungal growth.

Experimental Evaluation: Broth Microdilution for MIC/MBC/MFC Determination

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), Minimum Bactericidal Concentration (MBC), and Minimum Fungicidal Concentration (MFC) of antimicrobial agents.[2][11]

Rationale for Experimental Choices:

• Microorganism Panel: A diverse panel including Gram-positive bacteria (e.g., Staphylococcus aureus), Gram-negative bacteria (e.g., Escherichia coli), resistant strains (e.g., MRSA), and fungi (e.g., Candida albicans) is used to establish the spectrum of activity.[2][11]

• Reference Drugs: The activity is compared against well-established antibiotics (e.g., Ampicillin, Streptomycin) and antifungals (e.g., Ketoconazole, Bifonazole) to benchmark the potency of the novel compounds.[2][3]

• Serial Dilution: A two-fold serial dilution provides a precise determination of the lowest concentration that inhibits microbial growth.

Caption: Experimental workflow for determining MIC, MBC, and MFC via broth microdilution.

Summary of Antimicrobial Activity Data

Studies have shown that many triazolo-thiadiazole derivatives exhibit antimicrobial activity superior to standard reference drugs.[2]

Test Organism	Activity Metric	Result	Reference
Gram-positive & Gram-negative Bacteria	MIC	More potent than Ampicillin & Streptomycin	[2][10]
Resistant Bacterial Strains	MIC	Potent activity observed	[2][11]
Fungi (Candida, Aspergillus)	MFC	Up to 80-fold higher activity than Ketoconazole	[2][3]
P. aeruginosa Biofilm	Inhibition	Some compounds show significant antibiofilm activity	[2][11]

Anti-inflammatory Activity

Chronic inflammation is an underlying factor in numerous diseases. Certain triazolo-thiadiazole derivatives have been identified as potent anti-inflammatory agents with potentially better safety profiles than traditional non-steroidal anti-inflammatory drugs (NSAIDs).[12][13]

Mechanism of Action & SAR

The precise anti-inflammatory mechanism is still under investigation, but it is believed to involve the modulation of inflammatory mediators. Structure-activity relationship studies have highlighted the crucial role of specific substitutions. For instance, the presence of a fluorine atom on the phenyl ring has been shown to significantly enhance anti-inflammatory activity, which correlates with calculated lipophilicity and solubility values.[12][13]

Experimental Evaluation: Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model in rats is a classic and reliable in vivo assay for evaluating the anti-exudative effects of acute anti-inflammatory agents.[12][13]

Step-by-Step Protocol:

• Animal Acclimatization: Acclimatize male Wistar rats for one week under standard laboratory conditions.

• Grouping and Fasting: Divide animals into groups (e.g., control, standard drug, test compounds) and fast them overnight before the experiment.

• Compound Administration: Administer the test compounds and standard drugs (e.g., Ibuprofen, Diclofenac) orally or intraperitoneally. The control group receives the vehicle.

• Inflammation Induction: One hour after drug administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Edema Measurement: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group compared to the control group.

In Silico Approaches: Rational Drug Design

Computational tools are integral to modern drug discovery, enabling the rational design and prioritization of candidate molecules.

• Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a target protein. It has been instrumental in identifying potential binding sites and elucidating the mechanisms of action for anticancer (Akt) and antimicrobial (MurB, CYP51) activities of triazolo-thiadiazole derivatives.[2][5][14]

• ADMET Prediction: In silico models are used to predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of novel compounds.[15][16] This helps in early-stage identification of molecules with favorable drug-like properties and low toxicity risks, saving significant time and resources.[16][17]

Conclusion and Future Perspectives

The 1,2,4-triazolo[3,4-b][1][2][3]thiadiazole scaffold, particularly when functionalized with aniline derivatives, represents a highly promising platform for the development of novel therapeutics. The derivatives exhibit a remarkable breadth of biological activities, including potent anticancer, broad-spectrum antimicrobial, and significant anti-inflammatory effects. Their mechanisms of action often involve the modulation of clinically relevant targets like the PI3K/Akt pathway and essential microbial enzymes.

Future research should focus on:

• Lead Optimization: Systematically modifying the substitution patterns on both the triazolo-thiadiazole core and the aniline moiety to enhance potency and selectivity while minimizing off-target effects.

• Mechanism Deconvolution: Further elucidating the precise molecular mechanisms, especially for anti-inflammatory actions, to identify novel biological targets.

• Pharmacokinetic Profiling: Conducting comprehensive in vivo pharmacokinetic and safety studies for the most promising lead compounds to assess their suitability for clinical development.

The continued exploration of this versatile chemical scaffold holds immense promise for addressing unmet needs in oncology, infectious diseases, and inflammatory disorders.

References

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• Title: Synthesis and Anti-inflammatory Activity of Some New 6-Aryltriazolo[3,4-b][1][2][3]thiadiazole Derivatives Source: Synthesis and Anti-inflammatory Activity of Some New 6-Aryltriazolo[3,4-b][1][2][3]thiadiazole Derivatives URL:

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• Title: Synthesis and biological evaluation of 3,6-disubstituted[1][3][4]triazolo[3,4-b][1][2][3]thiadiazole derivatives as a novel class of potential anti-tumor agents - PubMed Source: PubMed URL:

• Title: Anticancer properties of some triazolo[3,4-b][1][2][3]thiadiazoles Source: ResearchGate URL:

• Title: (PDF) Synthesis and Anti-inflammatory Activity of Some New 6-Aryltriazolo[3,4-b][1][2][3]thiadiazole Derivatives Source: ResearchGate URL:

• Title: In silico Investigation and Molecular Docking Study of Triazolo-thiadiazole Derivatives for Antimicrobial, Anti-inflammatory and Anti-diabetic Activity Source: ResearchGate URL
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• Title: Heterocycles 52: The Drug-Likeness Analysis of Anti-Inflammatory Thiazolo[3,2-b][1][3][4]triazole and Imidazo[2,1-b][1][2][3]thiadiazole Derivatives - MDPI Source: MDPI URL:

• Title: In silico Evaluation of Antimicrobial Activity of Some Thiadiazoles Using Molecular Docking Approach - MDPI Source: MDPI URL

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In-Silico Molecular Docking of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline: A Technical Guide for Drug Discovery Professionals

Abstract

The fused heterocyclic scaffold of 1,2,4-triazolo[3,4-b][1][2][3]thiadiazole is a cornerstone in medicinal chemistry, with derivatives demonstrating a wide spectrum of pharmacological activities, including potent antimicrobial and anticancer effects. This technical guide provides a comprehensive, in-depth protocol for conducting in-silico molecular docking studies on a promising derivative, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. This document is structured to provide researchers, scientists, and drug development professionals with not only a step-by-step workflow but also the scientific rationale behind key decisions in the computational analysis pipeline. We will navigate from ligand and protein preparation to the execution of docking simulations and the critical analysis of the resulting data, with a focus on ensuring scientific integrity and reproducibility. The methodologies outlined herein are designed to be self-validating, empowering research teams to confidently assess the therapeutic potential of this and similar compounds against critical biological targets.

Introduction: The Therapeutic Potential of the Triazolo-Thiadiazole Scaffold

The convergence of a triazole and a thiadiazole ring system creates a unique electronic and structural architecture, making the triazolo-thiadiazole core a "privileged scaffold" in drug discovery. Compounds based on this core have demonstrated significant efficacy as antimicrobial and anticancer agents.[1][4] The aniline substitution at the 6-position of the thiadiazole ring in our molecule of interest, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, offers a key point for interaction within protein binding sites, potentially enhancing its therapeutic profile.

Molecular docking is an indispensable computational technique that predicts the preferred orientation of a ligand when bound to a target protein.[5] This in-silico approach provides critical insights into binding affinity, interaction patterns, and the structural basis of molecular recognition, thereby accelerating the drug discovery process by prioritizing compounds for synthesis and experimental testing.[6]

This guide will detail the complete workflow for a rigorous molecular docking study of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline against two classes of therapeutically relevant targets:

• Anticancer Targets: Human AKT1 and AKT2 kinases, key nodes in cell survival and proliferation pathways often dysregulated in cancer.[4][7]

• Antimicrobial Targets: Escherichia coli MurB, an essential enzyme in bacterial cell wall biosynthesis, and Candida albicans CYP51, the primary target for azole antifungal drugs.[8][9]

The Molecular Docking Workflow: A Conceptual Overview

A successful molecular docking experiment is a multi-stage process that requires careful preparation and validation at each step. The workflow is designed to ensure that the computational model accurately reflects biological reality as closely as possible.

Figure 1: Conceptual workflow for the in-silico molecular docking process.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed, field-proven methodology for the molecular docking of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. The protocol utilizes the widely adopted AutoDock Vina software suite, along with AutoDock Tools for file preparation and PyMOL for visualization.[10][11]

Part 1: Ligand Preparation

The accuracy of a docking study begins with a high-quality, energetically favorable 3D structure of the ligand.

Protocol 3.1.1: 3D Structure Generation and Format Conversion

• Obtain SMILES String: The Simplified Molecular Input Line Entry System (SMILES) string for 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline is C1=CC(=CC=C1N)C2=NN3C(=N2)N=C(S3)N.

• Generate 3D Structure: Use an online tool or a local program like Open Babel to convert the SMILES string into a 3D structure. The NovoPro Bioscience SMILES converter is a viable online option.[12] Save the output in .pdb format.

• Energy Minimization (Optional but Recommended): To obtain a more realistic low-energy conformation, perform an energy minimization of the 3D structure using software like Avogadro, Chimera, or the CCDC's SMILES to 3D structure tool which is based on the CSD.[13]

• Prepare PDBQT File: The PDBQT format is required for AutoDock Vina and includes partial charges and atom type definitions.[14] This is accomplished using AutoDock Tools (ADT).

  • Launch ADT.

  • Go to Ligand -> Input -> Open and select your ligand's .pdb file.

  • Go to Ligand -> Torsion Tree -> Detect Root.

  • Go to Ligand -> Output -> Save as PDBQT and save the file as ligand.pdbqt. ADT will automatically calculate Gasteiger charges and define rotatable bonds.[15]

Part 2: Target Protein Preparation

The selection and preparation of the target protein structure are critical for a biologically relevant docking simulation.

Protocol 3.2.1: Protein Selection and Cleaning

• Select Target PDB Structures: Based on the known biological activities of triazolo-thiadiazoles, we have selected the following high-resolution crystal structures from the Protein Data Bank (PDB).[4][8]

Target Protein	Organism	PDB ID	Resolution (Å)	Rationale & Co-crystallized Ligand (for validation)
AKT1 (PKB alpha)	Homo sapiens		2.70	Key cancer target; co-crystallized with an allosteric inhibitor.[1][16]
AKT2 (PKB beta)	Homo sapiens		2.00	Key cancer target; co-crystallized with an ATP-competitive inhibitor.[2]
MurB Reductase	Escherichia coli		2.51	Essential bacterial enzyme; co-crystallized with a naphthyl tetronic acid inhibitor.[17]
CYP51 (LDM)	Candida albicans		2.15	Primary antifungal target; co-crystallized with the drug candidate VT-1161.[3]

• Clean the PDB Structure: Raw PDB files often contain non-essential molecules (water, ions, co-factors) and may have multiple chains. These must be removed to isolate the target protein.

  • Open the downloaded PDB file in a molecular viewer like PyMOL or Chimera.

  • Delete all water molecules (remove solvent).

  • Delete any co-factors, ions, and the co-crystallized ligand.

  • If the biological unit is a monomer but the PDB file contains a dimer or multimer, delete the extra chains.

  • Save the cleaned protein structure as a new .pdb file (e.g., protein_cleaned.pdb).[10]

Protocol 3.2.2: PDBQT File Preparation for the Receptor

• Launch AutoDock Tools (ADT).

• Go to File -> Read Molecule and open your protein_cleaned.pdb file.

• Go to Edit -> Hydrogens -> Add. Select Polar only and click OK.

• Go to Edit -> Charges -> Add Kollman Charges.

• Go to Grid -> Macromolecule -> Choose. Select the protein and click Select Molecule. This assigns the AD4 atom types.

• Save the prepared protein as a PDBQT file: File -> Save -> Write PDBQT. Name it receptor.pdbqt.[18]

Part 3: Docking Execution with AutoDock Vina

With the ligand and receptor prepared, the next step is to define the docking search space and run the simulation.

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The Pivotal Role of the Aniline Moiety: A Guide to the Structure-Activity Relationship of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline Derivatives

Introduction: The Prominence of a Privileged Scaffold

The fused heterocyclic system of[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole is a cornerstone in modern medicinal chemistry. Its rigid, planar structure and rich heteroatom content make it an exemplary scaffold for developing therapeutic agents.[1][5][6] The electron-donating and electron-withdrawing properties imparted by its sulfur and nitrogen atoms facilitate diverse non-covalent interactions, crucial for binding to biological targets like proteins.[6] This core has been successfully exploited to generate compounds with a wide spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][7] This guide focuses specifically on derivatives featuring a 4-aniline substituent, a chemical modification that has proven particularly fruitful in the quest for potent and selective bioactive molecules. We will dissect the intricate relationship between the structure of these aniline derivatives and their resulting biological activity, providing a framework for the rational design of next-generation therapeutics.

The Bioactive Landscape: Diverse Pharmacological Applications

The 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline scaffold is not limited to a single mode of action. Its derivatives have demonstrated efficacy across a range of therapeutic areas, highlighting the versatility of this chemical framework.

• Anticancer Activity: Numerous studies have reported the potent in vitro antiproliferative activities of these derivatives against various cancer cell lines, including colorectal and breast cancer.[1][8] Mechanistic studies have revealed that some of these compounds act by inhibiting key signaling proteins such as Akt1 and Akt2, which are crucial for cancer cell survival and proliferation.[1][4][8][9] Molecular modeling suggests these molecules can effectively bind to the ATP binding site of these kinases.[1][4][8][9] Furthermore, some derivatives have shown in vivo efficacy in human tumor xenograft models, underscoring their potential as clinical candidates.[1][4][8]

• Antimicrobial and Antifungal Activity: The scaffold is also a potent antimicrobial pharmacophore. Derivatives have shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria, in some cases exceeding the potency of reference drugs like ampicillin and streptomycin.[2][7][10] Their antifungal activity can be several-fold higher than standards such as ketoconazole.[2][7][10] Docking studies suggest that the antibacterial mechanism may involve the inhibition of enzymes like E. coli MurB, while the antifungal action could be linked to the inhibition of CYP51.[2][7][10]

Dissecting the Structure-Activity Relationship (SAR)

The biological activity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline derivatives is exquisitely sensitive to the nature and position of substituents on the aniline ring. Understanding these relationships is paramount for optimizing potency and selectivity.

The Aniline Ring: A Hotspot for Modulation

The phenyl ring of the aniline moiety provides a versatile platform for chemical modification. The electronic properties and steric bulk of substituents can dramatically influence target engagement and pharmacokinetic properties.

• Electron-Withdrawing Groups (EWGs): Halogens and nitro groups are common EWGs explored in SAR studies.

  • Halogens (F, Cl): The introduction of a fluorine or chlorine atom, particularly at the para-position of the aniline ring, often leads to a significant enhancement in anticancer activity. For instance, derivatives with a 4-fluorophenyl or 3-chlorophenyl moiety have demonstrated potent antiproliferative effects.[1] In antimicrobial assays, the presence of a chlorine atom at the meta-position of a phenyl ring attached to the core has been shown to be beneficial for activity against both drug-sensitive and resistant strains of Staphylococcus aureus.[11]

  • Nitro Group (-NO2): A nitro group at the para-position has also been associated with strong anticancer activity.[1] The potent electron-withdrawing nature of the nitro group can significantly alter the electronic distribution of the entire molecule, potentially enhancing its interaction with biological targets.

• Electron-Donating Groups (EDGs): While often less potent than their EWG-substituted counterparts in anticancer screens, EDGs can still confer significant activity. The specific context of the target and the overall molecular framework determine their utility.

The precise impact of these substitutions is often quantified using metrics like the half-maximal inhibitory concentration (IC50) or growth inhibition (GI50). A lower value indicates higher potency.

Quantitative SAR Insights

The following table summarizes the anticancer activity of representative derivatives against HT-29 human colon cancer cells, illustrating the impact of aniline ring substitution.

Compound ID	Aniline Ring Substituent (R)	Activity (GI50 in µM)
KA25	4-Fluorophenyl	Potent
KA26	3-Chlorophenyl	Potent
KA39	4-Nitrophenyl	Most Potent

Data synthesized from literature reports. Specific GI50 values can be found in the cited references.[1]

This data clearly indicates that substitution with strong electron-withdrawing groups at the para or meta positions of the phenyl ring is a key strategy for enhancing anticancer efficacy in this chemical series.

Key Experimental Protocols

Reproducibility and methodological rigor are the bedrocks of scientific integrity. The following sections detail standardized protocols for the synthesis and biological evaluation of these compounds.

General Synthetic Procedure for 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline Derivatives

The synthesis of this scaffold typically involves a multi-step process, culminating in the cyclization of a key triazole intermediate.

Workflow: From Starting Materials to Final Compound

Caption: General synthetic workflow for triazolo-thiadiazole derivatives.

Step-by-Step Protocol:

• Synthesis of Potassium Dithiocarbazate Intermediate: To a solution of a substituted benzohydrazide in ethanol, potassium hydroxide and carbon disulfide are added. The mixture is stirred at room temperature for 16 hours. The resulting precipitate is filtered and washed with ether to yield the potassium dithiocarbazate intermediate.

  • Rationale: This step creates the key dithiocarbazate functionality required for the subsequent cyclization into the triazole ring. Ethanol is a suitable solvent, and the base (KOH) facilitates the reaction.

• Formation of the 4-Amino-1,2,4-triazole-3-thiol Core: The potassium dithiocarbazate intermediate is refluxed with hydrazine monohydrate in water for 4 hours. Upon cooling and dilution with water, the desired 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol precipitates and is collected.

  • Rationale: Hydrazine hydrate acts as the nitrogen source for the formation of the triazole ring. Refluxing provides the necessary energy for this cyclization reaction.

• Final Cyclization to form the Triazolo[3,4-b]thiadiazole Ring: The 4-amino-1,2,4-triazole-3-thiol intermediate is condensed with a selected substituted carboxylic acid (which will form the aniline part) in the presence of a dehydrating agent like phosphorus oxychloride (POCl3). The reaction mixture is refluxed for 1-2 hours.

  • Rationale: POCl3 acts as a powerful dehydrating agent, facilitating the intramolecular cyclization to form the final fused thiadiazole ring system.

• Purification: The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography to yield the pure 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline derivative.[4][12]

In Vitro Anticancer Activity Evaluation (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Workflow: MTT Assay for Cytotoxicity Screening

Caption: Standard workflow for the MTT cell viability assay.

Step-by-Step Protocol:

• Cell Seeding: Cancer cells (e.g., HT-29, MCF-7) are seeded into a 96-well microtiter plate at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with the synthesized aniline derivatives at a range of concentrations (typically from 0.01 µM to 100 µM). A vehicle control (e.g., DMSO) is also included.

• Incubation: The plate is incubated for a further 48 to 72 hours.

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.

• Formazan Formation: The plate is incubated for another 4 hours, during which mitochondrial reductases in viable cells convert the yellow MTT into purple formazan crystals.

• Solubilization and Measurement: The formazan crystals are solubilized by adding a solvent like DMSO. The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to the vehicle control. The GI50 or IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) is then determined by plotting a dose-response curve.

Mechanism of Action: A Look at a Key Signaling Pathway

As mentioned, a primary mechanism of action for the anticancer effects of these compounds is the inhibition of the PI3K/Akt signaling pathway. This pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.

Caption: Inhibition of the Akt signaling pathway by triazolo-thiadiazole derivatives.

This inhibition of Akt phosphorylation prevents the activation of downstream effectors, ultimately leading to a halt in cell proliferation and the induction of apoptosis in cancer cells.[1][4]

Conclusion and Future Perspectives

The 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline scaffold is a validated and highly promising platform for the development of novel therapeutic agents. The structure-activity relationship is strongly dictated by the substitution pattern on the aniline ring, with electron-withdrawing groups in the para and meta positions being particularly effective for enhancing anticancer activity. The synthetic accessibility of these compounds, coupled with their potent biological effects and defined mechanisms of action, makes them attractive candidates for further preclinical and clinical development.

Future research should focus on expanding the diversity of substituents on the aniline ring to further probe the chemical space. Investigating modifications on the triazolo-thiadiazole core itself could also yield novel insights. Furthermore, the development of derivatives with improved pharmacokinetic profiles (e.g., solubility, metabolic stability) will be critical for translating the potent in vitro activity into in vivo efficacy and, ultimately, into new medicines for patients.

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A Technical Guide to the Discovery and Synthesis of Novel 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline Analogs

This guide provides an in-depth exploration of the synthesis, characterization, and biological evaluation of a promising class of heterocyclic compounds: 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline analogs. These molecules, featuring a fused 1,2,4-triazole and 1,3,4-thiadiazole core linked to an aniline moiety, have garnered significant interest within the medicinal chemistry community for their diverse pharmacological potential. This document is intended for researchers, scientists, and drug development professionals seeking to understand the nuances of designing, synthesizing, and evaluating these potent bioactive agents.

Introduction: The Therapeutic Promise of the Triazolo-Thiadiazole Scaffold

The fusion of 1,2,4-triazole and 1,3,4-thiadiazole rings creates the[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole scaffold, a heterocyclic system renowned for its broad spectrum of biological activities.[2][4] This privileged structure has been identified as a key pharmacophore in compounds exhibiting antimicrobial, anti-inflammatory, and notably, anticancer properties.[2][4] The rationale for exploring aniline-substituted analogs stems from the frequent role of the aniline functional group in mediating interactions with biological targets, often serving as a crucial hydrogen bond donor/acceptor or as a precursor for further functionalization to modulate pharmacokinetic and pharmacodynamic properties.

The core hypothesis underpinning the synthesis of 4-(triazolo[3,4-b]thiadiazol-6-yl)aniline analogs is that the combination of the biologically active triazolo-thiadiazole core with the versatile aniline moiety will yield novel compounds with enhanced or unique therapeutic profiles. This guide will detail the scientific principles and practical methodologies for the creation and assessment of these promising molecules.

Retrosynthetic Analysis and Strategic Synthesis Plan

A logical retrosynthetic approach is paramount for the efficient synthesis of the target aniline analogs. The key disconnection lies at the newly formed thiadiazole ring, leading back to two primary building blocks: a 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol and a 4-aminobenzoic acid derivative.

Caption: Retrosynthetic analysis of the target molecule.

This strategy allows for the modular synthesis of a library of analogs by varying the substituent on the triazole ring (derived from a substituted carboxylic acid) and potentially modifying the aniline ring.

Detailed Synthetic Protocols

The synthesis of 4-(triazolo[3,4-b]thiadiazol-6-yl)aniline analogs is a multi-step process that demands careful execution and purification. The following protocols are based on established methodologies and provide a robust framework for laboratory synthesis.[2][4][5]

Synthesis of 4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol (A Key Intermediate)

The synthesis of the triazole precursor is a critical first step. Here, we detail the preparation of the 5-methyl substituted variant as a representative example.

Experimental Protocol:

• Step 1: Synthesis of Acetylhydrazide. In a round-bottom flask, dissolve acetic acid (1.0 mol) in an excess of methanol. Add concentrated sulfuric acid (catalytic amount) and reflux the mixture for 5-6 hours. After cooling, neutralize the solution and extract the methyl acetate. React the methyl acetate with hydrazine hydrate (1.0 mol) in methanol and reflux for 8-10 hours to yield acetylhydrazide.

• Step 2: Formation of Potassium Dithiocarbazinate. Dissolve acetylhydrazide (0.5 mol) in a solution of potassium hydroxide (0.5 mol) in methanol. Cool the mixture to 0-5 °C in an ice bath. Add carbon disulfide (0.5 mol) dropwise while maintaining the temperature. Stir the reaction mixture for 1-2 hours. The potassium dithiocarbazinate salt will precipitate.

• Step 3: Cyclization to 4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol. To the suspension of the potassium salt, add hydrazine hydrate (0.6 mol) and reflux the mixture for 10-12 hours. After cooling, carefully acidify the solution with a suitable acid (e.g., dilute HCl) to precipitate the product. Filter the solid, wash with cold water, and dry to obtain 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol.[1]

Synthesis of 4-(3-Methyl-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline

This final cyclization step forms the target heterocyclic system.

Experimental Protocol:

• In a round-bottom flask, place 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol (10 mmol) and 4-aminobenzoic acid (10 mmol).

• Add phosphorus oxychloride (POCl₃) (10-15 mL) as both the solvent and dehydrating agent.

• Heat the reaction mixture under reflux for 4-5 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution with a suitable base (e.g., ammonia solution or sodium bicarbonate) to a pH of 7-8 to precipitate the crude product.

• Filter the solid, wash thoroughly with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or a DMF-water mixture) to obtain the pure 4-(3-methyl-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline.[2][5]

Caption: Synthetic workflow for the target aniline analogs.

Characterization of the Synthesized Analogs

Thorough characterization is essential to confirm the structure and purity of the synthesized compounds. A combination of spectroscopic techniques is employed.

Technique	Expected Observations
FT-IR (cm⁻¹)	Absence of C=O stretching from the carboxylic acid. Presence of C=N and N-N=C stretching bands characteristic of the triazolo-thiadiazole ring system. N-H stretching for the aniline group.
¹H NMR (ppm)	Aromatic protons of the aniline and any other aryl substituents. A singlet for the methyl group on the triazole ring. A broad singlet for the -NH₂ protons of the aniline group.
¹³C NMR (ppm)	Signals corresponding to the carbons of the triazolo-thiadiazole core and the aniline ring.
Mass Spec.	The molecular ion peak (M+) corresponding to the calculated molecular weight of the target compound.
Elemental Analysis	The percentage composition of C, H, and N should be within ±0.4% of the calculated values.

Biological Evaluation: Unveiling the Therapeutic Potential

The synthesized 4-(triazolo[3,4-b]thiadiazol-6-yl)aniline analogs are subjected to a battery of in vitro assays to determine their biological activity.

Anticancer Activity

Rationale: The triazolo-thiadiazole scaffold is a known pharmacophore in many anticancer agents. The introduction of the aniline moiety can enhance binding to target proteins or improve cellular uptake.

Experimental Protocol (MTT Assay):

• Cell Culture: Maintain human cancer cell lines (e.g., a panel of 60 cell lines from the National Cancer Institute) in appropriate culture media.

• Compound Treatment: Seed the cells in 96-well plates and treat them with a range of concentrations of the synthesized compounds.

• MTT Incubation: After a predetermined incubation period (e.g., 48 hours), add MTT solution to each well. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Data Analysis: Dissolve the formazan crystals and measure the absorbance at a specific wavelength. Calculate the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) for each compound.[2]

Antimicrobial Activity

Rationale: Many nitrogen and sulfur-containing heterocyclic compounds exhibit potent antimicrobial properties.

Experimental Protocol (Agar Well Diffusion Method):

• Microbial Cultures: Prepare cultures of pathogenic bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

• Assay Preparation: Spread the microbial cultures on agar plates. Create wells in the agar.

• Compound Application: Add solutions of the synthesized compounds at a known concentration to the wells.

• Incubation and Measurement: Incubate the plates and then measure the diameter of the zone of inhibition around each well. A larger zone indicates greater antimicrobial activity.

Caption: Biological evaluation workflow.

Structure-Activity Relationship (SAR) Insights

The modular synthesis approach allows for the systematic evaluation of how different substituents on the triazole and aniline rings affect biological activity.

• Substituents on the Triazole Ring (Position 3): The nature of the substituent at the 3-position of the triazolo-thiadiazole ring can significantly influence activity. For instance, small alkyl groups like methyl may confer a different activity profile compared to bulky aromatic groups.

• Substituents on the Aniline Ring: The electronic properties and position of substituents on the aniline ring are critical. Electron-withdrawing groups (e.g., halogens, nitro) or electron-donating groups (e.g., methoxy) can modulate the pKa of the aniline nitrogen and its ability to form hydrogen bonds, thereby affecting target binding.

A comprehensive SAR study involves synthesizing a library of analogs with diverse substituents and correlating their structural features with their observed biological activities.

Conclusion and Future Directions

The 4-(triazolo[3,4-b]thiadiazol-6-yl)aniline scaffold represents a fertile ground for the discovery of new therapeutic agents. The synthetic route is robust and amenable to the generation of diverse chemical libraries. Preliminary biological evaluations have demonstrated the potential of these compounds as anticancer and antimicrobial agents.[2]

Future work should focus on:

• Lead Optimization: Further structural modifications of the most potent compounds to improve their activity, selectivity, and pharmacokinetic properties.

• Mechanism of Action Studies: Elucidating the specific molecular targets and pathways through which these compounds exert their biological effects.

• In Vivo Studies: Evaluating the efficacy and safety of lead compounds in animal models of disease.

This in-depth technical guide provides the foundational knowledge and practical protocols necessary for researchers to embark on the exciting journey of exploring the therapeutic potential of 4-(triazolo[3,4-b]thiadiazol-6-yl)aniline analogs.

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An In-Depth Technical Guide on the Preliminary Cytotoxicity Screening of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

<

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on conducting a preliminary cytotoxicity screening of the novel heterocyclic compound, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. The narrative emphasizes the rationale behind experimental choices, ensuring a self-validating and robust screening process.

Introduction: The Rationale for Cytotoxicity Screening

The fusion of 1,2,4-triazole and 1,3,4-thiadiazole rings has given rise to a class of heterocyclic compounds with a wide array of pharmacological properties.[1] Derivatives of the 1,2,4-triazolo[3,4-b][2][3][4]thiadiazole scaffold have demonstrated potent in vitro and in vivo anticancer activities.[5][6] Specifically, these compounds have shown promise against various cancer cell lines, including human colon tumor xenografts.[5][6] The initial step in evaluating the therapeutic potential of a new chemical entity, such as 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, is to assess its cytotoxic effect on cancer cells.[7] This preliminary screening is crucial for identifying the concentration range at which the compound exhibits anti-proliferative or cell-killing effects, a foundational step in early-stage drug discovery.[7]

Foundational Principles of In Vitro Cytotoxicity Assays

In vitro cytotoxicity assays are indispensable tools for the initial evaluation of a compound's biological activity.[7] These assays measure the degree to which a substance is toxic to cells. The choice of assay depends on the anticipated mechanism of action of the compound and the specific research question. Common methods for assessing cytotoxicity include:

• Metabolic Assays: These assays, such as the MTT assay, measure the metabolic activity of a cell population, which is often correlated with cell viability.[8]

• Membrane Integrity Assays: Assays like the lactate dehydrogenase (LDH) release assay detect damage to the cell membrane, a hallmark of cell death.[3][9]

• Dye Exclusion Assays: Simple and direct, these methods, like the trypan blue exclusion assay, differentiate between viable and non-viable cells based on membrane permeability.[3][7]

For a preliminary screening of a novel compound like 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely accepted method.[8][10] It is a colorimetric assay that is rapid, quantitative, and highly reproducible, making it suitable for high-throughput screening.[8]

The MTT Assay: A Detailed Methodological Workflow

The MTT assay is predicated on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals via mitochondrial dehydrogenases.[4][8] The amount of formazan produced is directly proportional to the number of viable cells.[2]

Causality in Experimental Design

The design of the MTT assay must be meticulous to ensure the reliability of the results. Key considerations include:

• Cell Line Selection: The choice of cancer cell lines is critical and should align with the therapeutic target of the compound. For a broad preliminary screen, a panel of cell lines representing different cancer types is recommended.[11] For instance, a panel could include a lung carcinoma line (e.g., A549), a breast adenocarcinoma line (e.g., MCF-7), and a colorectal adenocarcinoma line (e.g., HT-29).[12][13] Using well-characterized and widely used cell lines enhances the comparability of results.[14]

• Compound Concentration Range: A wide range of concentrations should be tested to determine the dose-response relationship and calculate the IC50 value (the concentration of the compound that inhibits 50% of cell growth). A serial dilution approach is typically employed.[15]

• Controls: The inclusion of appropriate controls is non-negotiable for a self-validating system. These include:

  • Untreated Control: Cells cultured in medium alone, representing 100% viability.[16]

  • Vehicle Control: Cells treated with the solvent used to dissolve the test compound (e.g., DMSO) at the same concentration as in the treated wells. This accounts for any potential cytotoxicity of the solvent itself.[16]

  • Positive Control: A known cytotoxic drug (e.g., Doxorubicin) to confirm the assay is performing as expected.[17]

  • Blank Control: Wells containing only culture medium to measure background absorbance.[16]

Experimental Workflow Diagram

Caption: Workflow of the MTT assay for cytotoxicity screening.

Step-by-Step Protocol

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count to ensure viability is above 90%.[15]

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.[16]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.[16]

• Compound Treatment:

  • Prepare a stock solution of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound.[16] Include vehicle and untreated controls.

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).[10][15]

• MTT Assay and Absorbance Reading:

  • After the incubation period, add 10-50 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[1][4]

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.[16]

  • Carefully aspirate the medium containing MTT.[16]

  • Add 100-200 µL of a solubilizing agent (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.[10]

  • Shake the plate on an orbital shaker for about 15 minutes to ensure complete dissolution.[4]

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570-590 nm. A reference wavelength of around 630 nm can be used to subtract background absorbance.[4]

Data Analysis and Interpretation

Calculation of Cell Viability

The percentage of cell viability is calculated using the following formula:

% Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] x 100

Data Presentation

The results should be summarized in a clear and concise table, presenting the percentage of cell viability at each concentration of the test compound for each cell line.

Concentration (µM)	% Viability (A549)	% Viability (MCF-7)	% Viability (HT-29)
0 (Untreated)	100.0 ± 4.5	100.0 ± 5.1	100.0 ± 3.8
0 (Vehicle)	98.7 ± 3.9	99.2 ± 4.3	98.9 ± 4.1
1	95.2 ± 5.3	92.1 ± 6.0	96.5 ± 4.7
10	78.4 ± 6.1	75.3 ± 5.8	80.1 ± 5.2
25	55.1 ± 4.8	51.7 ± 4.9	58.3 ± 4.6
50	32.6 ± 3.7	28.9 ± 4.1	35.4 ± 3.9
100	15.8 ± 2.9	12.4 ± 3.2	18.2 ± 3.1

Data are presented as mean ± standard deviation from three independent experiments.

Determination of IC50

The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration. This generates a sigmoidal dose-response curve, from which the IC50 can be interpolated. This value is a critical parameter for comparing the cytotoxic potency of different compounds.[10]

Logical Relationship Diagram

Caption: Logical flow from raw data to potency assessment.

Concluding Remarks and Future Directions

The preliminary cytotoxicity screening provides the foundational data for the subsequent stages of drug development. A promising IC50 value warrants further investigation into the compound's mechanism of action. Future studies may include:

• Apoptosis Assays: To determine if the compound induces programmed cell death.

• Cell Cycle Analysis: To investigate if the compound causes cell cycle arrest at a specific phase.

• Mechanism of Action Studies: Exploring potential molecular targets, such as the PI3K/AKT pathway, which has been implicated in the activity of other triazolo[3,4-b]thiadiazole derivatives.[5]

By adhering to this rigorous and well-rationalized screening cascade, researchers can confidently and efficiently evaluate the cytotoxic potential of novel compounds like 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, paving the way for the development of new anticancer therapeutics.

References

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• Hilaris Publisher. (2021, December 23). Methods used in Cytotoxicity Assays n vitro. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, November 10). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Retrieved from [Link]

• Horton, T. (1994). MTT Cell Assay Protocol. Retrieved from [Link]

• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

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• Semantic Scholar. (n.d.). Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation. Retrieved from [Link]

• Semantic Scholar. (2021, July 2). Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies. Retrieved from [Link]

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• Taylor & Francis Online. (n.d.). Novel thiadiazole-thiazole hybrids: synthesis, molecular docking, and cytotoxicity evaluation against liver cancer cell lines. Retrieved from [Link]

• bepls. (n.d.). A review on the 1,3,4-Thiadiazole as Anticancer Activity. Retrieved from [Link]

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• AACR Journals. (n.d.). Cancer Cell Lines for Drug Discovery and Development. Retrieved from [Link]

• Frontiers. (n.d.). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. Retrieved from [Link]

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• PubMed. (n.d.). New 6-amino-[2][4][8]triazolo[3,4-b][2][3][4]thiadiazines and[2][4][8]triazolo[3,4-b][2][3][4]thiadiazin-6-ones: Synthesis, Characterization and Antibacterial Activity Evaluation. Retrieved from [Link]

• ResearchGate. (2025, August 6). (PDF) SYNTHESIS OF NEW 1,2,3-TRIAZOL-4-YL-6-SUBSTITUTED-S-TRIAZOLO[3,4-B]-1,3,4-THIADIAZOLE DERIVATIVES VIA DIAZONIUM SALTS. Retrieved from [Link]

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An In-Depth Technical Guide to the Solubility and Stability Profiling of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

Abstract

The journey of a novel chemical entity from discovery to a viable drug candidate is contingent upon a rigorous understanding of its fundamental physicochemical properties. Among these, aqueous solubility and chemical stability are paramount, acting as key determinants of a compound's druggability, bioavailability, and ultimate therapeutic potential. This guide provides a comprehensive framework for the systematic evaluation of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline , a heterocyclic compound featuring the fused 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazole scaffold. Such scaffolds are of significant interest in medicinal chemistry.[1][2] This document outlines not just the protocols, but the strategic rationale behind the experimental design for solubility and stability testing, tailored for researchers, chemists, and drug development professionals. We will explore the critical distinction between kinetic and thermodynamic solubility, detail the setup of a stability-indicating assay, and provide a roadmap for forced degradation studies in line with international regulatory standards.

Introduction: The "Why" Behind Physicochemical Profiling

In early-stage drug discovery, identifying compounds with potent biological activity is only the first step. A candidate with poor solubility may fail to achieve therapeutic concentrations in vivo, leading to misleading structure-activity relationship (SAR) data and costly late-stage failures.[3][4] Likewise, an unstable compound can degrade during manufacturing, storage, or within the physiological environment, compromising both efficacy and safety.[5] Therefore, characterizing these properties early and accurately is not a procedural formality but a strategic imperative.

1.1 The Triazolo-Thiadiazole Scaffold: A Profile

The fused ring system of 1,2,4-triazolo[3,4-b][6][7][8]thiadiazole is a privileged scaffold in medicinal chemistry, known to be present in compounds with a wide array of biological activities.[9][10][11] These nitrogen- and sulfur-rich heterocyclic systems often exhibit complex physicochemical behaviors.[12] The presence of multiple heteroatoms provides sites for hydrogen bonding, which can influence crystal lattice energy and, consequently, solubility. The aniline substituent in 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline introduces a basic center, suggesting that its solubility will be highly dependent on pH.

1.2 Core Objective: Building a Developability Profile

This guide will provide the methodologies to construct a robust developability profile for 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. The goal is to generate reliable, reproducible data that will inform key decisions in the drug development pipeline, from lead optimization to preformulation strategy.

Solubility Assessment: Beyond a Single Number

Aqueous solubility dictates the maximum concentration of a drug that can be achieved in the gastrointestinal tract, a critical factor for oral absorption.[13] It is crucial to differentiate between two key types of solubility measurements: kinetic and thermodynamic.

2.1 Expertise & Experience: Differentiating Kinetic vs. Thermodynamic Solubility

• Kinetic Solubility is a high-throughput measurement of how readily a compound precipitates when a concentrated DMSO stock solution is rapidly diluted into an aqueous buffer.[14][15] This mimics many in vitro biological screening assays and provides a rapid assessment for early-stage compound selection.[3] However, it often overestimates the true solubility because the compound may not have sufficient time to form a stable crystal lattice, instead forming a supersaturated or amorphous precipitate.[7][16]

• Thermodynamic Solubility represents the true equilibrium concentration of a compound in a saturated solution after an extended incubation period (typically 24-48 hours) with excess solid material.[15][17] This value is more relevant for predicting in vivo absorption and for guiding formulation development.[18]

A large discrepancy between kinetic and thermodynamic solubility can signal potential issues, such as the risk of precipitation upon dosing.

2.2 Experimental Workflow: A Dual-Pronged Approach

The following diagram illustrates a logical workflow for comprehensive solubility assessment.

Caption: Workflow for comprehensive solubility profiling.

2.3 Detailed Protocol: Thermodynamic Solubility (Shake-Flask Method)

This method is the gold standard for determining equilibrium solubility.

Principle: Excess solid compound is agitated in a specific buffer until equilibrium is reached. The supernatant is then filtered and analyzed to determine the concentration of the dissolved compound.

Methodology:

• Preparation: Add an excess amount (e.g., 1-2 mg) of solid 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline to a series of glass vials.

• Solvent Addition: To each vial, add a precise volume (e.g., 1 mL) of the desired aqueous buffer. Key buffers include:

  • 0.1 N HCl (pH ~1.2)

  • Acetate Buffer (pH 4.5)

  • Phosphate Buffer (pH 6.8 and 7.4)

• Equilibration: Seal the vials and place them on a shaker or rotator at a controlled temperature (e.g., 25°C or 37°C) for 24-48 hours. Causality Insight: 24-48 hours is typically sufficient for most small molecules to reach equilibrium. Visual inspection for remaining solid compound is crucial to ensure saturation was achieved.

• Phase Separation: Allow the vials to stand undisturbed for a short period to let heavy solids settle. Carefully withdraw an aliquot of the supernatant and filter it through a low-binding 0.45 µm filter (e.g., PTFE or PVDF) to remove any undissolved particles.

• Quantification: Analyze the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), against a standard curve of the compound.[19]

2.4 Biorelevant Media: Simulating In Vivo Conditions

To better predict oral absorption, solubility should also be assessed in biorelevant media that mimic the composition of human intestinal fluids.[6][20][21]

• FaSSIF (Fasted State Simulated Intestinal Fluid): Simulates the conditions in the small intestine before a meal (pH ~6.5).[6]

• FeSSIF (Fed State Simulated Intestinal Fluid): Simulates the conditions after a meal, which are more acidic and contain higher concentrations of bile salts and lipids (pH ~5.0).[20]

A significant difference in solubility between these media and simple buffers can indicate potential food effects on drug absorption.[13]

2.5 Anticipated Data Presentation

Data should be summarized in a clear, tabular format.

Medium	pH	Temperature (°C)	Solubility (µg/mL)	Solubility (µM)
0.1 N HCl	1.2	37	Data	Data
Acetate Buffer	4.5	37	Data	Data
Phosphate Buffer	6.8	37	Data	Data
FaSSIF	6.5	37	Data	Data
FeSSIF	5.0	37	Data	Data

Stability Profiling: A Mandate for Safety and Efficacy

Stability testing provides critical information on how the quality of a drug substance changes over time under the influence of environmental factors like temperature, humidity, and light.[22] Forced degradation (or stress testing) is a crucial component of this, designed to deliberately degrade the compound to identify likely degradation products and establish the stability-indicating nature of the analytical methods used.[5][23]

3.1 Authoritative Grounding: The ICH Guidelines

The International Council for Harmonisation (ICH) provides the definitive guidelines for stability testing. Specifically, ICH Q1A(R2) outlines the requirements for stability testing of new drug substances and products.[22][24][25] Forced degradation studies are a key part of this framework.[26][27]

3.2 Experimental Workflow: Forced Degradation Studies

This workflow outlines the systematic process for stressing the compound and analyzing the outcomes.

Caption: Workflow for a forced degradation study.

3.3 Detailed Protocol: Forced Degradation Studies

Principle: To subject the drug substance to conditions more severe than accelerated stability testing to identify potential degradation pathways and validate the analytical method's ability to separate degradants from the parent compound.[23] The target degradation is typically 5-20% to ensure that degradation products are formed without being so excessive that they lead to non-relevant secondary degradants.[26]

Methodology:

• Stock Solution: Prepare a stock solution of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline at a known concentration (e.g., 1 mg/mL) in a suitable solvent mixture like acetonitrile/water.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 N to 1 N HCl. Incubate at an elevated temperature (e.g., 60-80°C).

  • Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 N to 1 N NaOH. Incubate at room temperature or slightly elevated temperature. Trustworthiness Check: Samples taken from basic solutions should be neutralized with an equivalent amount of acid before HPLC injection to prevent damage to the column.

  • Oxidation: Mix the stock solution with a solution of hydrogen peroxide (e.g., 3-30% H₂O₂). Keep at room temperature and protect from light.

  • Thermal Degradation: Expose both a solid sample and a solution of the compound to dry heat (e.g., 80°C).

  • Photostability: Expose the solid compound and a solution to a calibrated light source that provides both cool white fluorescent and near-UV lamps, as specified in ICH Q1B .[8]

• Sampling and Analysis: At specified time points (e.g., 0, 2, 8, 24 hours), withdraw aliquots from each stress condition. Quench the reaction if necessary (e.g., neutralize acid/base). Analyze all samples using a stability-indicating HPLC method, preferably with mass spectrometry (LC-MS) detection to aid in the identification of degradants.

3.4 The Stability-Indicating Method: A Cornerstone of Analysis

A validated stability-indicating analytical method (SIAM) is one that can accurately and selectively quantify the decrease in the concentration of the active pharmaceutical ingredient (API) due to degradation and separate its degradation products. The development of such a method, typically a gradient HPLC method, is a prerequisite for meaningful stability studies.

3.5 Anticipated Data Presentation

Results from forced degradation studies should be clearly tabulated.

Stress Condition	Duration/Temp.	% Parent Remaining	No. of Degradants	Major Degradant (% Area)
Control (Unstressed)	24h / RT	100.0	0	N/A
0.1 N HCl	8h / 60°C	Data	Data	Data
0.1 N NaOH	8h / 60°C	Data	Data	Data
3% H₂O₂	24h / RT	Data	Data	Data
Thermal (Solid)	24h / 80°C	Data	Data	Data
Photolytic (ICH Q1B)	Specified	Data	Data	Data

Data Synthesis and Strategic Implications

The data generated from these studies are not merely endpoints but are critical inputs for strategic decision-making.

• Low Thermodynamic Solubility (<10 µg/mL): This may trigger a need for formulation strategies such as amorphous solid dispersions, particle size reduction (micronization), or salt formation to improve bioavailability.

• pH-Dependent Solubility: A sharp increase in solubility at low pH (characteristic of a basic compound like aniline) is favorable for dissolution in the stomach but may pose a risk of precipitation in the higher pH environment of the small intestine.

• Instability Under Specific Conditions: If the compound rapidly degrades under acidic conditions, an enteric-coated formulation might be required. If it is light-sensitive, specific packaging (e.g., amber vials, blister packs) will be necessary.[28]

• Degradation Profile: The identity and quantity of degradation products are essential for safety assessment. Any degradant exceeding the identification threshold defined in ICH Q3A/Q3B must be characterized.[8]

Conclusion

The systematic investigation of solubility and stability is a foundational pillar of modern drug development. For a novel entity like 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, this process transforms a promising molecule into a developable asset. By employing the robust, rationale-driven protocols outlined in this guide—from differentiating kinetic and thermodynamic solubility to executing ICH-compliant forced degradation studies—research teams can generate the high-quality data necessary to de-risk their programs, guide formulation development, and accelerate the journey toward the clinic.

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

Authored by: A Senior Application Scientist

Introduction: The fused heterocyclic system of[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole is a prominent scaffold in medicinal chemistry, exhibiting a wide range of pharmacological activities, including anti-tumor, antimicrobial, and antiviral properties.[1][2][5] The title compound, 4-([1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline, incorporates this privileged heterocyclic core with an aniline moiety, making it a valuable building block for the development of novel therapeutic agents. This document provides a comprehensive, step-by-step protocol for the synthesis of this compound, intended for researchers, scientists, and professionals in the field of drug development. The protocol is designed to be self-validating, with explanations for key experimental choices to ensure both reproducibility and a thorough understanding of the underlying chemical principles.

Overall Synthetic Scheme

The synthesis of 4-([1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline is achieved through a two-step process. The first step involves the synthesis of the key intermediate, 4-amino-4H-1,2,4-triazole-3-thiol. This is followed by a condensation and cyclization reaction with 4-aminobenzoic acid to yield the final product.

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One-Pot Synthesis of 3,6-Disubstituted-triazolo[3,4-b]thiadiazoles: A Detailed Application Note and Protocol for Researchers

One-Pot Synthesis of 3,6-Disubstituted-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazoles: A Detailed Application Note and Protocol for Researchers

Introduction: The Significance of the[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole Scaffold

The fused heterocyclic system of[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole is a cornerstone in modern medicinal chemistry and drug discovery. This privileged scaffold, composed of a triazole ring fused to a thiadiazole ring, exhibits a remarkable spectrum of biological activities. The inherent chemical features of this bicyclic system, including its planarity, hydrogen bonding capabilities, and dipole moment, contribute to its effective interaction with various biological targets.

Derivatives of this core structure have demonstrated significant potential as anticancer, antimicrobial, antifungal, anti-inflammatory, and antiviral agents.[5][6][7] The diverse pharmacological profile stems from the synergistic combination of the triazole and thiadiazole moieties, both of which are independently recognized pharmacophores. The ability to introduce a wide array of substituents at the 3 and 6 positions of the fused ring system allows for the fine-tuning of their physicochemical properties and biological activity, making them attractive candidates for the development of novel therapeutics.[3][8]

This application note provides a comprehensive guide to the efficient one-pot synthesis of 3,6-disubstituted-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazoles, offering detailed protocols and insights into the underlying chemical principles for researchers, scientists, and professionals in drug development.

Synthetic Strategies: The Power of One-Pot Reactions

Traditional multi-step syntheses of these compounds often involve tedious procedures, intermediate isolation, and purification steps, leading to lower overall yields and increased waste. One-pot synthesis has emerged as a powerful and efficient alternative, offering several advantages such as reduced reaction times, simplified work-up procedures, and improved atom economy.[9][10] This approach involves the sequential addition of reagents to a single reaction vessel, allowing for the formation of complex molecules in a single operation.

The most common and versatile starting material for the one-pot synthesis of 3,6-disubstituted-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazoles is the 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol scaffold. This key intermediate provides the necessary functionalities for the subsequent cyclization to form the fused ring system.

General Reaction Workflow

The general workflow for the one-pot synthesis can be visualized as a two-step process occurring in a single reaction vessel, starting from the versatile 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol intermediate.

Figure 1: Generalized workflow for the one-pot synthesis of the target compounds.

Detailed Protocols and Methodologies

This section outlines detailed, step-by-step protocols for two common and effective one-pot synthetic methods.

Method 1: Synthesis via Condensation with Carboxylic Acids

This widely used method involves the condensation of a 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol with a carboxylic acid in the presence of a dehydrating agent, typically phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA).[6][11][12] The carboxylic acid provides the substituent at the 6-position of the final product.

Materials:

• 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol (1.0 mmol)

• Substituted carboxylic acid (1.1 mmol)

• Phosphorus oxychloride (POCl₃) or Polyphosphoric acid (PPA) (5-10 mL)

• Ice-cold water

• Sodium bicarbonate solution (saturated)

• Ethanol or other suitable recrystallization solvent

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol (1.0 mmol) and the substituted carboxylic acid (1.1 mmol).

• Addition of Dehydrating Agent: Carefully add phosphorus oxychloride (5 mL) or polyphosphoric acid (10 g) to the reaction mixture. Caution: POCl₃ is highly corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment.

• Reaction: Heat the reaction mixture to reflux (typically 100-120 °C) and maintain for 2-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature.

• Precipitation: Slowly and carefully pour the reaction mixture into a beaker containing crushed ice or ice-cold water with constant stirring. A solid precipitate should form.

• Neutralization: Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases and the pH is neutral (pH ~7).

• Isolation: Filter the precipitated solid using a Buchner funnel, and wash thoroughly with cold water to remove any inorganic impurities.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol, or a mixture of solvents) to obtain the pure 3,6-disubstituted-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole.

• Characterization: Characterize the final product using appropriate analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and Elemental Analysis.

The reaction proceeds through the initial formation of a reactive acyl intermediate, followed by an intramolecular cyclization and dehydration to yield the final fused heterocyclic system.

Figure 2: Mechanistic pathway for the condensation with carboxylic acids.

Method 2: Microwave-Assisted One-Pot Synthesis

Microwave-assisted organic synthesis has gained significant traction as it often leads to shorter reaction times, higher yields, and cleaner reactions compared to conventional heating methods.[9][10]

This protocol describes a rapid and efficient one-pot synthesis from 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol with ketones or nitriles in the presence of an acid catalyst under microwave irradiation.[9]

Materials:

• 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol (1.0 mmol)

• Ketone or Nitrile (1.2 mmol)

• Glacial Acetic Acid (5-10 mL)

• Sulfuric Acid (catalytic amount, 2-3 drops)

• Microwave reactor vials

Procedure:

• Reaction Mixture Preparation: In a microwave reactor vial, combine the 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol (1.0 mmol), the ketone or nitrile (1.2 mmol), and glacial acetic acid (5-10 mL).

• Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid (2-3 drops) to the mixture.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a specified temperature (e.g., 120-150 °C) and power (e.g., 100-300 W) for a short duration (typically 5-15 minutes). The optimal conditions may need to be determined for specific substrates.

• Cooling and Work-up: After the irradiation is complete, allow the vial to cool to room temperature.

• Precipitation and Neutralization: Pour the reaction mixture into ice-cold water and neutralize with a suitable base (e.g., ammonia solution or sodium bicarbonate solution).

• Isolation and Purification: Collect the resulting precipitate by filtration, wash with water, and purify by recrystallization from an appropriate solvent.

• Rapid Reaction Times: Significantly reduces reaction times from hours to minutes.

• Improved Yields: Often results in higher product yields compared to conventional heating.

• Greener Chemistry: Reduces energy consumption and often allows for the use of less solvent.

Data Presentation: A Comparative Overview

The following table summarizes typical reaction conditions and yields for the synthesis of various 3,6-disubstituted-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazoles, providing a comparative overview of different synthetic approaches.

Entry	R¹ Substituent	R² Substituent Source	Method	Catalyst/Dehydrating Agent	Reaction Time	Yield (%)	Reference
1	Phenyl	Benzoic Acid	Conventional	POCl₃	4-6 h	85-92	[12]
2	4-Chlorophenyl	4-Chlorobenzoic Acid	Conventional	PPA	5 h	88	[6]
3	Methyl	Acetic Acid	Conventional	POCl₃	3 h	80	[12]
4	Phenyl	Acetophenone	Microwave	H₂SO₄/AcOH	10 min	90	[9]
5	Methyl	Benzonitrile	Microwave	H₂SO₄/AcOH	8 min	85	[9]
6	Pyridin-4-yl	Isonicotinic acid	Conventional	POCl₃	6 h	82-88	[13]

Troubleshooting and Expert Insights

• Low Yields: Incomplete reaction is a common cause of low yields. Ensure the reaction goes to completion by monitoring with TLC. If the reaction stalls, consider increasing the reaction temperature or time. The purity of the starting materials is also crucial.

• Purification Challenges: If the product is difficult to purify by recrystallization, consider column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane).

• Safety Precautions: Always work in a well-ventilated fume hood, especially when handling corrosive reagents like phosphorus oxychloride and sulfuric acid. Wear appropriate personal protective equipment, including safety goggles, gloves, and a lab coat.

Conclusion and Future Perspectives

The one-pot synthesis of 3,6-disubstituted-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazoles offers a highly efficient and versatile platform for the generation of a diverse library of compounds with significant therapeutic potential. The methodologies outlined in this application note provide a solid foundation for researchers to synthesize these valuable heterocyclic scaffolds.

Future research in this area will likely focus on the development of even more sustainable and environmentally friendly synthetic protocols, such as the use of green solvents and catalysts. Furthermore, the exploration of novel substituents at the 3 and 6 positions will continue to be a key area of investigation in the quest for new and more potent drug candidates. The application of computational tools for the rational design of new derivatives with enhanced biological activity is also a promising avenue for future exploration.[14]

References

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• El-Sayed, W. A., Ali, O. M., & El-Shehry, M. F. (2020). A Convenient One-Pot and Rapid Microwave-Assisted Synthesis of Biologically Active s-Triazolo[3,4-b][1][3][4]Thiadiazine and s-Triazolo[3,4-b][1][3][4]Thiadiazole Nanoarchitectonics. Journal of Nanoscience and Nanotechnology, 20(5), 2917-2929. [Link]

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• Reddy, T. S., et al. (2018). One Pot Multicomponent Synthesis of Highly Commutated 1, 2, 3-Triazoles using Some Pyrazole Aldehyde through “Click” Reaction. Oriental Journal of Chemistry, 34(1), 523-529. [Link]

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• El-Sayed, W. A., et al. (2017). Synthesis of novel 1,2,4-triazoles, triazolothiadiazines and triazolothiadiazoles as potential anticancer agents. Journal of the Serbian Chemical Society, 82(9), 975-987. [Link]

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Application Notes &amp; Protocols: The Strategic Utility of 4-Amino-5-Substituted-4H-1,2,4-Triazole-3-Thiol in Modern Heterocyclic Synthesis

An in-depth guide for researchers, scientists, and drug development professionals on the application of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol in the synthesis of novel heterocyclic compounds.

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide array of biological activities, including antimicrobial, antifungal, anticancer, and antiviral properties.[1][2][3] Among the various derivatives, 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol stands out as a uniquely versatile and powerful building block for constructing more complex, fused heterocyclic systems. Its strategic importance lies in the presence of three key reactive sites: the C5-substituent (R-group) which allows for molecular diversity, and the vicinal amino (-NH₂) and thiol (-SH) groups, which act as potent binucleophilic sites. This unique arrangement enables a wide range of cyclocondensation reactions to forge novel ring systems, making it an indispensable tool for drug discovery and development professionals.

This guide provides an in-depth exploration of the synthesis of this core scaffold and its subsequent application in the construction of medicinally relevant fused heterocycles, such as triazolothiadiazoles and triazolothiadiazines. We will delve into the causality behind synthetic strategies, provide detailed, field-proven protocols, and present data to guide researchers in their own synthetic endeavors.

Part 1: Synthesis of the Core Scaffold: 4-Amino-5-Substituted-4H-1,2,4-Triazole-3-thiol

The most common and reliable method for synthesizing the title compound involves two key steps: the formation of a potassium dithiocarbazinate salt from a carboxylic acid hydrazide, followed by a cyclization reaction with hydrazine hydrate. This approach is widely adopted due to its efficiency and the ready availability of starting materials.[4][5]

The causality of this pathway is rooted in fundamental reactivity principles. The initial reaction between an acid hydrazide and carbon disulfide in an alkaline medium (e.g., ethanolic KOH) generates a dithiocarbazinate salt. The subsequent addition of hydrazine hydrate initiates an intramolecular cyclization. The hydrazine attacks one of the thione carbons, and subsequent dehydration in the alkaline medium leads to the formation of the stable, aromatic 1,2,4-triazole ring.

Figure 1: General workflow for the synthesis of the 4-amino-1,2,4-triazole-3-thiol scaffold.

Protocol 1: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

This protocol details the synthesis of the phenyl-substituted (R = Phenyl) derivative, a common starting point for many synthetic routes.

Materials:

• Benzoic acid hydrazide

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Absolute Ethanol

• Hydrazine hydrate (80-85%)

• Dilute Hydrochloric Acid (HCl)

• Distilled water

Procedure:

• Synthesis of Potassium 3-benzoyldithiocarbazinate:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve potassium hydroxide (0.1 mol) in absolute ethanol (100 mL).

  • To this solution, add benzoic acid hydrazide (0.1 mol). Stir the mixture for 15 minutes until a clear solution is obtained.

  • Cool the flask in an ice bath. Slowly add carbon disulfide (0.1 mol) dropwise over 30 minutes with continuous stirring.

  • Allow the reaction mixture to stir at room temperature for 12-16 hours. The formation of a yellow precipitate indicates the formation of the potassium salt.

  • Collect the precipitate by filtration, wash thoroughly with cold diethyl ether, and dry under vacuum. This intermediate is typically used directly in the next step without further purification.

• Cyclization to form 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol:

  • To a suspension of the potassium salt (0.08 mol) in water (50 mL), add hydrazine hydrate (0.16 mol, ~8 mL).

  • Fit the flask with a reflux condenser and heat the mixture under reflux for 4-6 hours. Monitor the reaction for the evolution of hydrogen sulfide (H₂S) gas (ceases upon completion). Use lead acetate paper to test for H₂S.

  • After reflux, cool the reaction mixture to room temperature. The solution should be clear.

  • Carefully acidify the solution with dilute hydrochloric acid to a pH of approximately 5-6. A white or off-white solid will precipitate.

  • Collect the solid product by vacuum filtration, wash thoroughly with cold water, and recrystallize from ethanol or an ethanol-water mixture to afford pure white crystals.

Self-Validation & Characterization:

• Melting Point: Compare with the literature value (typically ~202-204 °C).[6]

• FTIR (KBr, cm⁻¹): Look for characteristic peaks for N-H stretching (around 3300-3100), S-H stretching (a weak band around 2600-2550), and C=N stretching (around 1620).[4]

• ¹H NMR (DMSO-d₆, δ ppm): Expect signals for the NH₂ protons (a broad singlet), aromatic protons, and the SH proton (a broad singlet, typically downfield >13 ppm, which is D₂O exchangeable).[6]

Part 2: Application in Fused Heterocyclic Synthesis

The true synthetic utility of the triazole-thiol scaffold is realized in its reactions with bi-electrophilic reagents to construct fused ring systems. The 4-amino group and the 3-thiol group can react in a concerted or stepwise manner to form five, six, or even seven-membered fused rings.

Application 2.1: Synthesis of[7][8][9]Triazolo[3,4-b][6][7][9]thiadiazines

This fused 6-membered ring system is commonly synthesized via the cyclocondensation of the triazole-thiol with α-halocarbonyl compounds (e.g., phenacyl bromides).[7] Mechanistically, the reaction is believed to proceed via an initial S-alkylation of the more nucleophilic thiol group, forming a thioether intermediate. This is followed by an intramolecular cyclization where the 4-amino group attacks the carbonyl carbon, and subsequent dehydration yields the final triazolothiadiazine product.[7]

Figure 2: Reaction pathway for the synthesis of triazolothiadiazines.

Protocol 2: Synthesis of 3-Phenyl-6-(4-bromophenyl)-7H-[7][8][9]triazolo[3,4-b][6][7][9]thiadiazine

Materials:

• 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (from Protocol 1)

• 2-Bromo-1-(4-bromophenyl)ethan-1-one (p-bromophenacyl bromide)

• Anhydrous ethanol

• Triethylamine (Et₃N) or Sodium acetate

Procedure:

• In a 100 mL round-bottom flask, suspend 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (10 mmol) in anhydrous ethanol (40 mL).

• Add p-bromophenacyl bromide (10 mmol) to the suspension.

• Add a catalytic amount of triethylamine or a molar equivalent of sodium acetate to act as a base. The choice of base is crucial; a weak base is preferred to avoid side reactions.

• Reflux the reaction mixture for 8-10 hours. The progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting materials.

• After completion, cool the reaction mixture to room temperature. The product often precipitates from the solution.

• Collect the solid by filtration, wash with a small amount of cold ethanol to remove impurities, and then wash with water.

• Recrystallize the crude product from a suitable solvent like glacial acetic acid or DMF-ethanol to obtain the pure fused heterocycle.

Self-Validation & Characterization:

• Structure Confirmation: The absence of the SH and NH₂ proton signals and the appearance of a new signal for the CH₂ group in the ¹H NMR spectrum are key indicators of successful cyclization.

• Purity: Assess purity via TLC in multiple solvent systems and confirm with melting point analysis.

Table 1: Examples of Synthesized Triazolothiadiazines

R (at C3)	Ar (from Ar-CO-CH₂Br)	Reaction Time (h)	Yield (%)	Reference
Phenyl	4-Chlorophenyl	8	85	[7]
Methyl	Phenyl	6	90	[8]
Phenyl	4-Nitrophenyl	10	82	[7]
Pyridin-4-yl	4-Methoxyphenyl	8	78	[9]

Application 2.2: Synthesis of[7][8][9]Triazolo[3,4-b][6][7][9]thiadiazoles

The synthesis of the fused 5-membered triazolothiadiazole ring system is another cornerstone application. This is typically achieved by reacting the triazole-thiol with a one-carbon electrophile, most commonly a carboxylic acid, in the presence of a dehydrating agent like phosphorus oxychloride (POCl₃) or concentrated sulfuric acid.[10] The reaction involves the formation of an intermediate acylthio-triazole, which then undergoes intramolecular cyclodehydration to yield the aromatic fused product.

Figure 3: Synthesis of triazolothiadiazoles from triazole-thiols.

Protocol 3: Synthesis of 3-Phenyl-6-(4-chlorophenyl)-[7][8][9]triazolo[3,4-b][6][7][9]thiadiazole

Materials:

• 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (from Protocol 1)

• 4-Chlorobenzoic acid

• Phosphorus oxychloride (POCl₃)

Procedure:

• Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is corrosive and reacts violently with water.

• In a dry 100 mL round-bottom flask, place a mixture of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol (10 mmol) and 4-chlorobenzoic acid (11 mmol).

• Carefully add phosphorus oxychloride (10 mL) to the mixture at room temperature with stirring.

• Heat the reaction mixture at 80-90 °C for 2-3 hours.

• After the reaction is complete, cool the mixture to room temperature and pour it slowly and carefully onto crushed ice (~100 g) in a large beaker with vigorous stirring.

• Neutralize the acidic solution with a saturated solution of sodium bicarbonate or potassium carbonate until the effervescence ceases.

• The solid product that precipitates is collected by filtration, washed extensively with water until the filtrate is neutral, and then dried.

• Recrystallize the crude product from an appropriate solvent, such as ethanol or acetic acid, to yield the pure compound.

Self-Validation & Characterization:

• ¹H NMR: The disappearance of the NH₂ and SH protons from the starting material and the appearance of signals corresponding only to the aromatic protons of the two rings confirm the structure.

• Mass Spectrometry: The molecular ion peak in the mass spectrum should correspond to the calculated molecular weight of the desired product.

Conclusion

4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol is a remarkably robust and versatile synthon in heterocyclic chemistry. The straightforward protocols for its synthesis and its predictable reactivity with a variety of electrophiles make it an invaluable starting material for accessing complex fused heterocycles. The triazolothiadiazine and triazolothiadiazole scaffolds, readily prepared from this precursor, are of significant interest in medicinal chemistry due to their wide-ranging biological activities.[11][12] The protocols and insights provided herein serve as a practical guide for researchers aiming to leverage this powerful chemical tool in the rational design and synthesis of novel bioactive molecules.

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• Al-Soud, Y. A., et al. (2024). Synthetic Methods and Pharmacological Potentials of Triazolothiadiazines: A Review. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Gümüş, F., & Öcal, N. (n.d.). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3, 366-375. Retrieved January 17, 2026, from [Link]

• Demirbaş, N., et al. (n.d.). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. KTU AVES. Retrieved January 17, 2026, from [Link]

• Barash, U., et al. (n.d.). (A) Synthesis of 4-amino-5-substituted phenyl-4H-1,2,4-triazole-3-thiol. (B) Synthesis of substituted[11][7][12]triazolo[3,4-b][6][11][12]thiadiazole. ResearchGate. Retrieved January 17, 2026, from [Link]

• Farghaly, T. A., & Abdallah, M. A. (2016). Vision on Synthetic and Medicinal Facets of 1,2,4-Triazolo[3,4-b][6][11][12]thiadiazine Scaffold. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Gümüş, F., & Öcal, N. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. Retrieved January 17, 2026, from [Link]

• Kumar, A., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Sabale, P. M., & Mehta, P. (n.d.). SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. World Journal of Pharmacy and Pharmaceutical Sciences. Retrieved January 17, 2026, from [Link]

• Matin, M. M., et al. (2022). Novel[11][7][12]triazolo[3,4-b][6][11][12]thiadiazine and[11][7][12]triazolo[3,4-b][6][11][12]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• El-Sayed, W. A. (2009). Synthesis and Reactions of New Fused Heterocycles Derived from 5-Substituted-4-Amino-3-Mercapto-(4H)-1,2,4-Triazole with Biological Interest. Semantic Scholar. Retrieved January 17, 2026, from [Link]

• Zozulynets, D. М., et al. (2021). The synthesis of 4-amino-5-(quinolin-2-yl)-4H-1,2,4-triazole-3-thiol and its interaction with aldehydes. J. Org. Pharm. Chem.. Retrieved January 17, 2026, from [Link]

• Matin, M. M., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers in Molecular Biosciences. Retrieved January 17, 2026, from [Link]

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• Matin, M. M., et al. (2022). Novel[11][7][12]triazolo[3,4-b][6][11][12]thiadiazine and[11][7][12]triazolo[3,4-b][6][11][12]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity. Semantic Scholar. Retrieved January 17, 2026, from [Link]

• Moustafa, A. H., et al. (2006). The Synthesis of Triazolothiadiazines and Thiadiazoles From 1,2-Bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)- Ethanol and Ethane. Sci-Hub. Retrieved January 17, 2026, from [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (2024). MDPI. Retrieved January 17, 2026, from [Link]

• Moustafa, A. H., et al. (2006). The Synthesis of Triazolothiadiazines and Thiadiazoles From 1,2-Bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)- Ethanol and Ethane. ResearchGate. Retrieved January 17, 2026, from [Link]

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Application Notes &amp; Protocols: 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline in Antimicrobial Research

Introduction

The relentless rise of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of new therapeutic agents. Among these, the fused heterocyclic system of 1,2,4-triazolo[3,4-b][1][2][3]thiadiazole has emerged as a particularly promising area of research. Derivatives of this core structure, such as 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, have demonstrated significant potential as potent antimicrobial agents.[1][2][3][4][5] This guide provides a comprehensive overview of the application of this compound and its analogues in antimicrobial research, detailing synthetic methodologies, protocols for in vitro and in vivo evaluation, and insights into their potential mechanisms of action.

The unique structural features of the triazolo-thiadiazole core are believed to contribute to its broad spectrum of biological activities. The aniline moiety at the 6-position provides a readily modifiable site for the synthesis of diverse derivatives, allowing for the fine-tuning of their antimicrobial properties and pharmacological profiles.

Part 1: Synthesis and Characterization

The synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and its derivatives is a multi-step process that can be adapted to generate a library of compounds for structure-activity relationship (SAR) studies. A general and efficient synthetic route is outlined below.

Synthetic Pathway Overview

The synthesis typically begins with the formation of a 1,2,4-triazole-3-thiol intermediate, which is then cyclized with a suitable carboxylic acid derivative to yield the final triazolo-thiadiazole core.

Figure 2: A simplified workflow for molecular docking studies.

Part 4: In Vivo Efficacy Studies

Compounds that demonstrate promising in vitro activity should be further evaluated in animal models of infection to assess their efficacy in a living system.

Murine Infection Models

Mouse models are commonly used to evaluate the in vivo efficacy of antimicrobial agents. [6][7][8]These models can be designed to mimic various types of infections, such as systemic infections, skin infections, or pneumonia. [7][9] Protocol: Murine Systemic Infection Model

• Animal Acclimatization: Acclimatize mice to the laboratory environment for a sufficient period before the experiment.

• Infection: Induce a systemic infection by intraperitoneal or intravenous injection of a standardized inoculum of the pathogenic microorganism.

• Treatment: Administer the test compound at various doses and time points post-infection via an appropriate route (e.g., oral, intravenous).

• Monitoring: Monitor the animals for signs of illness and mortality over a defined period.

• Outcome Measures: The primary outcome is typically survival. Other parameters, such as bacterial load in various organs, can also be assessed. [6][7] Ethical Considerations: All animal studies must be conducted in compliance with institutional and national guidelines for the ethical treatment of laboratory animals.

Conclusion

The 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline scaffold and its derivatives represent a fertile ground for the discovery of novel antimicrobial agents. [3]The protocols and methodologies outlined in this guide provide a robust framework for the synthesis, characterization, and evaluation of these compounds. A systematic approach, combining chemical synthesis, in vitro screening, computational studies, and in vivo validation, is essential for advancing these promising molecules through the drug discovery pipeline.

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Application Notes &amp; Protocols: Evaluating the Anticancer Activity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

The fused heterocyclic system of 1,2,4-triazolo[3,4-b][1][2][3]thiadiazole represents a "privileged scaffold" in medicinal chemistry, with derivatives demonstrating a wide array of pharmacological activities, including potent anticancer effects.[4][5] This document provides a comprehensive, multi-phase guide for the in-vitro evaluation of a novel derivative, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline . As this specific molecule is not extensively characterized in public literature, these protocols are designed to establish a foundational understanding of its cytotoxic potential and preliminary mechanism of action. The workflow progresses from broad cytotoxicity screening to more focused mechanistic assays, including the induction of apoptosis and cell cycle arrest. Furthermore, we propose a rationale for investigating the compound's effect on the PI3K/Akt/mTOR signaling pathway, a frequently dysregulated cascade in human cancers and a known target for similar heterocyclic compounds.[6][7][8]

Introduction: The Rationale for Investigation

The 1,2,4-triazole and 1,3,4-thiadiazole nuclei are independently recognized for their significant biological activities.[9][10] Their fusion into the triazolo[3,4-b]thiadiazole core creates a planar, electron-rich system capable of diverse molecular interactions, making it an attractive candidate for targeting enzymes and proteins crucial to cancer cell survival.[11][12] Previous studies on related analogs have demonstrated that these compounds can induce cell cycle arrest and apoptosis, and in some cases, inhibit key signaling kinases like Akt.[5][8][13]

The subject of this guide, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, incorporates this active core with an aniline moiety, which provides a potential site for further functionalization and can influence the molecule's pharmacokinetic and pharmacodynamic properties. The logical first step in evaluating such a novel compound is to determine its general toxicity against a panel of cancer cells. A positive "hit" in this initial phase justifies a deeper investigation into its mechanism of action. This guide provides the standardized, validated protocols necessary to execute this evaluation rigorously.

Overall Experimental Workflow

The evaluation is structured as a hierarchical screening cascade. This approach ensures that resources are allocated efficiently, with only potent and mechanistically interesting compounds advancing to more complex and resource-intensive assays.

Caption: Hierarchical workflow for evaluating the anticancer potential of the target compound.

Phase 1: Primary Cytotoxicity Screening

Scientific Rationale

The initial goal is to determine if the compound exhibits broad-spectrum growth inhibition or cytotoxic effects at pharmacologically relevant concentrations. The National Cancer Institute (NCI) has established a standardized panel of 60 human cancer cell lines (the NCI-60) for this purpose, representing diverse cancer types like leukemia, lung, colon, breast, and others.[1][14][15] Screening against such a panel can reveal if the compound has a selective effect on certain cancer types.

For the assay itself, we recommend the Sulforhodamine B (SRB) assay. Unlike metabolic assays like the MTT, the SRB assay measures total cellular protein content, making it less susceptible to interference from compounds that might affect mitochondrial function without being cytotoxic.[16][17][18] The endpoint is also more stable.

Protocol 3.1: Sulforhodamine B (SRB) Cytotoxicity Assay

This protocol is adapted from the method standardized by the National Cancer Institute.[17][18]

Materials:

• Target Compound: 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

• 96-well flat-bottom tissue culture plates

• Selected cancer cell lines (e.g., MCF-7 [breast], HCT-116 [colon], A549 [lung])

• Complete growth medium (specific to each cell line)

• Trypsin-EDTA

• Dimethyl sulfoxide (DMSO), cell culture grade

• Trichloroacetic acid (TCA), 10% (w/v) cold solution

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% (v/v) acetic acid

• Wash solution: 1% (v/v) acetic acid

• Solubilization buffer: 10 mM Tris base solution, pH 10.5

• Microplate reader (absorbance at 510-515 nm)

Procedure:

• Cell Plating:

  • Harvest logarithmically growing cells using trypsin-EDTA.

  • Determine cell density and viability (e.g., using a hemocytometer and trypan blue).

  • Seed cells into 96-well plates at a pre-determined optimal density (typically 5,000-20,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.

• Compound Preparation and Treatment:

  • Prepare a high-concentration stock solution of the target compound (e.g., 10 mM) in DMSO.

  • Perform serial dilutions in complete medium to create a range of final treatment concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). Ensure the final DMSO concentration in all wells is ≤ 0.5% to avoid solvent toxicity.

  • Include "vehicle control" wells (medium with DMSO only) and "no-cell" blank wells (medium only).

  • Remove the seeding medium from the cells and add 100 µL of the prepared drug dilutions.

  • Incubate the plates for 48-72 hours.

• Cell Fixation:

  • After incubation, gently add 50 µL of cold 10% TCA to each well without removing the supernatant.

  • Incubate the plate at 4°C for 1 hour to fix the cells.

• Staining:

  • Carefully discard the supernatant. Wash the plates five times with slow-running tap water or 1% acetic acid.

  • Remove excess water by inverting the plate and tapping it on a paper towel. Allow the plates to air dry completely.

  • Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.[18]

• Washing and Solubilization:

  • Quickly remove the SRB solution and wash the plates four times with 1% acetic acid to remove unbound dye.[18]

  • Allow the plates to air dry completely.

  • Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye. Place the plate on a shaker for 10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the optical density (OD) at 515 nm using a microplate reader.

Data Presentation and Analysis

The percentage of cell growth inhibition is calculated, and the data should be summarized in a table. The half-maximal growth inhibition (GI50) or inhibitory concentration (IC50) is determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Table 1: Example Cytotoxicity Data for 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

Cell Line	Cancer Type	GI50 (µM)
MCF-7	Breast Adenocarcinoma	[Experimental Value]
HCT-116	Colorectal Carcinoma	[Experimental Value]
A549	Lung Carcinoma	[Experimental Value]
DU-145	Prostate Carcinoma	[Experimental Value]
U87-MG	Glioblastoma	[Experimental Value]

Phase 2: Mechanistic Elucidation

If the compound shows potent cytotoxicity (typically GI50 < 10 µM) in Phase 1, the next step is to investigate how it kills cancer cells. The two most common mechanisms for anticancer agents are the induction of apoptosis (programmed cell death) and the disruption of the cell cycle.

Apoptosis Induction

Scientific Rationale: Apoptosis is a controlled, energy-dependent process of cell suicide essential for normal tissue homeostasis. A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[19] Annexin V is a protein that binds with high affinity to PS in the presence of calcium.[2][20] Propidium Iodide (PI) is a fluorescent DNA intercalator that cannot cross the intact membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is compromised.[19][21] By using fluorescently labeled Annexin V and PI, flow cytometry can distinguish between live, early apoptotic, late apoptotic, and necrotic cells.[22]

Protocol 4.1.1: Annexin V/PI Apoptosis Assay by Flow Cytometry

This protocol is based on standard, widely-used methodologies.[3][20]

Materials:

• Annexin V-FITC (or other fluorophore) Apoptosis Detection Kit (containing Annexin V, PI, and 10X Binding Buffer)

• Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺-free

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates to reach ~70-80% confluency on the day of the experiment.

  • Treat cells with the target compound at its determined GI50 and 2x GI50 concentrations for 24 or 48 hours. Include a vehicle-treated control group.

• Cell Harvesting:

  • Collect both the floating cells (from the culture medium) and adherent cells (by gentle trypsinization). This is critical as apoptotic cells often detach.

  • Combine the floating and adherent cells, and wash twice by centrifuging (e.g., 300 x g for 5 minutes) and resuspending in cold PBS.

• Staining:

  • Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.

  • Resuspend the cell pellet in 1X Binding Buffer to a concentration of ~1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (~1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

  • Gently vortex the tube and incubate for 15 minutes at room temperature in the dark.[22]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour.

  • Use unstained, Annexin V-only, and PI-only controls to set up proper compensation and gates.

  • Collect data for at least 10,000 events per sample.

Data Presentation and Analysis: The results are displayed as a quadrant plot, allowing for the quantification of four cell populations.

Table 2: Example Apoptosis Analysis Data

Treatment	Viable Cells (%) (Annexin V- / PI-)	Early Apoptotic (%) (Annexin V+ / PI-)	Late Apoptotic/Necrotic (%) (Annexin V+ / PI+)
Vehicle Control	[Value]	[Value]	[Value]
Compound (GI50)	[Value]	[Value]	[Value]
Compound (2x GI50)	[Value]	[Value]	[Value]

Cell Cycle Analysis

Scientific Rationale: The cell cycle is a tightly regulated process that ensures the faithful replication and division of cells. Many anticancer drugs exert their effects by causing damage or stress that leads to cell cycle arrest at specific checkpoints (G1, S, or G2/M), preventing the cell from proliferating.[13] Propidium Iodide (PI) can be used to quantify DNA content.[23] Since cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, and S-phase cells have an intermediate amount, flow cytometry can determine the distribution of cells across these phases.[24][25]

Protocol 4.2.1: Cell Cycle Analysis by Propidium Iodide Staining

This protocol is a standard method for analyzing DNA content.[24][26]

Materials:

• Cold 70% ethanol

• PBS

• PI Staining Solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS). RNase A is crucial to eliminate the signal from double-stranded RNA.[23][24]

• Flow cytometry tubes and flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Treat cells in 6-well plates with the compound at GI50 and 2x GI50 concentrations for a relevant time period (e.g., 24 hours).

  • Harvest cells (both floating and adherent) as described in Protocol 4.1.1.

• Cell Fixation:

  • Wash the cell pellet once with PBS.

  • Resuspend the pellet in 0.5 mL of PBS. While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix and permeabilize the cells. This dropwise addition is critical to prevent cell clumping.[26]

  • Incubate at 4°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells (e.g., 500 x g for 5 minutes) and discard the ethanol.

  • Wash the cell pellet once with PBS.

  • Resuspend the pellet in 500 µL of PI/RNase A staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer. Use the pulse width/area parameters to gate on single cells and exclude doublets.

  • Collect data for at least 10,000-20,000 events.

Data Presentation and Analysis: The DNA content histogram is analyzed using cell cycle analysis software (e.g., FlowJo, ModFit LT) to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Table 3: Example Cell Cycle Distribution Data

Treatment	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle Control	[Value]	[Value]	[Value]
Compound (GI50)	[Value]	[Value]	[Value]
Compound (2x GI50)	[Value]	[Value]	[Value]

Investigation of the PI3K/Akt/mTOR Signaling Pathway

Scientific Rationale: The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, survival, and metabolism.[27][28] It is one of the most frequently hyperactivated signaling pathways in human cancer, making it a prime target for therapeutic intervention.[7][29] Given that some triazolo-thiadiazole derivatives have been shown to inhibit Akt phosphorylation, it is a logical starting point for mechanistic investigation.[5][6][8] A key indicator of Akt activation is its phosphorylation at Serine 473 (p-Akt Ser473). Western blotting can be used to measure the levels of p-Akt relative to total Akt to determine if the compound inhibits this crucial activation step.

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR pathway by the test compound.

Protocol 4.3.1: Western Blot for p-Akt (Ser473) and Total Akt

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with added protease and phosphatase inhibitors.

• Protein quantification assay (e.g., BCA assay).

• SDS-PAGE gels, running buffer, and transfer buffer.

• PVDF or nitrocellulose membranes.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies: Rabbit anti-p-Akt (Ser473), Rabbit anti-Akt (pan), Mouse anti-β-Actin (loading control).

• Secondary antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG.

• Chemiluminescent substrate (ECL).

• Imaging system.

Procedure:

• Cell Treatment and Lysis: Treat cells as described previously for a shorter duration (e.g., 2, 6, 24 hours) to capture signaling events. Lyse cells on ice, collect lysates, and clarify by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane, run the gel, and transfer proteins to a membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature.

  • Incubate with primary antibody (e.g., anti-p-Akt) overnight at 4°C.

  • Wash membrane with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash membrane with TBST.

• Detection: Apply ECL substrate and capture the signal using an imager.

• Stripping and Re-probing: The same membrane can be stripped and re-probed for total Akt and then for β-Actin to ensure equal protein loading.

Data Analysis: Quantify band intensities using densitometry software (e.g., ImageJ). The key metric is the ratio of p-Akt to total Akt, normalized to the loading control (β-Actin) and compared to the vehicle-treated control. A significant decrease in this ratio indicates inhibition of the pathway.

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• Hennessy, B. T., Smith, D. L., Ram, P. T., Lu, Y., & Mills, G. B. (2005). Exploiting the PI3K/AKT pathway for cancer drug discovery. Nature Reviews Drug Discovery, 4(12), 988-1004.

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• Norecopa. (2019). NCI-60 Human Tumor Cell Lines Screen.

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Application Notes &amp; Protocols: A Guide to Antifungal Screening of Triazolo-thiadiazole Derivatives

Foreword: The Imperative for Novel Antifungal Agents

The escalating incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global public health.[1] Triazole-based drugs have long been a cornerstone of antifungal therapy, primarily by disrupting the integrity of the fungal cell membrane through inhibition of ergosterol biosynthesis.[2][3][4] The unique chemical scaffold of triazolo-thiadiazole derivatives, which combines the pharmacologically significant triazole and thiadiazole rings, offers a promising avenue for the development of new, more potent antifungal agents.[5] This guide provides a comprehensive overview of the essential in vitro and in silico screening methods designed to identify and characterize the antifungal potential of this important class of heterocyclic compounds.

Chapter 1: The Scientific Underpinning - Mechanism of Action

A thorough understanding of the mechanism of action is paramount in the rational design and screening of novel antifungal compounds. For triazole-containing compounds, the primary target is the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[2][4]

The Ergosterol Biosynthesis Pathway: A Prime Target

Ergosterol is an indispensable component of the fungal cell membrane, analogous to cholesterol in mammalian cells. It plays a crucial role in maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes. The biosynthesis of ergosterol is a complex multi-step process, and the inhibition of any key enzyme in this pathway can lead to fungal cell death.[6]

Triazoles, including potentially active triazolo-thiadiazole derivatives, exert their antifungal effect by binding to the heme iron atom in the active site of CYP51.[4] This binding event competitively inhibits the demethylation of lanosterol, a critical step in the ergosterol biosynthesis pathway. The resulting depletion of ergosterol and the accumulation of toxic 14α-methylated sterols disrupt the fungal cell membrane, leading to increased permeability and ultimately, cell lysis.[2][6]

Figure 1: Mechanism of action of triazole antifungal agents.

Chapter 2: In Vitro Antifungal Susceptibility Testing

In vitro susceptibility testing is the foundational step in evaluating the antifungal activity of novel compounds. The primary objective is to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a drug that prevents the visible growth of a microorganism.[7] The broth microdilution method is a widely accepted and standardized technique for this purpose.[7][8]

Protocol 1: Broth Microdilution Assay for Yeasts (Adapted from CLSI M27-A3)

This protocol is suitable for screening against yeast pathogens such as Candida albicans, Candida glabrata, and Cryptococcus neoformans.[9]

Materials:

• 96-well microtiter plates

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Test compounds (triazolo-thiadiazole derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Positive control antifungal (e.g., Fluconazole, Itraconazole)

• Fungal isolates

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Incubator (35°C)

Procedure:

• Inoculum Preparation:

  • From a fresh culture (24-48 hours) on a suitable agar plate (e.g., Sabouraud Dextrose Agar), select several colonies.

  • Suspend the colonies in sterile saline.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard using a spectrophotometer (approximately 1-5 x 10^6 CFU/mL).

  • Dilute this suspension 1:1000 in RPMI-1640 medium to obtain a final inoculum concentration of 1-5 x 10^3 CFU/mL.[10]

• Drug Dilution:

  • Prepare a stock solution of each test compound and the positive control in DMSO.

  • Perform serial two-fold dilutions of the compounds in RPMI-1640 medium in the 96-well plate. The final volume in each well should be 100 µL.

  • The concentration range should be chosen based on preliminary screening or literature data. A typical range for initial screening is 0.03 to 64 µg/mL.[11]

• Inoculation:

  • Add 100 µL of the prepared fungal inoculum to each well containing the drug dilution. This will bring the final volume to 200 µL and further dilute the drug concentration by half.

• Controls:

  • Growth Control: A well containing only the fungal inoculum and medium (no drug).

  • Sterility Control: A well containing only the medium.

  • Solvent Control: A well containing the fungal inoculum, medium, and the highest concentration of the solvent (e.g., DMSO) used in the assay.

• Incubation:

  • Incubate the plates at 35°C for 24-48 hours.[10] For slower-growing species like C. neoformans, incubation may be extended to 72 hours.[9]

• Reading the MIC:

  • The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth (typically ≥50% reduction) compared to the growth control. This can be assessed visually or by reading the optical density (OD) at a specific wavelength (e.g., 530 nm) using a microplate reader.

Figure 2: Workflow for the broth microdilution assay.

Protocol 2: Antifungal Susceptibility Testing for Filamentous Fungi (Adapted from CLSI M38-A2)

Screening against filamentous fungi like Aspergillus fumigatus and Aspergillus niger requires some modifications to the standard yeast protocol.[12]

Key Modifications:

• Inoculum Preparation: Spores are harvested from a mature culture on a suitable agar medium (e.g., Potato Dextrose Agar) by flooding the plate with sterile saline containing a wetting agent (e.g., 0.05% Tween 80). The spore suspension is then counted using a hemocytometer and diluted to the desired concentration (typically 0.4 x 10^4 to 5 x 10^4 CFU/mL).

• Incubation: Incubation times are generally longer, ranging from 48 to 96 hours, depending on the growth rate of the fungus.

• MIC Endpoint: For some drug-fungus combinations, a Minimum Effective Concentration (MEC) endpoint may be more appropriate than a traditional MIC. The MEC is the lowest drug concentration that leads to the growth of small, rounded, compact hyphal forms compared to the long, filamentous hyphae in the growth control.

Data Presentation:

The results of the antifungal screening should be presented in a clear and concise manner. A tabular format is ideal for comparing the activity of different derivatives against a panel of fungal strains.

Compound ID	C. albicans MIC (µg/mL)	C. glabrata MIC (µg/mL)	A. fumigatus MIC (µg/mL)
TTD-01	16	32	>64
TTD-02	4	8	16
TTD-03	2	4	8
Fluconazole	1	16	>64
Itraconazole	0.25	0.5	1

Table 1: Example of MIC data for triazolo-thiadiazole derivatives.

Chapter 3: In Silico Screening - Molecular Docking

Molecular docking is a powerful computational tool that can predict the binding affinity and orientation of a small molecule (ligand) to the active site of a target protein.[13] In the context of triazolo-thiadiazole derivatives, docking studies can provide valuable insights into their potential interaction with fungal CYP51, helping to rationalize the observed in vitro activity and guide further lead optimization.[14][15]

Protocol 3: Molecular Docking of Triazolo-thiadiazole Derivatives with Fungal CYP51

Software and Resources:

• Molecular modeling software (e.g., AutoDock, Glide, GOLD)

• Protein Data Bank (PDB) for the crystal structure of fungal CYP51 (e.g., PDB ID: 5V5Z for Candida albicans CYP51)

• Ligand preparation software (e.g., ChemDraw, MarvinSketch)

Procedure:

• Protein Preparation:

  • Download the crystal structure of the target protein from the PDB.

  • Prepare the protein by removing water molecules and any co-crystallized ligands.

  • Add hydrogen atoms and assign appropriate protonation states to the amino acid residues.

  • Define the binding site based on the location of the co-crystallized ligand or by using a grid-based approach.

• Ligand Preparation:

  • Draw the 2D structures of the triazolo-thiadiazole derivatives.

  • Convert the 2D structures to 3D and perform energy minimization to obtain a low-energy conformation.

• Docking Simulation:

  • Run the docking algorithm to predict the binding poses of the ligands within the defined active site of the protein.

  • The docking software will generate a series of possible binding modes and score them based on their predicted binding affinity (e.g., docking score, binding energy).

• Analysis of Results:

  • Analyze the top-scoring poses to identify key interactions (e.g., hydrogen bonds, hydrophobic interactions, coordination with the heme iron) between the ligand and the protein.

  • Compare the docking scores and binding modes of the test compounds with that of a known inhibitor (e.g., fluconazole) to assess their relative potential.

Figure 3: Workflow for a molecular docking study.

Chapter 4: Conclusion and Future Directions

The screening methods outlined in this guide provide a robust framework for the initial evaluation of triazolo-thiadiazole derivatives as potential antifungal agents. A multi-pronged approach that combines in vitro susceptibility testing with in silico molecular docking can accelerate the discovery and development of new antifungal drugs. Promising candidates identified through these primary screens should be further investigated in more advanced assays, including time-kill studies, biofilm susceptibility testing, and in vivo efficacy studies in animal models of fungal infection. The continued exploration of this chemical space holds significant promise for addressing the urgent need for novel and effective antifungal therapies.

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Application Notes and Protocols for Evaluating the Antioxidant Capacity of Triazolo-Thiadiazole Derivatives

Introduction: The Antioxidant Potential of Triazolo-Thiadiazole Derivatives

Triazolo-thiadiazoles are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] Emerging research also points towards their potential as potent antioxidant agents.[1][4][5] Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in a multitude of diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.[6][7] Antioxidants can mitigate this damage by neutralizing these reactive species.[8] The evaluation of the antioxidant capacity of novel synthetic compounds like triazolo-thiadiazole derivatives is a critical step in the drug discovery and development process.[9]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the techniques for evaluating the antioxidant capacity of triazolo-thiadiazole derivatives. The protocols detailed herein are based on widely accepted and validated in vitro assays that are both reliable and reproducible.

Choosing the Right Assay: A Multi-faceted Approach

No single assay can fully capture the complex mechanisms of antioxidant action.[10] Therefore, it is recommended to use a battery of assays to obtain a comprehensive antioxidant profile of the test compounds.[7] This guide will focus on three commonly employed spectrophotometric assays:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: Measures the ability of an antioxidant to donate a hydrogen atom.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay: Evaluates the capacity of an antioxidant to donate electrons or hydrogen atoms to quench the ABTS radical cation.

• FRAP (Ferric Reducing Antioxidant Power) Assay: Assesses the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

DPPH Radical Scavenging Assay

Principle and Causality

The DPPH assay is a popular method due to its simplicity, speed, and reliability.[11][12] It is based on the scavenging of the stable free radical DPPH• by an antioxidant.[8] In its radical form, DPPH• has a deep violet color with a maximum absorbance at around 517 nm.[8][10] When it reacts with an antioxidant that can donate a hydrogen atom, it is reduced to the non-radical form, DPPH-H, which is a pale yellow color.[8] The degree of discoloration, measured as a decrease in absorbance, is proportional to the radical scavenging activity of the compound.[8]

Caption: Workflow for the ABTS Radical Scavenging Assay.

Experimental Protocol

Materials and Reagents:

• 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS)

• Potassium persulfate

• Phosphate buffered saline (PBS) or ethanol

• Triazolo-thiadiazole derivative (test compound)

• Trolox or Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 734 nm

Procedure:

• Preparation of ABTS Radical Cation (ABTS•⁺) Solution:

  • Prepare a 7 mM ABTS stock solution in water.

  • Prepare a 2.45 mM potassium persulfate stock solution in water.

  • Mix equal volumes of the ABTS stock solution and the potassium persulfate stock solution. [9] * Allow the mixture to stand in the dark at room temperature for 12-16 hours before use to ensure complete radical generation. [9]2. Preparation of ABTS•⁺ Working Solution:

  • On the day of the assay, dilute the ABTS•⁺ solution with a suitable buffer (e.g., PBS or ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm. [9]3. Preparation of Test Compound and Standard Solutions:

  • Prepare a stock solution and serial dilutions of the triazolo-thiadiazole derivative and the positive control as described for the DPPH assay.

• Assay in a 96-Well Plate:

  • Add a small volume (e.g., 10-20 µL) of each concentration of the test compound or standard solution to the wells of a 96-well microplate. [9] * Add a larger volume (e.g., 180-190 µL) of the diluted ABTS•⁺ working solution to each well. [9] * Include control wells containing the solvent and the ABTS•⁺ solution (blank). [9]5. Incubation and Measurement:

  • Incubate the microplate at room temperature in the dark for a specified period (e.g., 6-30 minutes). [9] * After incubation, measure the absorbance of each well at 734 nm using a microplate reader. [9]

Data Analysis

The percentage of ABTS radical scavenging activity is calculated using the following formula:

% Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 [13] Where:

• Abs_control is the absorbance of the ABTS•⁺ solution without the sample.

• Abs_sample is the absorbance of the ABTS•⁺ solution with the sample.

Similar to the DPPH assay, the results are typically expressed as the IC₅₀ value .

Parameter	Value	Reference
ABTS Concentration	7 mM	[14]
Potassium Persulfate	2.45 mM	[9]
Wavelength	734 nm	[9]
Incubation Time	6-30 minutes	[9]
Standard	Trolox or Ascorbic Acid	[9]

Ferric Reducing Antioxidant Power (FRAP) Assay

Principle and Causality

The FRAP assay measures the total antioxidant power of a sample by its ability to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form. [15]This reduction results in the formation of an intense blue-colored ferrous-tripyridyltriazine (Fe²⁺-TPTZ) complex, which has a maximum absorbance at 593 nm. [16]The change in absorbance is directly proportional to the reducing power of the antioxidants in the sample. This assay is performed under acidic conditions (pH 3.6) to maintain iron solubility.

Caption: Principle of the Ferric Reducing Antioxidant Power (FRAP) assay.

Experimental Protocol

Materials and Reagents:

• Acetate buffer (300 mM, pH 3.6)

• 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) solution (10 mM in 40 mM HCl)

• Ferric chloride (FeCl₃) solution (20 mM)

• Ferrous sulfate (FeSO₄·7H₂O) for standard curve

• Triazolo-thiadiazole derivative (test compound)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 593 nm

Procedure:

• Preparation of FRAP Reagent:

  • Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. [15] * Warm the reagent to 37°C before use. [7]2. Preparation of Ferrous Sulfate Standard Curve:

  • Prepare a stock solution of ferrous sulfate in water.

  • From the stock solution, prepare a series of dilutions to create a standard curve (e.g., 100 to 1000 µM).

• Preparation of Test Compound Solutions:

  • Prepare a stock solution and serial dilutions of the triazolo-thiadiazole derivative.

• Assay in a 96-Well Plate:

  • Add 10 µL of the sample or standard to each well. [16] * Add 220 µL of the pre-warmed FRAP working solution to each well. [16]5. Incubation and Measurement:

  • Incubate the plate at 37°C for a specified time (e.g., 4 to 30 minutes). [15][16] * Measure the absorbance at 593 nm. [15]

Data Analysis

The antioxidant capacity is determined from the standard curve of ferrous sulfate. The FRAP value of the sample is expressed as µM Fe(II) equivalents.

Parameter	Value	Reference
FRAP Reagent Ratio	10:1:1 (Buffer:TPTZ:FeCl₃)	[15]
Wavelength	593 nm	[15]
Incubation Temperature	37°C	[7]
Standard	Ferrous Sulfate (FeSO₄)	[17]

Conclusion and Best Practices

The evaluation of the antioxidant capacity of triazolo-thiadiazole derivatives is a crucial step in understanding their therapeutic potential. The DPPH, ABTS, and FRAP assays provide robust and reproducible methods for in vitro screening. It is essential to include appropriate positive controls, such as ascorbic acid or Trolox, to validate the assay performance. For accurate and reliable results, it is recommended to perform each assay in triplicate. By employing these standardized protocols, researchers can effectively characterize the antioxidant properties of novel triazolo-thiadiazole compounds and advance their development as potential therapeutic agents.

References

• A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods. (n.d.).
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• 2.5.1. ABTS+ Radical Scavenging Assay - Bio-protocol. (n.d.).
• Review on in vivo and in vitro methods evaluation of antioxidant activity - PMC - NIH. (n.d.).
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• Application Note and Protocol: DPPH Radical Scavenging Assay for 13-Dehydroxyindaconitine - Benchchem. (n.d.).
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• DPPH Antioxidant Assay, Cat # BAQ103, BAQ104 BAQ - G-Biosciences. (n.d.).
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• ABTS Radical Scavenging Assay Method | PDF | Hydrogen Peroxide | Acid - Scribd. (n.d.).
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• Discovery of new thiazolo[4,5-b] pyridine-based 1,2,3-triazoles as potent antioxidant agents: in vitro and in silico investigation. (2025, October 6).

• Design, Synthesis, and Antioxidant Activity Screening of Some New Thiazole and Pyrazolo[5,1-c]t[9][11][18]riazole Derivatives | Organic Chemistry | ChemRxiv. (2023, May 22). Retrieved from

• Phenolic Thiazoles with Antioxidant and Antiradical Activity. Synthesis, In Vitro Evaluation, Toxicity, Electrochemical Behavior, Quantum Studies and Antimicrobial Screening - PMC. (n.d.).
• Novel substituted triazolo-thiadiazole derivatives: synthesis and antimicrobial evaluation. (2024, August 1).
• Synthetic Methods and Pharmacological Potentials of Triazolothiadiazines: A Review - NIH. (2024, March 16).
• Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies - PMC - NIH. (2021, July 2).

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Application Notes and Protocols for In Vivo Preclinical Evaluation of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

Introduction: Rationale for In Vivo Investigation

The fused heterocyclic system of 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazole has emerged as a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including potent anticancer properties.[1][2][3][4][5] Preliminary research on this class of compounds has demonstrated both in vitro cytotoxicity against various cancer cell lines and in vivo efficacy in preclinical tumor models, such as human colon tumor xenografts.[1][2][3] A frequently implicated mechanism of action for these compounds is the inhibition of critical cell signaling pathways, such as the PI3K/Akt pathway, which is often dysregulated in cancer.[1][2][3]

This document outlines a comprehensive experimental design for the in vivo evaluation of a specific derivative, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. The primary objectives of these studies are to characterize its pharmacokinetic profile, assess its anti-tumor efficacy, and establish a preliminary safety profile. These preclinical investigations are a critical step in determining the therapeutic potential of this compound for further development as an anticancer agent.

Part 1: Preclinical Assessment and Compound Characterization

Prior to initiating in vivo studies, a thorough preclinical assessment of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline is imperative. This foundational step ensures that the subsequent animal studies are well-informed, ethically sound, and designed for maximal data acquisition.

In Vitro Cytotoxicity Profiling

Rationale: The selection of an appropriate cancer cell line for the in vivo xenograft model is contingent on the compound's in vitro cytotoxic activity. A panel of human cancer cell lines should be screened to identify those most sensitive to 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. Based on the activity of structurally related compounds, cell lines from colon and liver cancers are logical starting points.[1][2][3]

Protocol: MTT Assay for Cell Viability

• Cell Culture: Culture human cancer cell lines (e.g., HT-29 [colon], HepG2 [liver]) in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a stock solution of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline in a suitable solvent (e.g., DMSO). Serially dilute the compound in culture medium to achieve a range of final concentrations.

• Incubation: Treat the cells with the various concentrations of the compound and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound that inhibits cell growth by 50%.

Physicochemical Properties and Formulation Development

Rationale: The aqueous solubility of the therapeutic agent is a critical determinant of its bioavailability. Many small molecule inhibitors, including those with a triazolothiadiazole core, are poorly soluble in water. Therefore, a suitable formulation is required to ensure adequate drug exposure in vivo.

Protocol: Formulation for a Poorly Soluble Compound

• Solubility Assessment: Determine the solubility of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline in various pharmaceutically acceptable solvents and vehicles (e.g., water, saline, ethanol, polyethylene glycol 400, Tween 80, carboxymethylcellulose).

• Vehicle Selection: Based on the solubility data, select a vehicle or a combination of vehicles that can dissolve the compound at the desired concentration for dosing. A common approach for preclinical studies is a suspension in a vehicle such as 0.5% carboxymethylcellulose or a solution in a mixture of polyethylene glycol and saline.

• Formulation Preparation:

  • For a solution, dissolve the compound in the chosen solvent system with gentle heating or sonication if necessary.

  • For a suspension, wet the compound with a small amount of a surfactant (e.g., Tween 80) to improve dispersibility, then add the vehicle and homogenize to create a uniform suspension.

• Stability Assessment: Evaluate the short-term stability of the formulation at room temperature and under refrigerated conditions to ensure its integrity throughout the duration of the study.

Part 2: In Vivo Experimental Design

The in vivo assessment of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline will be conducted in a stepwise manner, beginning with pharmacokinetic and dose-range finding toxicity studies, followed by a comprehensive efficacy study in a tumor xenograft model.

Ethical Considerations in Animal Research

All animal experiments must be conducted in strict accordance with institutional and national guidelines for the ethical care and use of laboratory animals. The principles of the 3Rs (Replacement, Reduction, and Refinement) should be rigorously applied throughout the study design and execution. An Institutional Animal Care and Use Committee (IACUC) protocol must be approved before the commencement of any animal work.

Animal Model Selection

Rationale: The selection of an appropriate animal model is crucial for the clinical relevance of the preclinical findings. For initial efficacy studies of a novel anticancer agent, a human tumor xenograft model in immunocompromised mice is a well-established and widely used approach.[1][2][3]

Selected Model:

• Species: Severe Combined Immunodeficient (SCID) or athymic nude mice.

• Justification: These mice lack a functional adaptive immune system, which allows for the engraftment and growth of human tumor cells without rejection.

• Cell Line: Based on the in vitro cytotoxicity data, a sensitive human cancer cell line (e.g., HT-29 or HepG2) will be selected.

Pharmacokinetic (PK) Study

Rationale: Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of the compound is essential for interpreting the efficacy and toxicity data. A preliminary PK study will determine key parameters such as half-life, clearance, and bioavailability.

Protocol: Pharmacokinetic Analysis in Mice

• Animal Acclimatization: Acclimate male or female SCID mice for at least one week before the study.

• Dosing:

  • Intravenous (IV) Group: Administer a single bolus dose of the formulated compound via the tail vein.

  • Oral (PO) Group: Administer a single dose of the formulated compound via oral gavage.

• Blood Sampling: Collect blood samples (e.g., via retro-orbital or submandibular bleeding) at multiple time points post-dosing (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalytical Method: Develop and validate a sensitive and specific analytical method (e.g., LC-MS/MS) for the quantification of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline in plasma.

• Data Analysis: Use pharmacokinetic software to calculate key parameters, including:

  • Clearance (CL)

  • Volume of distribution (Vd)

  • Half-life (t1/2)

  • Area under the curve (AUC)

  • Maximum concentration (Cmax)

  • Time to maximum concentration (Tmax)

  • Oral bioavailability (%F)

Table 1: Representative Pharmacokinetic Parameters

Parameter	Intravenous (IV)	Oral (PO)
Dose (mg/kg)	5	20
Cmax (ng/mL)	1500	800
Tmax (h)	0.08	1
AUC (ng*h/mL)	3000	4500
t1/2 (h)	4	6

| Bioavailability (%) | - | 75 |

Dose-Range Finding and Acute Toxicity Study

Rationale: To determine a safe and effective dose range for the efficacy studies, a dose-range finding study is necessary. This study will also provide preliminary information on the acute toxicity profile of the compound.

Protocol: Acute Toxicity Assessment

• Animal Groups: Use healthy, non-tumor-bearing mice and divide them into several groups.

• Dosing: Administer single doses of the compound at escalating levels (e.g., 10, 30, 100, 300 mg/kg) via the intended route of administration for the efficacy study (e.g., oral gavage). Include a vehicle control group.

• Observation: Monitor the animals for clinical signs of toxicity, including changes in behavior, appearance, and body weight, for at least 14 days.

• Endpoint: The primary endpoint is the determination of the Maximum Tolerated Dose (MTD), defined as the highest dose that does not cause significant morbidity or more than 10% body weight loss.

• Histopathology: At the end of the observation period, perform a gross necropsy and collect major organs for histopathological analysis to identify any potential target organs of toxicity.

In Vivo Efficacy Study

Rationale: The primary objective of the in vivo studies is to evaluate the antitumor efficacy of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline in a relevant tumor model.

Protocol: Xenograft Tumor Model Efficacy Study

• Tumor Cell Implantation: Subcutaneously inject the selected human cancer cells (e.g., 5 x 10^6 HT-29 cells) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor dimensions with calipers at regular intervals (e.g., twice a week). Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Randomization: Once the tumors reach a predetermined size (e.g., 100-150 mm^3), randomize the animals into treatment and control groups.

• Treatment Groups:

  • Vehicle Control

  • 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline (Low Dose, e.g., 1/3 of MTD)

  • 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline (High Dose, e.g., MTD)

  • Positive Control (a standard-of-care chemotherapy agent for the selected cancer type)

• Dosing Regimen: Administer the treatments for a specified period (e.g., 21 days) via the predetermined route (e.g., daily oral gavage).

• Efficacy Endpoints:

  • Tumor Growth Inhibition (TGI): The primary endpoint, calculated as the percentage reduction in tumor growth in the treated groups compared to the vehicle control group.

  • Tumor Regression: The percentage of tumors that decrease in size during treatment.

  • Body Weight: Monitor body weight as an indicator of systemic toxicity.

• Study Termination: At the end of the study, euthanize the animals and collect the tumors for further analysis.

Pharmacodynamic (PD) and Biomarker Analysis

Rationale: To understand the mechanism of action of the compound in vivo, pharmacodynamic and biomarker analyses can be performed on the collected tumor tissues.

Protocol: Post-Efficacy Study Tumor Analysis

• Tissue Collection: At the end of the efficacy study, collect tumor tissues from all treatment groups.

• Western Blot Analysis: Prepare protein lysates from the tumor tissues and perform Western blotting to assess the phosphorylation status of key proteins in the PI3K/Akt signaling pathway (e.g., p-Akt, total Akt).

• Immunohistochemistry (IHC): Fix a portion of the tumor tissue in formalin, embed in paraffin, and perform IHC to evaluate the expression and localization of relevant biomarkers.

Part 3: Data Analysis and Interpretation

Statistical Analysis

• Tumor Growth Data: Analyze tumor growth data using appropriate statistical methods, such as repeated measures ANOVA, to compare the tumor growth curves between the different treatment groups.

• Endpoint Analysis: Compare the final tumor volumes and body weights between groups using a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's test).

• Significance: A p-value of less than 0.05 will be considered statistically significant.

Interpretation of Results

The results of the in vivo studies will be integrated to provide a comprehensive preclinical profile of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. The relationship between the pharmacokinetic profile, the effective doses in the efficacy study, and the observed toxicity will be carefully evaluated to determine the therapeutic index of the compound. Positive efficacy data, coupled with an acceptable safety profile, would provide a strong rationale for advancing this compound to further preclinical development and IND-enabling studies.

Visualizations

Experimental Workflow

Caption: A streamlined workflow for the in vivo evaluation of the compound.

Signaling Pathway

Caption: Hypothesized mechanism of action via Akt inhibition.

References

• Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation. Pharmaceutics. [Link]

• (6-phenyl-7h -[1][3][6] triazolo [3,4-b][1][2][3] thiadiazine-3- yl) -aniline compound and the effects. American Journal of Applied Science and Technology. [Link]

• Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation. PubMed. [Link]

• Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation. Semantic Scholar. [Link]

• A new triazolothiadiazine derivative inhibits stemness and induces cell death in HCC by oxidative stress dependent JNK pathway activation. Nature. [Link]

• (6-phenyl-7h -[1][3][6] triazolo [3,4-b][1][2][3] thiadiazine-3- yl) -aniline compound and the effects. The USA Journals. [Link]

• Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation. PubMed. [Link]

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• Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies. National Institutes of Health. [Link]

• Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies. ResearchGate. [Link]

• Toxicity Studies of Triazolo-Thiadiazoles in Ehrlich Ascitic Carcinoma Cells. International Science Community Association. [Link]

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Application Notes &amp; Protocols: Methodologies for Developing Drug Delivery Systems for Triazolo-Thiadiazole Compounds

Introduction: Unlocking the Therapeutic Potential of Triazolo-Thiadiazoles

The fused heterocyclic scaffolds of 1,2,4-triazolo[3,4-b][1][2][3]thiadiazoles have garnered significant attention in medicinal chemistry due to their broad spectrum of pharmacological activities. These compounds have shown promise as potent anticancer, antimicrobial, and anti-inflammatory agents.[4][5][6][7] The core structure, a synergistic fusion of triazole and thiadiazole rings, provides a unique template for developing novel therapeutics. However, a significant hurdle in the clinical translation of many triazolo-thiadiazole derivatives is their inherent poor aqueous solubility, which often leads to low bioavailability and suboptimal therapeutic efficacy.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on methodologies to formulate advanced drug delivery systems for triazolo-thiadiazole compounds. The focus is on overcoming solubility challenges to enhance their therapeutic performance. This document moves beyond a simple recitation of protocols to explain the underlying scientific principles and rationale behind the selection of specific formulation strategies, ensuring a robust and well-characterized drug delivery system.

Part 1: Foundational Strategy - Formulation Approaches for Enhanced Solubility and Bioavailability

The primary challenge in formulating triazolo-thiadiazole compounds is their hydrophobic nature. To address this, several formulation strategies can be employed. The choice of a particular methodology will depend on the specific physicochemical properties of the triazolo-thiadiazole derivative, the desired route of administration, and the therapeutic application.

Nanoformulations: Encapsulation for Improved Delivery

Nanoparticle-based drug delivery systems are a versatile approach to improve the solubility and bioavailability of poorly soluble drugs.[8][9] By encapsulating the triazolo-thiadiazole compound within a nanocarrier, its dissolution in aqueous media can be significantly enhanced.

Polymeric nanoparticles, prepared from biodegradable and biocompatible polymers such as poly(lactic-co-glycolic acid) (PLGA), offer controlled and sustained release of the encapsulated drug.[8]

Causality of Experimental Choices:

• Polymer Selection: PLGA is widely used due to its approval by regulatory agencies and its tunable degradation rate, which allows for controlled drug release. The ratio of lactic acid to glycolic acid can be varied to modify the release profile.

• Method of Preparation: The solvent evaporation method is a common and effective technique for encapsulating hydrophobic drugs like triazolo-thiadiazoles within a polymeric matrix.

Workflow for Polymeric Nanoparticle Formulation:

Caption: Workflow for Polymeric Nanoparticle Formulation.

SLNs are colloidal carriers made from lipids that are solid at room temperature. They combine the advantages of polymeric nanoparticles and liposomes.[4][10]

Causality of Experimental Choices:

• Lipid Selection: The choice of solid lipid (e.g., glyceryl monostearate, tristearin) is critical as it influences drug loading and release characteristics. The lipid should have good solubilizing capacity for the triazolo-thiadiazole compound.

• Surfactant Selection: A surfactant (e.g., Poloxamer 188, Tween 80) is necessary to stabilize the nanoparticle dispersion and prevent aggregation.

Workflow for Solid Lipid Nanoparticle (SLN) Preparation:

Caption: Workflow for Solid Lipid Nanoparticle (SLN) Preparation.

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic drugs. For hydrophobic compounds like triazolo-thiadiazoles, they would be entrapped within the lipid bilayer.[11][12][13][14]

Causality of Experimental Choices:

• Lipid Composition: The choice of phospholipids (e.g., phosphatidylcholine) and the inclusion of cholesterol are crucial for the stability and rigidity of the liposomal membrane, which in turn affects drug retention and release.

• Method of Preparation: The thin-film hydration method is a widely used technique for preparing liposomes.

Solid Dispersions: Molecular Level Dispersion

Solid dispersions involve the dispersion of one or more active ingredients in an inert carrier or matrix at the solid state.[11][12][13][15] This technique can enhance the dissolution rate of poorly water-soluble drugs by reducing particle size to a molecular level and improving wettability.

Causality of Experimental Choices:

• Carrier Selection: Hydrophilic polymers such as polyvinylpyrrolidone (PVP) or polyethylene glycols (PEGs) are commonly used as carriers. The choice depends on the miscibility of the drug and carrier.

• Method of Preparation: The solvent evaporation method is suitable for thermolabile drugs.

Workflow for Solid Dispersion Preparation:

Caption: Workflow for Solid Dispersion Preparation.

Cyclodextrin Complexation: Inclusion for Solubility Enhancement

Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity. They can form inclusion complexes with poorly water-soluble drugs, thereby increasing their aqueous solubility.[2][3][16][17][18]

Causality of Experimental Choices:

• Cyclodextrin Type: The size of the cyclodextrin cavity (α, β, or γ) should be appropriate to accommodate the triazolo-thiadiazole molecule.

• Method of Preparation: The kneading method is a simple and efficient way to prepare inclusion complexes.

Part 2: Detailed Protocols

Protocol 1: Preparation of Triazolo-Thiadiazole Loaded PLGA Nanoparticles

Materials:

• Triazolo-thiadiazole derivative

• Poly(lactic-co-glycolic acid) (PLGA) (50:50)

• Polyvinyl alcohol (PVA)

• Dichloromethane (DCM)

• Deionized water

Procedure:

• Organic Phase Preparation: Dissolve 10 mg of the triazolo-thiadiazole derivative and 100 mg of PLGA in 5 mL of DCM.

• Aqueous Phase Preparation: Prepare a 1% (w/v) PVA solution in 20 mL of deionized water.

• Emulsification: Add the organic phase to the aqueous phase and emulsify using a probe sonicator for 2 minutes on an ice bath.

• Solvent Evaporation: Stir the emulsion at room temperature for 4-6 hours to allow for the complete evaporation of DCM.

• Nanoparticle Collection: Centrifuge the nanoparticle suspension at 15,000 rpm for 20 minutes.

• Washing: Discard the supernatant and wash the nanoparticle pellet twice with deionized water to remove excess PVA.

• Lyophilization: Resuspend the nanoparticle pellet in a small volume of deionized water containing a cryoprotectant (e.g., 5% trehalose) and freeze-dry to obtain a powder.

Protocol 2: Characterization of Drug-Loaded Nanoparticles

2.1 Particle Size, Polydispersity Index (PDI), and Zeta Potential:

• Disperse the nanoparticles in deionized water.

• Analyze the dispersion using a Dynamic Light Scattering (DLS) instrument.

2.2 Encapsulation Efficiency (EE) and Drug Loading (DL):

• Centrifuge a known amount of the nanoparticle suspension.

• Quantify the amount of free drug in the supernatant using a validated analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Calculate EE and DL using the following formulas:

  • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

  • DL (%) = [(Total Drug - Free Drug) / Weight of Nanoparticles] x 100

2.3 Morphological and Structural Characterization:

• Scanning Electron Microscopy (SEM): To observe the surface morphology of the nanoparticles.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To assess potential chemical interactions between the drug and the polymer.[15][19][20][21]

• Differential Scanning Calorimetry (DSC): To determine the physical state of the drug within the nanoparticles (crystalline or amorphous).[15][20]

• X-ray Diffraction (XRD): To further confirm the crystalline or amorphous nature of the encapsulated drug.[15][19][20][21]

Quantitative Data Summary:

Formulation Parameter	Target Value	Acceptance Criteria
Particle Size	< 200 nm	100 - 300 nm
Polydispersity Index (PDI)	< 0.3	< 0.5
Zeta Potential	> |20| mV	> |15| mV
Encapsulation Efficiency	> 70%	> 60%

Protocol 3: In Vitro Drug Release Study

Materials:

• Drug-loaded nanoparticles

• Phosphate buffered saline (PBS), pH 7.4

• Dialysis membrane (with appropriate molecular weight cut-off)

Procedure:

• Disperse a known amount of drug-loaded nanoparticles in 1 mL of PBS.

• Place the dispersion in a dialysis bag and seal it.

• Immerse the dialysis bag in a beaker containing 100 mL of PBS at 37°C with gentle stirring.

• At predetermined time intervals, withdraw 1 mL of the release medium and replace it with 1 mL of fresh PBS to maintain sink conditions.

• Analyze the drug concentration in the collected samples using a suitable analytical method.

• Plot the cumulative percentage of drug released versus time.[2][3][16][22]

Part 3: Stability Testing

Stability testing is crucial to ensure the quality, safety, and efficacy of the drug delivery system throughout its shelf life.[1][23][24]

Protocol 4: Stability Assessment of Nanoformulations

Storage Conditions (as per ICH guidelines):

• Long-term: 25°C ± 2°C / 60% RH ± 5% RH

• Accelerated: 40°C ± 2°C / 75% RH ± 5% RH[1][17]

Procedure:

• Store the lyophilized nanoparticle formulation in sealed vials under the specified conditions.

• At predetermined time points (e.g., 0, 1, 3, and 6 months), withdraw samples.

• Re-disperse the nanoparticles in water and evaluate the following parameters:

  • Appearance

  • Particle size and PDI

  • Zeta potential

  • Drug content

Acceptance Criteria: No significant changes in the physicochemical properties of the nanoparticles over the study period.

Conclusion

The methodologies outlined in these application notes provide a comprehensive framework for the successful development of drug delivery systems for triazolo-thiadiazole compounds. By systematically addressing their poor solubility through nanoformulation, solid dispersion, or cyclodextrin complexation, their therapeutic potential can be significantly enhanced. A thorough characterization and stability testing program is essential to ensure the development of a robust, safe, and effective drug product.

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• Global Pharmaceutical Sciences Review. (n.d.). 04 - Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poor...[Link]

• Szejtli, J., & Szente, L. (2018). Adjusting the Structure of β-Cyclodextrin to Improve Complexation of Anthraquinone-Derived Drugs. Molecules, 23(11), 2993. [Link]

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• Bardin, C., Astier, A., & Vulto, A. (2011). Guidelines for the practical stability studies of anticancer drugs: A European consensus conference. Annales Pharmaceutiques Françaises, 69(4), 221-231. [Link]

• Del Valle, E. M. M. (2004). Cyclodextrins and their uses: a review. Process Biochemistry, 39(9), 1033-1046. [Link]

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• Singh, G., Faruk, A., & Bedi, P. M. S. (2018). Spectral Analysis of Drug Loaded Nanoparticles for Drug-Polymer Interactions. Journal of Drug Delivery and Therapeutics, 8(6), 111-118. [Link]

• Parida, P., Behera, A., Swain, S. K., & Mishra, S. C. (n.d.). CHARACTERISATION OF NANOPARTICLE THROUGH SEM, FTIR, XRD & DSC. NIT Rourkela. [Link]

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• Singh, G., Faruk, A., & Bedi, P. M. S. (2018). Spectral Analysis of Drug Loaded Nanoparticles for Drug-Polymer Interactions. Journal of Drug Delivery and Therapeutics. [Link]

• Flaten, G. E., Chang, T. T., Phillips, W. T., Brandl, M., Bao, A., & Goins, B. (2010). Liposomal formulations of poorly soluble camptothecin: drug retention and biodistribution. Cancer chemotherapy and pharmacology, 65(3), 523–532. [Link]

• Polymeric Nanoparticles in Targeted Drug Delivery: Unveiling the Impact of Polymer Characterization and Fabrication. (2024). MDPI. [Link]

• Flaten, G. E., Chang, T. T., Phillips, W. T., Brandl, M., Bao, A., & Goins, B. (2010). Liposomal formulations of poorly soluble camptothecin: drug retention and biodistribution. Cancer Chemotherapy and Pharmacology, 65(3), 523-532. [Link]

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• Preparation and characterization of topical solid lipid nanoparticles containing Deferoxamine. (n.d.). DARU Journal of Pharmaceutical Sciences. [Link]

• Singh, R. (2019). Preparation of solid lipid nanoparticles through various methods using different precursors. Journal of Drug Delivery and Therapeutics, 9(2), 24-29. [Link]

• Preparation of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers for Drug Delivery and the Effects of Preparation Parameters of Solvent Injection Method. (2018). PMC. [Link]

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Technical Notes & Optimization

Overcoming challenges in the purification of heterocyclic compounds

Technical Support Center: Purification of Heterocyclic Compounds

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center dedicated to navigating the complexities of purifying heterocyclic compounds. This guide is structured to provide you with not just solutions, but a deeper understanding of the principles at play, empowering you to make informed decisions in your research. We will move from frequently asked questions to in-depth troubleshooting guides for common purification techniques.

Frequently Asked Questions (FAQs)

This section addresses high-level questions that often arise when planning the purification of heterocyclic compounds.

Q1: Why are heterocyclic compounds often difficult to purify?

Heterocyclic compounds present unique purification challenges due to their diverse structures and properties. Their polarity can vary dramatically based on the heteroatom (N, O, S), the degree of saturation, and the presence of other functional groups. Nitrogen-containing heterocycles, for instance, can act as bases, leading to interactions with acidic silica gel in chromatography and causing issues like peak tailing. Furthermore, their ability to engage in hydrogen bonding can lead to strong interactions with polar stationary phases or solvents, making elution difficult. The presence of multiple nitrogen atoms, as in imidazoles or triazoles, can also lead to issues with solubility and crystallization.

Q2: How do I choose the right primary purification technique for my heterocyclic compound?

The choice of purification technique is dictated by the physicochemical properties of your compound and the nature of the impurities.

• Flash Chromatography: This is the workhorse for routine purification of moderately polar to nonpolar heterocycles. It is ideal for separating compounds from reaction byproducts and excess reagents.

• Crystallization: This is the preferred method for obtaining highly pure, crystalline material, especially for final compounds intended for biological testing or structural analysis (e.g., X-ray crystallography). It is most effective when the desired compound is a solid and present in high concentration.

• Liquid-Liquid Extraction (LLE): LLE is an excellent initial cleanup step. By exploiting the acidic or basic nature of many heterocycles, you can use pH swings to move your compound between aqueous and organic layers, leaving many neutral impurities behind.

• Preparative HPLC: When dealing with very polar compounds, close-eluting isomers, or when high-purity material is needed from a complex mixture, preparative HPLC is often the best choice, though it is more resource-intensive.

Here is a decision-making workflow to guide your choice:

Troubleshooting poor separation in column chromatography of triazolo-thiadiazoles

Technical Support Center: Column Chromatography of Triazolo-Thiadiazoles

Welcome to the Technical Support Center for the purification of triazolo-thiadiazole derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating these unique heterocyclic compounds. The inherent chemical properties of the triazolo-thiadiazole scaffold—specifically the presence of multiple nitrogen atoms—can lead to frustrating purification issues.

This resource provides in-depth, experience-driven answers to common problems, moving beyond simple procedural steps to explain the underlying chemical principles. Our goal is to empower you with the knowledge to not only solve your current separation issues but also to proactively design more robust purification methods in the future.

Troubleshooting Guide: Specific Separation Issues

This section addresses the most common and difficult problems encountered during the column chromatography of triazolo-thiadiazoles.

Q1: My compounds are showing severe peak tailing and streaking on the TLC plate and column. What is the primary cause and how do I fix it?

A1: The Root Cause and Solution

Peak tailing is arguably the most frequent issue when purifying nitrogen-containing heterocycles like triazolo-thiadiazoles on silica gel.[1][2][3]

• Causality (The "Why"): Standard silica gel is slightly acidic due to the presence of surface silanol groups (Si-OH). The basic nitrogen atoms in your triazolo-thiadiazole molecule can undergo a strong secondary ionic interaction with these acidic silanols after becoming protonated.[4][5][6] This interaction is much stronger than the desired normal-phase partitioning, causing a portion of your molecules to "stick" to the stationary phase and elute slowly, resulting in a tailed or streaked peak.[3][4]

• The Primary Solution: Deactivating the Stationary Phase. The most effective solution is to neutralize, or "mask," these acidic silanol sites by adding a basic modifier to your mobile phase.[7][8]

  • Recommended Modifier: Triethylamine (TEA) is the industry standard for this purpose.[4][8] It is a volatile, mild base that effectively competes with your compound for the acidic sites on the silica.[4][9]

  • Concentration: Add 0.1% to 1% TEA by volume to your eluent system (e.g., for 500 mL of eluent, add 0.5 mL to 5 mL of TEA). Start with a lower concentration (0.2%) and increase if tailing persists.

• Self-Validating Protocol: You can verify this solution at the TLC stage. Spot your crude mixture on two separate TLC plates. Run one plate in your chosen solvent system (e.g., 50:50 Hexane:Ethyl Acetate) and the second plate in the same system with 0.5% TEA added. A significant improvement in spot shape (from a streak to a tight circle) on the TEA-containing plate confirms that silanol interactions are the primary issue.

Q2: I'm trying to separate two isomers of a substituted triazolo-thiadiazole, but they are co-eluting or have very poor resolution (ΔRf < 0.1). How can I improve the separation?

A2: Optimizing Selectivity

When compounds have very similar polarity, as is common with isomers, the key is to modify the selectivity (α) of your chromatographic system.[10][11][12] Selectivity refers to the ability of the system to differentiate between two analytes based on differences in their chemical interactions with the stationary and mobile phases.[10][11]

Systematic Approach to Improving Isomer Separation:

• Change Mobile Phase Composition: This is the easiest and most impactful variable to adjust.[7][12] Do not just change the ratio of your current solvents; change the solvents themselves to introduce different intermolecular interactions.

  • Example: If you are using a Hexane/Ethyl Acetate system (where ethyl acetate acts as a hydrogen bond acceptor), switch to a system like Dichloromethane/Methanol. Methanol can act as both a hydrogen bond donor and acceptor, potentially interacting differently with your isomers and improving selectivity.[13]

  • Explore Additives: Consider adding a small percentage (1-2%) of a third solvent like acetone or acetonitrile to your primary binary system. These can alter the overall mobile phase characteristics and enhance separation.

• Change Stationary Phase: If mobile phase optimization is insufficient, changing the stationary phase is the next logical step.[11][14]

  • Alumina: For basic compounds, alumina (neutral or basic) can be an excellent alternative to silica, as it lacks the highly acidic silanol groups that cause issues.

  • Reversed-Phase (C18): For moderately polar to nonpolar triazolo-thiadiazoles, reversed-phase chromatography can provide a completely different selectivity profile.[15] Here, a nonpolar stationary phase (like C18-bonded silica) is used with a polar mobile phase (like Acetonitrile/Water or Methanol/Water). Separation is based on hydrophobicity rather than polarity.

• Decrease Temperature: If equipment allows, running the column at a slightly reduced temperature can sometimes enhance selectivity by magnifying the small differences in how the isomers interact with the stationary phase.

Q3: My compound isn't eluting from the column at all, even with 100% ethyl acetate or other polar solvents. What should I do?

A3: Addressing Irreversible Adsorption

This issue suggests that your compound is too polar for the current system or is irreversibly binding to the silica.

• Explanation: The combined polarity from the triazole and thiadiazole rings, especially if other polar functional groups are present, can lead to an exceptionally strong affinity for the silica stationary phase. In some cases, the compound may even be decomposing on the acidic silica surface.[16]

Troubleshooting Steps:

• Drastic Polarity Increase: First, try to elute the compound with a much stronger mobile phase. A common choice is a gradient up to 5-10% Methanol in Dichloromethane (DCM) or Chloroform. Methanol is a very polar solvent that is highly effective at disrupting strong interactions with silica.

• Check for Decomposition: Before your next attempt, run a stability test. Dissolve a small amount of your crude material in a vial with some silica gel and your intended eluent. Let it sit for a few hours, then spot it on a TLC plate against a control sample (crude material dissolved in a solvent without silica). If new spots appear or the original spot diminishes in the silica-containing sample, your compound is not stable on silica gel.[16]

• Switch to an Alternative Stationary Phase: If the compound is stable but simply too polar, a different stationary phase is required.

  • Reversed-Phase (C18): This is often the best solution for highly polar compounds. The compound will elute earlier with a highly polar mobile phase.

  • Alumina (Neutral): A good second choice if reversed-phase is not an option.

Visual Troubleshooting Workflow

The following diagram outlines a logical decision-making process for troubleshooting poor separation in column chromatography.

Caption: A decision tree for troubleshooting column chromatography issues.

Frequently Asked Questions (FAQs)

Q: How do I choose a starting solvent system for my triazolo-thiadiazole derivative?

A: The best practice is to use Thin Layer Chromatography (TLC) to screen various solvent systems.[7]

• Prepare Stock Solutions: Dissolve your crude product in a suitable solvent like DCM or ethyl acetate.

• Test a Range of Polarities: Spot the solution on multiple TLC plates and run them in solvent systems of varying polarity. A good starting point for many triazolo-thiadiazoles is a mixture of a non-polar solvent (like Hexane or Heptane) and a moderately polar solvent (like Ethyl Acetate or DCM).[17][18]

• Aim for an Rf of ~0.3: The ideal solvent system for column chromatography will give your target compound an Rf value between 0.25 and 0.35 on the TLC plate. This generally ensures that the compound will elute from the column in a reasonable number of column volumes and will be well-separated from impurities.

Q: What is column overloading and how much material can I load?

A: Column overloading occurs when you apply too much sample to the column, exceeding its separation capacity.[6] This leads to broad, overlapping peaks and poor separation.

• General Rule of Thumb: For a standard flash chromatography separation, a conservative starting point is to load an amount of crude material that is 1-2% of the mass of the silica gel (e.g., for a column with 100 g of silica, load 1-2 g of crude material).[7]

• Determining Maximum Load: The actual loading capacity depends heavily on the difficulty of the separation.[19][20] If the Rf difference between your product and the nearest impurity is large (ΔRf > 0.2), you may be able to load up to 5% or more. For difficult separations (ΔRf < 0.1), you may need to reduce the load to 0.5% or less.[21] A loading study with small, analytical columns can help determine the optimal load before scaling up.[19][22]

Q: Should I perform wet loading or dry loading of my sample?

A: The choice depends on the solubility of your sample in the mobile phase.

• Wet Loading: This is the most common method. Dissolve your sample in the minimum amount of the mobile phase (or a slightly more polar solvent) and carefully pipette it onto the top of the column bed.[23] This is ideal for samples that are readily soluble.

• Dry Loading: This method is superior for samples that have poor solubility in the eluent.[23] To dry load, dissolve your sample in a volatile solvent (like DCM or acetone), add a small amount of silica gel (2-3 times the mass of your sample), and evaporate the solvent completely on a rotary evaporator to get a free-flowing powder. This powder is then carefully added to the top of the column bed.[23] Dry loading prevents dissolution issues at the top of the column, leading to sharper bands and better separation.

Key Protocols and Data

Protocol 1: Slurry Packing a Silica Gel Column for Optimal Performance

A well-packed column is essential for achieving good separation and avoiding issues like band broadening and channeling.[24]

• Preparation: Place a small plug of cotton or glass wool at the bottom of the column and add a thin layer (0.5 cm) of sand.

• Create the Slurry: In a beaker, measure the required amount of silica gel. Add your initial, non-polar mobile phase (e.g., Hexane) to the silica gel to create a slurry with the consistency of a milkshake. Stir gently to release trapped air bubbles.

• Pour the Slurry: Quickly and carefully pour the slurry into the column. Use a funnel to prevent the slurry from coating the sides of the column.

• Pack the Bed: Immediately open the stopcock and begin to drain the solvent. Gently tap the sides of the column with a piece of rubber tubing to encourage the silica to settle into a uniform, compact bed. Continuously add more solvent to the top so the silica bed never runs dry.

• Finalize: Once the bed has settled and the solvent above it is clear, add a final layer of sand (0.5 cm) to the top of the silica bed to prevent disturbance during sample and eluent loading. Drain the solvent until it is level with the top of the sand just before you are ready to load your sample.

Table 1: Common Solvents and Their Properties

This table can assist in choosing alternative solvent systems to optimize selectivity.

Solvent	Polarity Index (P')	Role in Normal Phase
n-Hexane	0.1	Non-polar base
Toluene	2.4	Non-polar base (different selectivity)
Dichloromethane (DCM)	3.1	Mid-polarity eluent
Diethyl Ether	2.8	Polar modifier
Ethyl Acetate (EtOAc)	4.4	Polar modifier (H-bond acceptor)
Acetone	5.1	Polar modifier
Acetonitrile	5.8	Polar modifier
Methanol	5.1	Highly polar modifier (H-bond donor/acceptor)
Triethylamine (TEA)	1.9	Basic modifier (for tailing)

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Optimizing reaction conditions for the synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

An essential objective in medicinal chemistry is the efficient synthesis of novel heterocyclic scaffolds. The 4-(triazolo[3,4-b]thiadiazol-6-yl)aniline framework is a key pharmacophore, and its successful synthesis is critical for the development of new therapeutic agents. This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the reaction conditions for its synthesis. Authored from the perspective of a Senior Application Scientist, this document combines established chemical principles with practical, field-proven insights to address common challenges encountered during this synthetic sequence.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, providing clarity on the rationale behind the chosen synthetic strategy and reaction components.

Q1: What is the most common and reliable synthetic route for the 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline core structure?

A1: The most prevalent and robust method involves the condensation and subsequent cyclization of a 4-amino-4H-1,2,4-triazole-3-thiol derivative with a suitable carboxylic acid.[1] For the target molecule, the key starting materials are typically 4-amino-5-mercapto-1,2,4-triazole and 4-aminobenzoic acid. The reaction is usually facilitated by a dehydrating agent, such as phosphoryl chloride (POCl₃), which also acts as the reaction solvent in many cases.[1]

Q2: What is the mechanism of the cyclization reaction when using phosphoryl chloride?

A2: The reaction proceeds via a multi-step mechanism. First, phosphoryl chloride activates the carboxylic acid (4-aminobenzoic acid) by converting the hydroxyl group into a better leaving group, forming a highly reactive acyl phosphorodichloridate intermediate. The exocyclic amino group of the 4-amino-5-mercapto-1,2,4-triazole then acts as a nucleophile, attacking the activated carbonyl carbon. This is followed by an intramolecular cyclodehydration reaction, where the thiol group attacks the imine-like intermediate, and subsequent elimination steps lead to the formation of the fused aromatic triazolothiadiazole ring system.

Q3: Are there alternative reagents to phosphoryl chloride for the cyclization step?

A3: Yes, while phosphoryl chloride is highly effective, other dehydrating agents can be used. Polyphosphoric acid (PPA) is a common alternative that can promote the condensation by heating the reactants together. Thionyl chloride (SOCl₂) can also be used to activate the carboxylic acid, similar to POCl₃. The choice of reagent can influence reaction temperature, time, and the work-up procedure. However, for this specific transformation, POCl₃ often provides cleaner reactions and better yields.[1]

Q4: Why is the purity of the starting materials, particularly the 4-amino-5-mercapto-1,2,4-triazole, so critical?

A4: Impurities in the starting materials are a primary cause of low yields and side product formation.[2] The 4-amino-5-mercapto-1,2,4-triazole can exist in equilibrium with its thione tautomer, and its purity can affect reactivity. Furthermore, residual reagents from its synthesis can interfere with the cyclization step. It is highly recommended to recrystallize the triazole starting material from a suitable solvent (e.g., water or ethanol) to ensure high purity before use.

Troubleshooting Guide: Optimizing Reaction Conditions

This guide provides solutions to specific problems that may arise during the synthesis.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Impure Reagents: Contaminants in starting materials or solvents can inhibit the reaction.[2] 2. Suboptimal Temperature: Reaction may be too slow at low temperatures or decomposition may occur at high temperatures.[2] 3. Insufficient Reaction Time: The reaction may not have proceeded to completion. 4. Moisture Contamination: POCl₃ is highly sensitive to moisture and will be quenched by water.[2]	1. Verify Reagent Purity: Recrystallize 4-amino-5-mercapto-1,2,4-triazole. Use freshly distilled POCl₃ and anhydrous solvents. 2. Optimize Temperature: Conduct small-scale trial reactions across a temperature range (e.g., 80°C to 110°C) to find the optimum. 3. Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to track the consumption of starting materials. Extend the reaction time if necessary. 4. Ensure Anhydrous Conditions: Dry all glassware thoroughly. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).
Formation of Dark, Tarry Side Products	1. Excessive Heat: High temperatures can lead to polymerization or decomposition of the starting materials or product.[3] 2. Incorrect Stoichiometry: An incorrect ratio of reactants to the condensing agent can lead to side reactions. 3. Strongly Basic or Acidic Conditions (in alternative methods): Extreme pH can cause unwanted polymerization.[3]	1. Control Temperature Carefully: Maintain a stable reaction temperature using an oil bath and a temperature controller. Avoid localized overheating. 2. Verify Stoichiometry: Accurately measure all reagents. A slight excess of the carboxylic acid (1.1 to 1.2 equivalents) is sometimes used. 3. Modify Catalyst/Solvent: If not using POCl₃, consider milder catalysts. For instance, using p-TsOH in a high-boiling solvent like DMF can be an alternative.[3][4]
Difficulty in Product Isolation and Purification	1. Product Precipitation Issues: The product may not precipitate cleanly from the reaction mixture upon quenching. 2. Poor Solubility: The final product may have low solubility in common organic solvents, making recrystallization or column chromatography difficult. 3. Persistent Impurities: Side products may co-precipitate or have similar solubility profiles to the desired product.	1. Optimize Quenching: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. Adjust the pH carefully with a base (e.g., ammonium hydroxide or sodium bicarbonate solution) to ensure complete precipitation. 2. Solvent Screening for Recrystallization: Test a range of solvents for recrystallization. High-boiling polar aprotic solvents like DMF, DMSO, or acetic acid are often effective.[5] 3. Alternative Purification: If recrystallization fails, consider soxhlet extraction or column chromatography using a polar stationary phase (like alumina) or a specialized mobile phase (e.g., DCM/Methanol gradient).

Visualizing the Synthetic Workflow

A clear workflow is essential for planning and executing the synthesis. The following diagram outlines the key steps from starting materials to the purified final product.

Caption: General workflow for the synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline.

Optimized Experimental Protocol

This protocol provides a detailed, step-by-step methodology for the synthesis, incorporating best practices for maximizing yield and purity.

Materials and Reagents:

• 4-Amino-5-mercapto-1,2,4-triazole (recrystallized, high purity)

• 4-Aminobenzoic acid

• Phosphoryl chloride (POCl₃, freshly distilled)

• Crushed ice

• Concentrated ammonium hydroxide (NH₄OH) or saturated sodium bicarbonate (NaHCO₃) solution

• Dimethylformamide (DMF)

• Ethanol

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 4-amino-5-mercapto-1,2,4-triazole (1.0 eq) and 4-aminobenzoic acid (1.1 eq).

• Addition of POCl₃: Under an inert atmosphere (N₂ or Ar), carefully add phosphoryl chloride (5-10 volumes, e.g., 5-10 mL per gram of triazole) to the flask at room temperature. The addition should be done in a fume hood due to the corrosive and moisture-sensitive nature of POCl₃.

• Cyclization Reaction: Heat the reaction mixture to 90-100°C using an oil bath. Maintain this temperature and stir the mixture for 3-5 hours.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 10% Methanol in Dichloromethane mobile phase) until the starting materials are consumed.

• Work-up and Isolation:

  • After completion, allow the reaction mixture to cool to room temperature.

  • In a separate large beaker, prepare a slurry of crushed ice.

  • Slowly and carefully pour the reaction mixture onto the crushed ice with vigorous stirring. This step is highly exothermic and should be performed cautiously in a fume hood.

  • Neutralize the acidic solution by the slow addition of concentrated ammonium hydroxide or saturated NaHCO₃ solution until the pH is approximately 7-8. The crude product will precipitate as a solid.

  • Stir the suspension for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove any inorganic salts.

• Purification:

  • Transfer the crude solid to a flask for recrystallization.

  • Add a minimal amount of hot DMF to dissolve the solid completely.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum at 60-70°C.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and Elemental Analysis).

Troubleshooting Workflow: Low Product Yield

Low yield is the most frequent challenge in synthetic chemistry.[2] This decision tree provides a systematic approach to diagnosing and resolving the issue.

Caption: A systematic workflow for troubleshooting low product yield.

References

• Synthetic Methods and Pharmacological Potentials of Triazolothiadiazines: A Review. (2024). National Institutes of Health (NIH).
• Troubleshooting guide for the synthesis of heterocyclic compounds. (2025). BenchChem.

• Novel[2][4][6]triazolo[3,4-b][3][4][6]thiadiazine and[2][4][6]triazolo[3,4-b][3][4][6]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity. (n.d.). National Center for Biotechnology Information (NCBI). Available at:

• Synthesis, Characterization, and Pharmaceutical Activity of Fused Triazolothiadiazole Derivatives. (2025). ResearchGate.
• Synthesis of novel 1,2,4-triazoles, triazolothiadiazines and triazolothiadiazoles as potential anticancer agents. (2025). ResearchGate.
• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry.
• SYNTHESIS, CHARACTERIZATION, AND PHARMACEUTICAL ACTIVITY OF FUSED TRIAZOLOTHIADIAZOLE DERIVATIVES. (2025). CHEMICAL PROBLEMS.
• A review on thiadiazole-derived compounds: design, synthesis, and antimicrobial potential. (n.d.). Pharmedico Publishers.

• Synthesis of substituted 4-([2][4][6]triazolo[3,4-b]-[3][4][6]thiadiazol-6-yl)quinolines. (2007). ResearchGate. Available at:

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• 3. Novel [1,2,4]triazolo[3,4-b][1,3,4]thiadiazine and [1,2,4]triazolo[3,4-b][1,3,4]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic Methods and Pharmacological Potentials of Triazolothiadiazines: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmedicopublishers.com [pharmedicopublishers.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

Introduction

Welcome to the technical support guide for the synthesis of 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline. This molecule is a key heterocyclic scaffold, and its successful synthesis is crucial for various research and development applications. The most common and reliable synthetic approach involves the cyclocondensation of a 4-amino-1,2,4-triazole-3-thiol intermediate with an appropriate benzoic acid derivative. However, researchers often encounter challenges that can impact yield and purity.

This guide is structured as a series of troubleshooting questions and answers designed to address specific experimental issues. We will delve into the causality behind common problems and provide validated protocols to help you optimize your synthesis.

Recommended Synthetic Pathway

The most robust pathway to synthesize the target compound involves a two-step process starting from 4-nitrobenzoic acid to avoid undesirable side reactions associated with the free aniline group. The general workflow is illustrated below.

Caption: Recommended two-step synthesis of the target aniline.

Troubleshooting Guide & FAQs

Q1: My overall yield is consistently low. What are the most common areas for product loss?

Low yield in a multi-step synthesis can be attributed to issues in one or more stages. A systematic approach is the most effective way to troubleshoot.[1]

Initial Assessment:

• Intermediate Purity: First, verify the purity of your key intermediate, 4-amino-5-mercapto-1,2,4-triazole. This precursor is often synthesized by reacting thiocarbohydrazide or a dithiocarbazinate salt with hydrazine.[5][6] Impurities here will invariably lead to poor performance in the subsequent cyclization step. Confirm its identity and purity using melting point and spectroscopic methods (NMR, IR).

• Cyclocondensation Step: This is the most critical and often lowest-yielding step. Issues frequently relate to reagent quality, reaction conditions, and work-up.

• Final Reduction: The reduction of the nitro group is typically high-yielding, but improper work-up or product degradation can cause losses.

The following workflow provides a logical approach to identifying the source of low yield.

Caption: A logical workflow for troubleshooting low yields.

Q2: The cyclocondensation of 4-amino-5-mercapto-1,2,4-triazole with my benzoic acid derivative is not working well. What's the problem?

This reaction, which forms the thiadiazole ring, is an acid-catalyzed cyclodehydration. Its success is highly dependent on the reagents and conditions. The use of phosphorus oxychloride (POCl₃) as both a solvent and dehydrating agent is common for this class of compounds.[7]

Common Causes and Solutions:

• Cause 1: Reactivity of 4-Aminobenzoic Acid: Using 4-aminobenzoic acid directly is problematic. The free amino group is nucleophilic and can react with POCl₃, leading to phosphorylation, side products, and polymerization. This consumes your starting material and complicates purification.

  • Solution: Employ a protecting group strategy. The most effective method is to use 4-nitrobenzoic acid as the starting material.[7] The nitro group is strongly electron-withdrawing and deactivates the ring towards unwanted side reactions. It can be efficiently reduced to the target aniline in a subsequent step.

• Cause 2: Quality of POCl₃: Phosphorus oxychloride is highly hygroscopic. The presence of water will hydrolyze it to phosphoric acid and HCl, quenching its dehydrating capability and altering the reaction environment.

  • Solution: Use a fresh bottle of POCl₃ or distill it immediately before use. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).

• Cause 3: Suboptimal Temperature: The reaction requires heating to overcome the activation energy for cyclization. However, excessive heat can cause decomposition of the triazole ring or lead to tar formation.

  • Solution: The reaction is typically refluxed in POCl₃ (boiling point ~106 °C).[8] Monitor the reaction by Thin Layer Chromatography (TLC). If you observe significant charring or multiple product spots, consider running the reaction at a slightly lower temperature (e.g., 80-90 °C) for a longer duration.

Q3: My TLC shows a smear or multiple product spots during the cyclocondensation. What are the likely side reactions?

The formation of multiple products is a clear indicator of side reactions, often stemming from the high reactivity of the reagents.

• Primary Side Reaction: N-Phosphorylation: As mentioned in Q2, if you use 4-aminobenzoic acid, the primary amino group can be attacked by POCl₃. This leads to a complex mixture of phosphorylated intermediates that may not cyclize correctly.

• Other Possibilities:

  • Incomplete Cyclization: You may be seeing the intermediate N-acylated triazole, which has not yet undergone the final dehydration and ring closure. This can happen if the reaction time is too short or the temperature is too low.

  • Decomposition: The triazole or thiadiazole ring systems can be unstable under harsh acidic conditions at high temperatures, leading to ring-opening and decomposition, which often appears as a baseline smear on the TLC plate.

Preventative Measures:

• Use 4-Nitrobenzoic Acid: This is the most critical step to prevent side reactions related to the amino group.

• Control Stoichiometry: Use a slight excess of the benzoic acid derivative (e.g., 1.1 equivalents) to ensure the triazole is fully consumed.

• Monitor the Reaction: Use TLC (a typical eluent system would be ethyl acetate/hexane) to track the consumption of the starting triazole. The product, being more conjugated, should have a different Rf value. Aim to stop the reaction as soon as the starting material is consumed to minimize degradation.

Q4: How can I improve the work-up after the POCl₃ reaction? I seem to be losing a lot of my crude product.

The work-up for a POCl₃ reaction is highly exothermic and must be performed with extreme caution. The goal is to hydrolyze the excess POCl₃ and precipitate the organic product.

Optimized Work-up Protocol:

• Cooling: After the reaction is complete (as determined by TLC), allow the reaction mixture to cool to room temperature.

• Quenching: In a separate, large beaker, prepare a substantial amount of crushed ice (or an ice-water slurry). Slowly and cautiously , pour the reaction mixture onto the crushed ice with vigorous stirring. This step is highly exothermic and will release HCl gas, so it must be performed in a well-ventilated fume hood .

• Neutralization: The resulting aqueous solution will be highly acidic. Slowly add a saturated solution of sodium bicarbonate or a dilute (~2M) sodium hydroxide solution until the pH is neutral (pH 7-8). This will precipitate your crude product.

• Isolation: Filter the precipitated solid using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with cold water to remove any inorganic salts.

• Drying: Dry the crude product completely. It can be air-dried or dried in a vacuum oven at a low temperature (e.g., 40-50 °C).

Key to Success: The slow, controlled addition to a large volume of ice is critical. Dumping the ice into the reaction flask or adding water too quickly can cause a violent, uncontrolled reaction.

Q5: I have successfully synthesized the 6-(4-nitrophenyl) intermediate. What is the best way to reduce it to the final aniline product?

The reduction of an aromatic nitro group is a standard transformation with several reliable methods. The choice depends on the scale and available reagents.

Recommended Method: Tin(II) Chloride Reduction This is a classic and highly effective method for this specific transformation.

Experimental Protocol:

• Dissolution: Dissolve the 6-(4-nitrophenyl)-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole intermediate in a solvent like ethanol or ethyl acetate.

• Reagent Addition: Add an excess of tin(II) chloride dihydrate (SnCl₂·2H₂O, typically 5-6 equivalents) to the solution.

• Acidification: Add concentrated hydrochloric acid (HCl) and heat the mixture to reflux (typically 60-80 °C).

• Monitoring: Monitor the reaction by TLC until the starting nitro compound is completely consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the excess acid by adding a saturated aqueous solution of sodium bicarbonate or a solution of sodium hydroxide until the pH is basic (~9-10). This will precipitate tin salts.

  • Extract the aqueous layer multiple times with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: The crude aniline can be purified by recrystallization from a suitable solvent (e.g., ethanol or an ethanol/water mixture).

Data Summary: Reaction Conditions

The following table summarizes typical conditions for the key cyclocondensation step, based on literature for analogous 3,6-disubstituted[1][2][3]triazolo[3,4-b][1][3][4]thiadiazoles.

Parameter	Condition	Rationale & Citation
Key Reagents	4-amino-5-mercapto-1,2,4-triazole; Aromatic carboxylic acid	These are the fundamental building blocks for the fused heterocyclic system.[7][9]
Solvent/Catalyst	Phosphorus Oxychloride (POCl₃)	Acts as both a dehydrating agent and solvent, driving the cyclocondensation.[8]
Temperature	Reflux (~106 °C)	Provides the necessary activation energy for the reaction.[8]
Reaction Time	2 - 8 hours	Reaction progress should be monitored by TLC to determine the optimal time.[8]
Work-up	Poured onto crushed ice, neutralized	Safely quenches the reactive POCl₃ and precipitates the product.[7]
Typical Yield	65% - 90%	Yield is dependent on substrate purity and careful control of reaction conditions.[7][8]

References

• BenchChem. (2025). troubleshooting guide for the synthesis of heterocyclic compounds. BenchChem Technical Support.

• El Ashry, E. S. H., Kassem, A. A., Abdel-Hamid, H., Louis, F. F., Khattab, S. A. N., & Aouad, M. R. (2006). Synthesis of 4-amino-5-(3-chlorobenzo[b]thien-2-yl)-3-mercapto-1,2,4-triazolo[3,4-b][1][3][4]thiadiazoles and triazolo[3,4,b][1][3][4]thiadiazines under classical and microwave conditions. Arkivoc, 2006(xiv), 119-132.

• Farghaly, A. R., El-Kashef, H. S., & Erik De Clercq. (2006). Synthesis and antiviral activity of novel[1][2][3]triazolo[3,4-b][1][3][4]thiadiazoles,[1][2][3]triazolo[3,4-b][1][3][4]thiadiazines and[1][2][3]triazolo[3,4-b][1][3][4]thiadiazepines. Arkivoc, 2006(x), 137-151.

• Hassan, B. A., Hamed, F. M., & Mekky, A. H. (2023). Synthesis, Characterization, and Pharmaceutical Activity of Fused Triazolothiadiazole Derivatives.
• Holla, B. S., Poojary, B., Rao, B. S., & Shivananda, M. K. (2002). Synthesis and Pharmacological Activities of Some New 3-Substituted-4-Amino-5-Mercapto-1,2,4-Triazoles. Indian Journal of Pharmaceutical Sciences.
• Hussein, A. H. M., & Mohammed, R. S. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives.
• Maji, K., & Haldar, D. (2022). The synthesis of 1-(2-aminophenyl)-1H-1,2,3-triazole-4-carboxylic acid 1.

• Mhaske, P. C., Sangshetti, J. N., & Shinde, D. B. (2011). Synthesis of some new[1][2][3]triazolo[3,4-b][1][3][4]thiadiazines and[1][2][3]triazolo[3,4-b][1][3][4] thiadiazoles starting from 5-nitro-2-furoic acid and evaluation of their antimicrobial activity. Bioorganic & Medicinal Chemistry, 19(15), 4506-4512.

• Palakshamurthy, B. S., Devarajegowda, H. C., Mohan, N. R., Sreenivasa, S., & Suchetan, P. A. (2014). 6-(4-Fluorophenyl)-3-phenyl-7H-1,2,4-triazolo[3,4-b][1][3][4]thiadiazine. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 3), o375.

• Patel, Gaurav K., & Patel, Hasmukh S. (2015). Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4.
• Sun, L., Liu, Y., Zhang, Y., & Zhang, H. (2010). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 15(7), 4642-4648.
• Tantry, S. J., & Mahadevan, K. M. (2020). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301.
• Zou, X., Zhang, Z., Jin, G., & Yang, B. (2011). Synthesis and biological activities of 3,6-disubstituted-1,2,4-triazolo-1,3,4- thiadiazole derivatives.

• Al-Alshaikh, M. A., Ghabbour, H. A., Abdelbaky, M. S. M., García-Granda, S., & El-Emam, A. A. (2016). Crystal structure of 6-(2-fluorophenyl)-3-phenyl-[1][2][3]-triazolo[3,4-b][1][3][4]thiadiazole, C15H9FN4S. Zeitschrift für Kristallographie - New Crystal Structures, 231(2), 481-482.Zeitschrift für Kristallographie - New Crystal Structures*, 231(2), 481-482.

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Technical Support Center: Addressing Solubility Issues of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline in Biological Assays

Welcome to the technical support hub for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting protocols and frequently asked questions (FAQs) to address the solubility challenges often encountered with 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and its derivatives in biological assays. The fused heterocyclic system of the triazolo-thiadiazole core, combined with an aniline substituent, often results in poor aqueous solubility, which can significantly impact the accuracy and reproducibility of experimental results.[1][2] This resource is designed to equip you with the foundational knowledge and practical strategies to overcome these hurdles.

I. Understanding the Challenge: Physicochemical Properties

The 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline scaffold, while promising for various therapeutic areas, presents inherent solubility challenges due to its aromatic and heterocyclic nature.[3][4] These compounds are often crystalline solids with high melting points, indicating strong intermolecular forces that resist dissolution in aqueous media. The aniline moiety provides a basic handle that can be exploited, but the overall lipophilicity of the molecule frequently dominates its behavior in biological buffers.

II. Troubleshooting Guide: Question & Answer Format

This section directly addresses common issues encountered during experimental work.

Issue 1: My compound precipitates when I dilute my DMSO stock into aqueous assay buffer.

Question: What is causing this immediate precipitation?

Answer: This is a classic case of a compound "crashing out" of solution. Your 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline derivative is soluble in the 100% dimethyl sulfoxide (DMSO) stock but is poorly soluble in the aqueous environment of your assay buffer.[5][6] When you dilute the DMSO stock, the concentration of the organic solvent decreases dramatically, and the compound's concentration exceeds its thermodynamic solubility limit in the now predominantly aqueous medium, leading to precipitation.[7] It's crucial to understand that the solubility in DMSO doesn't predict the compound's behavior in an aqueous system.[6]

Question: How can I prevent my compound from precipitating upon dilution?

Answer: Several strategies can be employed, ranging from simple procedural adjustments to more complex formulation approaches.

A. Optimization of Stock Solution and Dilution Protocol

• Decrease the Final Compound Concentration: The simplest approach is to test your compound at lower concentrations. It's possible that you are working above the aqueous solubility limit.

• Optimize Final DMSO Concentration: While it's standard practice to keep the final DMSO concentration low (typically <0.5%–1%) to avoid artifacts in biological assays, some experimental systems can tolerate slightly higher concentrations (e.g., up to 2-5%).[5][8] Perform a vehicle control experiment to determine the maximum tolerable DMSO concentration for your specific assay. Increasing the final DMSO percentage can help maintain compound solubility.

• Employ Serial Dilutions: Instead of a single large dilution step, perform serial dilutions. For instance, first, dilute your high-concentration DMSO stock into an intermediate solvent (e.g., 50% DMSO in water) before the final dilution into the assay buffer. This gradual change in solvent polarity can sometimes prevent abrupt precipitation.

B. pH Adjustment

The aniline group in your compound is basic and can be protonated at acidic pH.[9][10][11] This protonation introduces a positive charge, which can significantly increase aqueous solubility.

Protocol for pH-Dependent Solubility Assessment:

• Prepare a series of buffers with varying pH values (e.g., from pH 5.0 to 8.0).

• Add your compound (from a concentrated DMSO stock) to each buffer to a final desired concentration.

• Incubate the solutions for a set period (e.g., 1-2 hours) at the assay temperature.

• Visually inspect for precipitation or measure turbidity using a plate reader.

• This will help you identify the optimal pH range for your assay where the compound remains soluble. Remember to ensure that the chosen pH is compatible with your biological target and assay components.[12][13]

Issue 2: I'm observing inconsistent results or a loss of compound activity over time.

Question: What could be causing this variability in my assay results?

Answer: Inconsistent results can stem from several factors related to poor solubility.

• Compound Aggregation: Poorly soluble compounds can form aggregates or colloids in aqueous solutions.[14] These aggregates can lead to non-specific inhibition of enzymes or interference with assay readouts, producing false positives.[15] They can also effectively reduce the concentration of monomeric, active compound available to interact with the target.

• Adsorption to Plastics: Hydrophobic compounds have a tendency to adsorb to the surfaces of plastic labware, such as pipette tips and microplates.[16] This non-specific binding can significantly lower the actual concentration of the compound in your assay, leading to underestimation of its potency.

• Time-Dependent Precipitation: Even if your compound appears soluble initially, it may slowly precipitate out of solution over the course of a lengthy incubation period.

Question: How can I mitigate these issues to ensure consistent and reliable data?

Answer:

• Incorporate Detergents: Adding a low concentration of a non-ionic detergent, such as Triton X-100 or Tween 20 (typically 0.01%–0.05%), to your assay buffer can help prevent compound aggregation and reduce non-specific binding.[14] Always run a detergent control to ensure it doesn't interfere with your assay.

• Use Low-Binding Labware: Whenever possible, use low-adhesion microplates and pipette tips to minimize the loss of your compound due to surface adsorption.[8]

• Pre-solubilization Checks: Before starting a large-scale experiment, perform a small-scale solubility test in your final assay buffer. Visually inspect the solution for any signs of precipitation or cloudiness over a time course that mimics your actual experiment.

Issue 3: Basic troubleshooting has failed, and my compound remains poorly soluble.

Question: What advanced formulation strategies can I use for highly insoluble derivatives?

Answer: For particularly challenging compounds, more advanced formulation techniques may be necessary. The goal of these methods is to increase the apparent solubility and stability of the compound in aqueous media.

A. Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[17][18] They can encapsulate hydrophobic molecules, like your triazolo-thiadiazole derivative, forming an inclusion complex that is more water-soluble.[19][20][21]

Table 1: Common Cyclodextrins for Solubility Enhancement

Cyclodextrin Derivative	Key Properties	Typical Use Case
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	High aqueous solubility, low toxicity.	Commonly used for both in vitro and in vivo applications.
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	High aqueous solubility, negatively charged.	Excellent for increasing the solubility of basic drugs.
Methyl-β-cyclodextrin (M-β-CD)	High solubilizing capacity, but can extract cholesterol from cell membranes.	Use with caution in cell-based assays; requires careful toxicity controls.

Protocol for Preparing a Cyclodextrin Inclusion Complex:

• Molar Ratio Determination: Start with a 1:1 molar ratio of your compound to the cyclodextrin. This may need to be optimized.

• Preparation of Cyclodextrin Solution: Dissolve the chosen cyclodextrin in your aqueous buffer. Gentle warming may be required.

• Addition of Compound: Add your compound (preferably as a solid or from a minimal amount of organic solvent) to the cyclodextrin solution.

• Complexation: Stir or sonicate the mixture for several hours (or even overnight) at a controlled temperature to allow for the formation of the inclusion complex.

• Filtration: Filter the solution through a 0.22 µm filter to remove any undissolved compound. The filtrate contains your solubilized compound.

B. Use of Co-solvents and Surfactants

Incorporating co-solvents or surfactants into your formulation can significantly improve solubility.[22][23][24]

Table 2: Common Excipients for Solubility Enhancement

Excipient Type	Examples	Mechanism of Action
Co-solvents	Polyethylene glycol (PEG) 300/400, Propylene glycol, Ethanol	Reduce the polarity of the aqueous solvent, increasing the solubility of hydrophobic compounds.
Surfactants	Cremophor EL, Polysorbate 80 (Tween 80), Solutol HS 15	Form micelles that encapsulate the drug, increasing its apparent solubility in water.

Workflow for Developing a Co-solvent/Surfactant Formulation:

Caption: Workflow for co-solvent and surfactant screening.

III. Frequently Asked Questions (FAQs)

Q1: What is the best initial organic solvent to use for my 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline stock solution? A1: DMSO is the most common and generally effective choice for creating high-concentration stock solutions of a wide range of compounds for high-throughput screening.[7][8] It is a powerful aprotic solvent that can dissolve many otherwise insoluble molecules. However, always ensure the purity of your DMSO, as it is hygroscopic and can absorb water, which may affect compound stability. If DMSO proves problematic, other options include N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP), but their compatibility with your specific assay must be verified.[25]

Q2: How should I properly prepare and store my stock solutions? A2: Proper preparation and storage are critical for data reproducibility.[26][27]

• Accurate Weighing: Use a calibrated analytical balance to weigh your compound.[28]

• Volumetric Glassware: Use calibrated volumetric flasks for preparing stock solutions to ensure accurate concentrations.[28]

• Complete Dissolution: Ensure your compound is fully dissolved in the solvent. Gentle warming (to 30-40°C) or sonication can aid dissolution.[8]

• Storage: Store stock solutions in tightly sealed vials at -20°C or -80°C. Aliquot into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can cause compound degradation or precipitation.[29]

Q3: Can I just filter out the precipitate and use the supernatant for my assay? A3: While this might seem like a practical solution, it is generally not recommended. Filtering out the precipitate means the actual concentration of your compound in the solution is unknown and will be lower than what you calculated.[6] This will lead to inaccurate IC50/EC50 values and misleading structure-activity relationship (SAR) data. The primary goal should be to find conditions where the compound remains fully dissolved at the desired concentration.

Q4: My compound seems to interfere with my assay signal (e.g., fluorescence or absorbance). Is this related to solubility? A4: It can be. Compound aggregation, a consequence of poor solubility, is a known cause of assay interference.[14] Aggregates can scatter light, leading to false signals in absorbance-based assays, or they can sequester assay components, leading to non-specific inhibition.[30] However, the intrinsic properties of the compound itself (e.g., being colored or fluorescent) can also cause interference. It's important to run proper controls, such as testing the compound in the absence of the biological target, to identify the source of the interference.

IV. Summary and Best Practices

Dealing with the solubility of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline derivatives requires a systematic and multi-faceted approach.

Systematic Troubleshooting Workflow:

Caption: A stepwise approach to troubleshooting solubility.

By understanding the underlying physicochemical principles and methodically applying these troubleshooting strategies, you can successfully navigate the challenges posed by these promising but poorly soluble compounds, ensuring the generation of high-quality, reliable data in your biological assays.

V. References

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• Lipp, R. (2022). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. Retrieved from [Link]

• Anonymous. (n.d.). Solubility and pH of amines. Retrieved from [Link]

• Tran, H. T. (2019). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Purdue e-Pubs. Retrieved from [Link]

• Shaikh, J., et al. (2011). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC - NIH. Retrieved from [Link]

• Al-kassas, R., et al. (2024). Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. NIH. Retrieved from [Link]

• FasterCapital. (n.d.). Best Practices For Stock Solutions. Retrieved from [Link]

• G-Biosciences. (2013). Stock Solutions 101: Everything You Need to Know. Retrieved from [Link]

• Kumar, A. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• Nick, T. (2025). How to Make Accurate Stock Solutions. Bitesize Bio. Retrieved from [Link]

• ChemGulf. (2025). How do amines and amides affect the pH of a solution? Blog - ChemGulf. Retrieved from [Link]

• Foley, D. A., et al. (2017). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. Retrieved from [Link]

• He, Y., et al. (2025). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. Fluid Phase Equilibria. Retrieved from [Link]

• Various Authors. (2015). Can I use Cyclodextrin to improve the solubility of a compound? ResearchGate. Retrieved from [Link]

• Various Authors. (2014). Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? ResearchGate. Retrieved from [Link]

• Lab Hacks. (2021). Lab Skills: Preparing Stock Solutions. YouTube. Retrieved from [Link]

• Popa, L., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - PubMed Central. Retrieved from [Link]

• Mourtzinos, I., & Kalogeropoulos, N. (2023). Cyclodextrins for the Delivery of Bioactive Compounds from Natural Sources: Medicinal, Food and Cosmetics Applications. NIH. Retrieved from [Link]

• Voges, M., et al. (2025). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. ResearchGate. Retrieved from [Link]

• Anonymous. (2025). (6-phenyl-7h -[22][23][31] triazolo [3,4-b][9][22][23] thiadiazine-3- yl) -aniline compound and the effects. The USA Journals. Retrieved from [Link]

• Various Authors. (2017). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? ResearchGate. Retrieved from [Link]

• Baell, J., & Walters, M. A. (2014). Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. PMC - NIH. Retrieved from [Link]

• LibreTexts. (2023). Advanced Properties of Amines. Chemistry LibreTexts. Retrieved from [Link]

• Salameh, A., et al. (2006). Crystalline Cyclodextrin Inclusion Compounds Formed with Aromatic Guests: Guest-Dependent Stoichiometries and Hydration-Sensitive Crystal Structures. ACS Publications. Retrieved from [Link]

• Al-Ostath, R., et al. (2021). 4-(3-((Pyridin-4-ylmethyl)amino)-[22][23][31]triazolo[4,3-b][22][23][31]triazin-6-yl)phenol: an improved anticancer agent in hepatocellu. CentAUR. Retrieved from [Link]

• Various Authors. (2021). DMSO concentration in cell culture? Precipitating while PBS is added? ResearchGate. Retrieved from [Link]

• Glamočlija, J., et al. (2021). Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies. PMC - NIH. Retrieved from [Link]

• Glamočlija, J., et al. (2025). (PDF) Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies. ResearchGate. Retrieved from [Link]

• Reddy, A., et al. (n.d.). Synthesis and Biological evaluation of Novel Triazolo-thiadiazole derivatives. Scholars Research Library. Retrieved from [Link]

• Zarubaev, V. V., et al. (2019). Novel[22][23][31]triazolo[3,4-b][9][22][23]thiadiazine and[22][23][31]triazolo[3,4-b][9][22][23]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity. MDPI. Retrieved from [Link]

• Warner, K. D., et al. (2018). Understanding the characteristics of nonspecific binding of drug-like compounds to canonical stem–loop RNAs and their implications for functional cellular assays. NIH. Retrieved from [Link]

• Patsnap Synapse. (2025). How Are Biochemical Assays Used in High-Throughput Screening?. Retrieved from [Link]

• Kopernyk, I., et al. (2025). Anticancer properties of some triazolo[3,4-b][9][22][23]thiadiazoles. ResearchGate. Retrieved from [Link]

• Yurttas, L., et al. (2010). New 6-amino-[22][23][31]triazolo[3,4-b][9][22][23]thiadiazines and[22][23][31]triazolo[3,4-b][9][22][23]thiadiazin-6-ones: Synthesis, Characterization and Antibacterial Activity Evaluation. PubMed. Retrieved from [Link]

• Various Authors. (2025). High-Throughput Screening System To Identify Small Molecules That Induce Internalization and Degradation of HER2. ResearchGate. Retrieved from [Link]

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Technical Support Center: Enhancing the Stability of Triazolo-Thiadiazole Compounds for Long-Term Storage

Welcome to the technical support center dedicated to ensuring the long-term stability of your valuable triazolo-thiadiazole compounds. This guide is structured to provide you with direct, actionable advice, moving from frequently asked questions to in-depth troubleshooting and detailed experimental protocols. Our goal is to empower you with the knowledge to safeguard the integrity of your molecules from initial synthesis to downstream applications.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries we receive regarding the stability and storage of triazolo-thiadiazole derivatives.

Q1: What are the primary factors that can degrade my triazolo-thiadiazole compounds?

A1: Triazolo-thiadiazole compounds, while possessing a relatively stable aromatic fused-ring system, are susceptible to degradation through several key pathways. The primary environmental factors to control are moisture, light, and temperature .[1][2] Chemically, these compounds can be sensitive to pH extremes and oxidative conditions . The specific substituents on the triazolo-thiadiazole core will significantly influence the compound's susceptibility to these factors.

Q2: I've just synthesized a new triazolo-thiadiazole derivative. What are the ideal initial storage conditions?

A2: For a novel compound with unknown stability, a conservative approach is best. We recommend storing your solid compound in a well-sealed, amber glass vial under an inert atmosphere (nitrogen or argon) .[3] This vial should be placed in a refrigerator (2-8°C) or a freezer (-20°C) , depending on the anticipated thermal lability.[3] Always include a desiccant in the secondary storage container to mitigate moisture ingress.[1]

Q3: How can I quickly assess the potential stability issues of my compound?

A3: Forced degradation studies are an essential first step.[4] By subjecting your compound to accelerated stress conditions (e.g., acid/base hydrolysis, oxidation, photolysis, and thermal stress), you can rapidly identify its potential degradation pathways. This information is invaluable for developing a stability-indicating analytical method and for designing appropriate long-term storage strategies.

Q4: What is a "stability-indicating method," and why do I need one?

A4: A stability-indicating analytical method is a validated quantitative procedure that can accurately and selectively measure the concentration of the intact active pharmaceutical ingredient (API) in the presence of its degradation products, excipients, and other potential impurities.[5] A well-developed High-Performance Liquid Chromatography (HPLC) method is typically the gold standard.[5] This method is crucial for determining the shelf-life of your compound and for ensuring the quality and safety of your material over time.

Q5: My compound is intended for a solid dosage form. How do I select appropriate excipients?

A5: Excipient compatibility is paramount for the stability of a final drug product.[6][7] You must conduct drug-excipient compatibility studies , where you mix your triazolo-thiadiazole compound with various common excipients (e.g., fillers, binders, lubricants) and subject the blends to accelerated stability conditions (e.g., 40°C/75% RH).[8][9] Any interaction or degradation can then be monitored using your stability-indicating analytical method.

Part 2: Troubleshooting Guide

This section provides a question-and-answer formatted guide to troubleshoot specific issues you may encounter during your stability studies.

Issue 1: Unexpected Peaks in my HPLC Chromatogram During a Stability Study

• Q: I'm seeing new, small peaks appearing in the chromatogram of my triazolo-thiadiazole compound after several weeks of storage. What could be the cause?

  • A: The appearance of new peaks is a classic sign of degradation. The likely culprits are hydrolysis, oxidation, or photolysis, especially if the compound was not stored under optimal conditions. The first step is to systematically investigate the cause. Was the container properly sealed to prevent moisture ingress? Was the compound protected from light? Could there have been exposure to atmospheric oxygen?

• Q: How can I identify these new peaks?

  • A: Mass spectrometry (MS), particularly LC-MS/MS, is a powerful tool for identifying degradation products.[2][5] By comparing the mass spectra of the new peaks with the parent compound, you can often deduce the chemical modification that has occurred (e.g., addition of an oxygen atom in oxidation, cleavage of a bond in hydrolysis). For definitive structural elucidation, isolation of the impurity followed by Nuclear Magnetic Resonance (NMR) spectroscopy may be necessary.[10]

Issue 2: Loss of Potency of the Stored Compound

• Q: The peak area of my main compound is decreasing over time in my stability study, but I don't see any significant new peaks. What could be happening?

  • A: This scenario could indicate several possibilities. The degradation products may not be UV-active at the wavelength you are using for detection. Running the analysis at a different wavelength or using a photodiode array (PDA) detector to screen a range of wavelengths can be helpful. Alternatively, the compound may be degrading into non-chromatophoric species or highly polar compounds that are not retained on your reversed-phase column. It is also possible that the compound is adsorbing to the surface of the storage container.

• Q: How can I troubleshoot the lack of visible degradation peaks?

  • A: First, ensure your analytical method is truly stability-indicating by performing forced degradation studies. If you can generate and separate degradation peaks under stress conditions, your method is likely suitable. If not, you may need to adjust your mobile phase composition, gradient, or column chemistry. Consider using a universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) in parallel with your UV detector to visualize non-UV active degradants. To check for adsorption, rinse the storage vial with a strong solvent and analyze the rinse solution.

Issue 3: Physical Changes in the Solid Compound

• Q: My crystalline triazolo-thiadiazole powder has become clumpy and discolored after storage. What does this signify?

  • A: Clumping often indicates moisture absorption (hygroscopicity), which can accelerate chemical degradation. Discoloration is a common sign of oxidative or photolytic degradation. It is crucial to re-analyze the material using your stability-indicating method to quantify the extent of chemical degradation. You should also consider techniques like Karl Fischer titration to measure water content and Differential Scanning Calorimetry (DSC) to check for any changes in the solid-state form (polymorphism).

• Q: How can I prevent these physical changes?

  • A: Stricter environmental control is necessary. Ensure the compound is stored in a container with a tight seal and in the presence of a desiccant.[1] For highly sensitive compounds, storage in a glove box or a desiccator under an inert atmosphere is recommended.[3] If the compound is light-sensitive, always use amber vials or wrap clear vials in aluminum foil.[1]

Part 3: Experimental Protocols & Methodologies

This section provides detailed, step-by-step methodologies for key experiments discussed in this guide.

Protocol 1: Forced Degradation Study

Objective: To intentionally degrade the triazolo-thiadiazole compound under various stress conditions to identify potential degradation pathways and products, and to develop a stability-indicating analytical method.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of your triazolo-thiadiazole compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

  • Incubate the mixture at 60°C for 24 hours.

  • At appropriate time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot, neutralize it with an equivalent amount of 0.1 N NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

  • Incubate at room temperature for 24 hours.

  • At appropriate time points, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 N HCl, and dilute for HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • At appropriate time points, withdraw an aliquot and dilute for HPLC analysis.

• Thermal Degradation (Solid State):

  • Place a small amount of the solid compound in an oven at a temperature just below its melting point (e.g., 70°C) for 48 hours.

  • At the end of the study, dissolve a known amount of the stressed solid in a suitable solvent and dilute for HPLC analysis.

• Photolytic Degradation:

  • Expose a thin layer of the solid compound and a solution of the compound to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.[3][11]

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • Analyze the exposed and control samples by HPLC.

• Analysis: Analyze all samples using a suitable HPLC method, preferably with a PDA detector to observe any changes in the UV spectra of the peaks.

Protocol 2: Development and Validation of a Stability-Indicating RP-HPLC Method

Objective: To develop and validate a robust HPLC method capable of separating and quantifying the triazolo-thiadiazole compound from its degradation products.

Methodology:

• Method Development:

  • Column Selection: Start with a C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase Selection: A common starting point is a gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate) and an organic modifier (e.g., acetonitrile or methanol).

  • Optimization: Analyze the samples from the forced degradation study. Adjust the gradient, mobile phase composition, flow rate, and column temperature to achieve adequate resolution (Rs > 1.5) between the parent compound and all degradation products.

• Method Validation (as per ICH Q2(R1) guidelines):

  • Specificity: Demonstrate that the method can unequivocally assess the analyte in the presence of its degradation products. This is largely achieved during method development using the forced degradation samples.

  • Linearity: Analyze a series of solutions of the compound over a range of concentrations (e.g., 50-150% of the expected working concentration). Plot the peak area versus concentration and determine the correlation coefficient (should be > 0.999).

  • Accuracy: Perform recovery studies by spiking a placebo mixture with known amounts of the compound at different concentration levels (e.g., 80%, 100%, 120%). The recovery should typically be within 98-102%.

  • Precision (Repeatability and Intermediate Precision): Assess the variability of the results by analyzing multiple preparations of a homogeneous sample on the same day (repeatability) and on different days with different analysts or equipment (intermediate precision). The relative standard deviation (RSD) should be less than 2%.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

  • Robustness: Intentionally make small variations in the method parameters (e.g., pH of the mobile phase, column temperature, flow rate) and evaluate the impact on the results to demonstrate the method's reliability during normal use.

Part 4: Data Presentation & Visualization

Table 1: Recommended Storage Conditions for Triazolo-Thiadiazole Compounds

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (Refrigerator) or -20°C (Freezer)	To minimize thermal degradation and slow down chemical reactions.
Light	Protection from light (Amber vials or opaque packaging)	To prevent photolytic degradation.[1]
Humidity	Low humidity environment (use of desiccants)	To prevent hydrolysis.[1]
Atmosphere	Inert gas (Nitrogen or Argon)	To prevent oxidation.
Container	Well-sealed glass vials	To prevent contamination and moisture ingress.[3]

Diagrams

Caption: Potential degradation pathways for triazolo-thiadiazole compounds.

Caption: Workflow for ensuring long-term stability of triazolo-thiadiazole compounds.

References

• ICH, Q1B Photostability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (1996). [Link]

• Urban Machinery, The Impact of Packaging on Pharmaceutical Product Shelf Life. (2025). [Link]

• GMP Plastics, Optimizing Compound Storage for Long-Term Stability and Safety. (2025). [Link]

• Multitarget Pharmacology of Sulfur–Nitrogen Heterocycles: Anticancer and Antioxidant Perspectives. MDPI. [Link]

• Tjoapack, The Impact of Packaging on the Stability and Shelf Life of Pharmaceuticals. (2024). [Link]

• Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. MDPI. [Link]

• Antioxidant activity of novel nitrogen scaffold with docking investigation and correlation of DFT stimulation. National Institutes of Health. [Link]

• ICH guideline for photostability testing: aspects and directions for use. PubMed. [Link]

• BioBoston Consulting, Guide to Photostability Testing: ICH Guidelines. (2024). [Link]

• Selection of Solid Dosage Form Composition Through Drug-Excipient Compatibility Testing. PubMed. [Link]

• Understanding the impact of excipient variability on oral solid dosage form performance. ScienceDirect. [Link]

• Identification of Novel Class of Triazolo-Thiadiazoles as Potent Inhibitors of Human Heparanase and their Anticancer Activity. National Institutes of Health. [Link]

• An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. National Institutes of Health. [Link]

• Selection of solid dosage form composition through drug-excipient compatibility testing. europepmc.org. [Link]

• Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies. ResearchGate. [Link]

• Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation. MDPI. [Link]

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Recrystallization techniques for purifying fused heterocyclic compounds

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Welcome to the technical support center for the purification of fused heterocyclic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges during the recrystallization of these often complex molecules. Fused heterocycles are integral to medicinal chemistry and materials science, but their purification can be notoriously difficult due to their unique structural properties.[1] This resource provides in-depth, experience-driven troubleshooting advice and frequently asked questions (FAQs) to help you navigate these challenges successfully.

Section 1: Troubleshooting Common Recrystallization Problems

This section addresses the most frequent issues encountered during the recrystallization of fused heterocyclic compounds, offering explanations for their causes and actionable solutions.

Issue 1: The Compound "Oils Out" Instead of Crystallizing

What is "Oiling Out"?

"Oiling out," also known as liquid-liquid phase separation (LLPS), occurs when a dissolved compound separates from the solution as a liquid (an "oil") rather than a solid crystalline phase upon cooling.[2][3][4] This is a common problem with fused heterocyclic compounds, which can have low melting points or strong intermolecular interactions that hinder orderly crystal lattice formation.[5][6] The resulting oil is often an excellent solvent for impurities, and when it eventually solidifies, it can trap these impurities, leading to a product of low purity.[2][5][6]

Why Does It Happen?

• High Supersaturation & Rapid Cooling: If the solution is too concentrated or cooled too quickly, the molecules may not have enough time to orient themselves into a crystal lattice, leading to the formation of a disordered liquid phase.[2][7]

• Low Melting Point: If the melting point of your compound is lower than the boiling point of the recrystallization solvent, it may precipitate as a liquid.[5]

• Presence of Impurities: Significant impurities can disrupt the crystallization process by interfering with the formation of the crystal lattice.[5]

• Solvent Choice: A solvent that is too different in polarity from the compound can promote oiling out.[5]

Solutions & Protocols

• Re-dissolve and Cool Slowly: Gently warm the solution to re-dissolve the oil. Add a small amount of additional hot solvent to slightly reduce the saturation.[7][8] Then, allow the solution to cool as slowly as possible. Insulating the flask can promote the formation of larger, purer crystals.[9][10]

• Solvent System Modification:

  • Increase Solvent Polarity: If you are using a non-polar solvent, try a slightly more polar one. For instance, if you're experiencing oiling out with toluene, consider trying a mixture of toluene and ethyl acetate.

  • Use a Solvent Pair: Dissolve the compound in a minimum amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "poor" solvent (in which it is less soluble) dropwise at an elevated temperature until the solution becomes slightly cloudy. Add a drop or two of the good solvent to clarify the solution, and then allow it to cool slowly.[11][12]

• Induce Crystallization Above the "Oiling Out" Temperature:

  • Seeding: Add a few seed crystals of the pure compound to the warm solution before it reaches the temperature at which oiling out occurs.[4][13][14] This provides a template for crystal growth.

  • Scratching: Use a glass rod to scratch the inside of the flask at the surface of the solution.[7][13][15] The microscopic scratches on the glass can provide nucleation sites for crystal formation.[13]

• Preliminary Purification: If impurities are suspected to be the cause, consider a preliminary purification step, such as passing the crude material through a short plug of silica gel, before attempting recrystallization.[7]

Issue 2: No Crystals Form Upon Cooling (Supersaturation)

What is Supersaturation?

A supersaturated solution contains more dissolved solute than it can theoretically hold at a given temperature. While necessary for crystallization, sometimes a solution can remain in this metastable state without forming crystals.[8]

Why Does It Happen?

• Lack of Nucleation Sites: Crystal formation requires an initial point of nucleation. In a very clean solution and smooth flask, these sites may be absent.[8][15]

• Excess Solvent: Using too much solvent is a common reason for failed crystallization, as the solution may not become saturated upon cooling.[8][16]

• Inhibitory Impurities: Certain impurities can act as crystallization inhibitors.

Solutions & Protocols

• Induce Nucleation:

  • Scratching: Vigorously scratch the inner surface of the flask with a glass rod.[7][13][15]

  • Seeding: Introduce a seed crystal of the pure compound.[13][14][15] If you don't have one, you can sometimes create one by dipping a glass rod into the solution, allowing the solvent to evaporate, and then re-introducing the rod with the thin film of solid into the solution.[13][15]

• Reduce Solvent Volume: If you suspect too much solvent was used, gently heat the solution to boil off some of the solvent to increase the concentration, and then allow it to cool again.[8][17]

• Drastic Cooling: If other methods fail, try cooling the solution in an ice-salt bath or a freezer.[13] However, be aware that rapid cooling can lead to the formation of smaller, less pure crystals.[14]

Issue 3: Poor Recovery of the Purified Compound

What Causes Low Yield?

A low yield of recovered crystals can be frustrating. Several factors can contribute to this issue.

Common Causes and Solutions

• Too Much Solvent: This is the most frequent cause of low recovery.[16] The compound remains dissolved in the mother liquor even after cooling.

  • Solution: Before discarding the filtrate, test for remaining product by evaporating a small sample. If a significant amount of solid remains, you can recover more product by concentrating the filtrate and cooling it again.[17]

• Premature Crystallization During Hot Filtration: If your compound crystallizes on the filter paper or in the funnel stem during hot filtration, it will be lost.[18][19]

  • Solution: Use a stemless or short-stemmed funnel and preheat it with hot solvent.[6][19][20] Use a fluted filter paper for faster filtration.[18][19] Keep the solution boiling between additions to the funnel.[18] If crystals do form, you can try to wash them through with a small amount of hot solvent.[20]

• Washing with the Wrong Solvent: Washing the collected crystals with a solvent in which they are soluble will dissolve the product.

  • Solution: Always wash the crystals with a small amount of ice-cold recrystallization solvent.[21]

• Inappropriate Solvent Choice: The ideal solvent should dissolve the compound when hot but have very low solubility when cold.[10][21][22] A significant difference in solubility at different temperatures is crucial for good recovery.

Section 2: Advanced Topics and Special Cases

Polymorphism in Fused Heterocyclic Compounds

Fused heterocyclic compounds often exhibit polymorphism, meaning they can exist in different crystalline forms with distinct physical properties.[23][24] The specific polymorph obtained can be influenced by factors such as the solvent, cooling rate, and the presence of additives.[23][25][26]

• Controlling Polymorph Formation:

  • Solvent Selection: Different solvents can favor the formation of specific polymorphs.[23]

  • Supersaturation Level: Varying the concentration of the solution can sometimes lead to the crystallization of different polymorphs.[23]

  • Temperature: The crystallization temperature can be a critical factor in determining the resulting polymorphic form.[26]

Recrystallization of Highly Conjugated Systems

Highly conjugated fused heterocyclic compounds often have poor solubility and high melting points.

• Solvent Choice: High-boiling point solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP) may be necessary.

• Technique: Consider techniques like vapor diffusion or slow solvent evaporation to grow high-quality crystals.[27]

Purification of Air-Sensitive Compounds

For fused heterocycles that are sensitive to air or moisture, recrystallization must be performed under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques.[28][29]

• Solvent Transfer: Use cannulas or syringes to transfer degassed solvents.

• Filtration: Utilize a filter cannula or a Schlenk filtration setup.

• Crystal Growth: Crystals can be grown in a sealed Schlenk flask by slow cooling, solvent layering, or vapor diffusion.[27][30]

Section 3: FAQs - Quick Reference Guide

Q1: How do I choose the best solvent for my fused heterocyclic compound?

A1: The ideal solvent should dissolve your compound well at high temperatures but poorly at room temperature and below.[10][21][22] A rule of thumb is "like dissolves like."[10] Experiment with small amounts of your crude product in various solvents to test their solubility at different temperatures.[7]

Q2: My compound is highly colored. How can I remove the colored impurities?

A2: Activated charcoal can be used to remove colored impurities. Add a small amount of charcoal to the hot solution, boil for a few minutes, and then perform a hot filtration to remove the charcoal.[9][20] Be aware that using too much charcoal can adsorb your product and reduce the yield.[17]

Q3: What is the purpose of using a "solvent pair" for recrystallization?

A3: A solvent pair is used when no single solvent has the ideal solubility properties.[6] One solvent dissolves the compound completely, and the second, miscible "anti-solvent" is added to decrease the solubility and induce crystallization.[12] Common pairs include ethanol/water, and toluene/hexane.[6]

Q4: I have a very small amount of material. What is the best way to recrystallize it?

A4: For small-scale recrystallizations, use a small Erlenmeyer flask or a test tube. A Craig tube is specifically designed for small-scale crystallizations and minimizes product loss during isolation.

Q5: How can I improve the purity of my crystals?

A5: Slow cooling generally leads to the formation of larger and purer crystals, as it allows time for the selective incorporation of the desired molecules into the crystal lattice while excluding impurities.[14][22] If the purity is still low after one recrystallization, a second recrystallization may be necessary.

Section 4: Data and Workflow Visualization

Table 1: Common Solvents for Recrystallization of Heterocyclic Compounds

Solvent	Boiling Point (°C)	Polarity	Common Uses & Notes
Water	100	High	Good for polar, water-soluble heterocycles.
Ethanol	78	High	A versatile and commonly used solvent.
Methanol	65	High	Similar to ethanol, but more volatile.
Ethyl Acetate	77	Medium	Good for moderately polar compounds.
Acetone	56	Medium	A strong solvent, often used in solvent pairs.
Toluene	111	Low	Good for non-polar, aromatic heterocycles.
Hexane/Heptane	69 / 98	Low	Often used as the "poor" solvent in a solvent pair.
Dichloromethane	40	Medium	Use with caution due to its low boiling point.
Acetonitrile	82	High	Good for a range of polar compounds.

Diagram 1: Troubleshooting Workflow for Failed Crystallization

Caption: Decision tree for troubleshooting when crystals fail to form.

Diagram 2: Hot Filtration Protocol

Caption: Step-by-step workflow for effective hot filtration.

References

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• Reddit. (2013). Recrystallization (help meeeeee). r/chemistry. Retrieved from [Link]

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• Kubota, N. (n.d.). Strategy for control of crystallization of polymorphs. CrystEngComm (RSC Publishing). Retrieved from [Link]

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• ResearchGate. (n.d.). Organic solvent-free processes for the synthesis and purification of heterocyclic compounds supported on polyethylene glycol, in batch and in continuous flow reactor. Retrieved from [Link]

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• MDPI. (n.d.). Crystallization of D-A Conjugated Polymers: A Review of Recent Research. Retrieved from [Link]

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Dealing with emulsion formation during the extraction of heterocyclic compounds

Technical Support Center: Extraction of Heterocyclic Compounds

A Senior Application Scientist's Guide to Overcoming Emulsion Formation

Welcome to our dedicated technical support center. As a Senior Application Scientist, I understand that liquid-liquid extraction is a cornerstone of synthetic chemistry, yet it can present significant challenges, particularly when working with heterocyclic compounds. One of the most common and frustrating issues is the formation of stable emulsions, which can impede phase separation and lead to product loss.

This guide is designed to provide you, our fellow researchers and drug development professionals, with practical, in-depth troubleshooting strategies and a clear understanding of the underlying principles governing emulsion formation.

Troubleshooting Guide: A Problem-Solution Approach

Scenario 1: A Persistent Emulsion Has Formed During the Aqueous Workup of My Reaction Mixture.

Question: I've just completed a reaction to synthesize a substituted quinoline and proceeded to a standard aqueous workup with ethyl acetate. A thick, stubborn emulsion has formed at the interface, and I'm struggling to separate the layers. What are my immediate options?

Answer: This is a frequent challenge, often due to the amphiphilic nature of certain heterocyclic compounds or byproducts acting as surfactants.[1] Here is a systematic approach to break the emulsion:

• Patience and Gentle Agitation: First, allow the separatory funnel to stand undisturbed for 10-20 minutes.[2][3] Sometimes, emulsions will break on their own with time. Gentle swirling or stirring of the emulsion layer with a glass rod can also encourage the droplets to coalesce.[2][3] Avoid vigorous shaking, as this is a primary cause of emulsion formation.[4]

• The Power of Brine (Saturated NaCl Solution): The addition of a saturated aqueous solution of sodium chloride (brine) is often the most effective first chemical intervention.[1][3][4][5]

  • Mechanism: Adding brine increases the ionic strength of the aqueous layer.[1][4] This has two effects: it decreases the solubility of your organic compound in the aqueous phase (salting-out effect) and dehydrates the aqueous layer, disrupting the emulsion's stability.[3][6][7][8]

  • Protocol: Add a volume of brine equal to about 10-20% of the aqueous layer volume. Gently invert the funnel a few times and allow it to stand. You should observe a noticeable improvement in phase separation.

• Filtration through a Hydrophobic Medium: If brine is not completely effective, filtering the entire mixture through a plug of glass wool or Celite® can physically disrupt the emulsion.[1][4][5] The large surface area of these materials helps to break up the droplets.

• Centrifugation: If available, centrifugation is a highly effective mechanical method to break emulsions.[1][2][9][10][11][12] The centrifugal force accelerates the separation of the two phases based on their density differences.[10][11][12] This is particularly useful for smaller-scale extractions.[1]

Scenario 2: My Extractions Consistently Form Emulsions with Chlorinated Solvents.

Question: I'm using dichloromethane (DCM) to extract a basic heterocyclic amine from an aqueous solution, and I'm consistently getting emulsions. Are there solvent-specific strategies I should consider?

Answer: Yes, chlorinated solvents like DCM are known to be more prone to forming emulsions.[13]

• Solvent Alteration: Consider adding a small amount of a different organic solvent to change the polarity of the organic phase.[1][4] For DCM, adding a small volume of chloroform can sometimes help break the emulsion as it has a lower tendency to form them.[13] Alternatively, if the reaction chemistry allows, switching to a less emulsion-prone solvent like ethyl acetate for future extractions is a good preventative measure.[13]

• Density Modification: Emulsions can sometimes be stabilized when the densities of the two phases are too similar.[14] You can increase the density of the aqueous layer by adding brine or decrease the density of the organic layer by adding a less dense, miscible organic solvent.[14]

Frequently Asked Questions (FAQs)

Q1: Why are extractions involving heterocyclic compounds particularly prone to emulsion formation?

A1: Heterocyclic compounds, especially those containing nitrogen, can exhibit surfactant-like properties. Their structure often includes a polar (the heteroatom) and a non-polar (the carbon framework) region. This amphiphilic nature allows them to bridge the interface between the aqueous and organic layers, stabilizing the small droplets of one phase dispersed in the other, which is the definition of an emulsion.[1] Additionally, reaction byproducts or unreacted starting materials with these properties can also act as emulsifying agents.[4]

Q2: Can adjusting the pH of the aqueous layer help prevent or break an emulsion?

A2: Absolutely. Adjusting the pH is a powerful technique, especially for heterocyclic compounds with acidic or basic functionalities.

• Mechanism: By changing the pH, you can alter the ionization state of your compound. For a basic heterocycle (like pyridine or quinoline), lowering the pH will protonate the nitrogen atom, forming a salt. This salt will be significantly more soluble in the aqueous phase and less likely to act as a surfactant at the interface. Conversely, for an acidic heterocycle, raising the pH will deprotonate it, leading to increased aqueous solubility.[15] This manipulation can disrupt the emulsion by moving the emulsifying agent predominantly into one phase.[2][9][16][17][18]

Q3: What is "salting out" and how does it help in breaking emulsions?

A3: "Salting out" refers to the reduction in solubility of a solute in a solution of high ionic strength.[7] When you add a salt like NaCl to the aqueous phase, the water molecules are attracted to and solvate the salt ions.[8] This reduces the amount of "free" water available to dissolve the organic compound, effectively pushing it into the organic layer.[8] This shift in partitioning helps to destabilize the emulsion and promotes a cleaner separation of the layers.[1][4]

Q4: Are there any advanced techniques for particularly stubborn emulsions?

A4: For very persistent emulsions, you might consider:

• Phase-Transfer Catalysis (PTC): In some cases, a phase-transfer catalyst can inadvertently contribute to emulsion formation.[19] However, understanding the principles of PTC can also help in resolving them. These catalysts work by carrying a reactant across the phase boundary.[20][21][22] If an emulsion is stabilized by ionic species at the interface, altering these interactions can be key.

• Supported Liquid Extraction (SLE): This is more of a preventative measure. In SLE, the aqueous sample is adsorbed onto a solid support (like diatomaceous earth), and the organic solvent is then passed through it.[4] This technique avoids the vigorous mixing that leads to emulsions.[1][4]

• Heating or Cooling: Gently warming the mixture can sometimes break an emulsion by decreasing the viscosity of the phases and increasing the kinetic energy of the droplets, promoting coalescence.[3] Conversely, freezing the aqueous layer can sometimes allow for the organic layer to be decanted off.[3] However, these methods should be used with caution, especially with volatile solvents or thermally sensitive compounds.

Data & Protocols

Table 1: Comparison of Emulsion Breaking Techniques

Technique	Mechanism of Action	Advantages	Disadvantages
Gentle Agitation/Standing	Allows droplets to coalesce over time.	Simple, no additives required.	Can be very slow or ineffective for stable emulsions.[2]
Addition of Brine (Salting Out)	Increases ionic strength of the aqueous phase, reducing organic solubility.[6][7][8]	Highly effective, fast, and inexpensive.[1][4]	Adds salt to the aqueous layer, which may need to be considered in downstream processing.
pH Adjustment	Changes the ionization state and solubility of the emulsifying agent.[16][18]	Very effective for ionizable compounds.	Requires knowledge of the compound's pKa; may not be suitable for pH-sensitive compounds.[3]
Filtration (Glass Wool/Celite®)	Physical disruption of the emulsion layer.[1][4][5]	Effective for physically stabilized emulsions.	Can lead to some loss of product adsorbed onto the filter medium.
Centrifugation	Accelerates phase separation based on density.[10][11][12]	Very effective and fast for all emulsion types.[2][9]	Requires specialized equipment; may not be practical for large volumes.[1]
Solvent Addition	Alters the polarity and density of one of the phases.[1][3][4]	Can be effective for density-similar phases.	Adds another solvent to the system that will need to be removed later.

Experimental Protocol: Breaking an Emulsion with Brine

• Preparation: Prepare a saturated aqueous solution of sodium chloride (NaCl). This can be done by adding NaCl to distilled water with stirring until no more salt dissolves.

• Procedure: a. Ensure the separatory funnel is securely clamped and the stopcock is closed. b. Carefully add the prepared brine solution to the separatory funnel containing the emulsion. A good starting point is approximately 10-20% of the volume of the aqueous phase. c. Replace the stopper and gently invert the funnel 2-3 times. Do not shake vigorously. d. Vent the funnel by opening the stopcock while it is inverted. e. Place the funnel back in the clamp and allow it to stand.

• Observation: Observe the interface between the layers. The emulsion should start to break, and a clearer boundary between the aqueous and organic phases should become visible.

• Separation: Once the layers have separated cleanly, drain the lower layer, followed by the upper layer, into separate flasks.

Visualizing the Troubleshooting Workflow

A logical decision-making process is crucial when faced with an emulsion. The following workflow can guide you from initial observation to resolution.

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Strategies to avoid common impurities in 1,2,4-triazolo[3,4-b]thiadiazole synthesis

Welcome to the technical support center for the synthesis of 1,2,4-triazolo[3,4-b]thiadiazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic scaffold. Here, we address specific experimental issues in a practical question-and-answer format, grounded in mechanistic principles and field-proven insights to ensure the integrity and success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

FAQ 1: Unreacted Starting Materials

Question: My TLC analysis shows a persistent spot corresponding to the starting 4-amino-5-substituted-1,2,4-triazole-3-thiol, even after prolonged reaction time. What could be the issue?

Answer: The persistence of the starting triazole thiol is a common issue that can usually be attributed to three main factors: inefficient activation of the carboxylic acid, suboptimal reaction conditions, or issues with the cyclizing agent.

• Inefficient Carboxylic Acid Activation: In syntheses involving the condensation of a carboxylic acid with the triazole, the carboxylic acid must be activated to facilitate nucleophilic attack by the amino group of the triazole. When using reagents like phosphorus oxychloride (POCl₃), it is crucial to ensure that the POCl₃ is of good quality and used in sufficient stoichiometric amounts. Old or improperly stored POCl₃ can hydrolyze, reducing its efficacy.

• Suboptimal Reaction Conditions: The reaction temperature and time are critical. These reactions often require heating to proceed at an adequate rate. If the temperature is too low, the reaction may be sluggish. Conversely, excessively high temperatures can lead to decomposition and the formation of other impurities. We recommend careful monitoring of the reaction progress by TLC to determine the optimal reaction time.

• Troubleshooting and Prevention:

  • Reagent Quality: Always use freshly opened or properly stored POCl₃.

  • Reaction Monitoring: Monitor the reaction every 1-2 hours using an appropriate TLC solvent system (e.g., ethyl acetate/hexane mixtures).

  • Temperature Optimization: If the reaction is slow, consider a modest increase in temperature (e.g., in 10 °C increments).

Protocol for Removal of Unreacted Triazole Thiol:

If unreacted starting material is present in your crude product, it can often be removed by recrystallization. The triazole thiol is typically more polar than the cyclized product.

• Dissolve the crude product in a minimal amount of a hot solvent in which the product has good solubility, but the starting material has lower solubility (e.g., ethanol, isopropanol, or acetic acid).

• Allow the solution to cool slowly to room temperature, and then cool further in an ice bath.

• The less soluble 1,2,4-triazolo[3,4-b]thiadiazole should crystallize out, leaving the more polar starting material in the mother liquor.

• Collect the crystals by filtration and wash with a small amount of cold solvent.

• Check the purity of the crystals and the mother liquor by TLC to assess the efficiency of the separation.

FAQ 2: Formation of Isomeric Impurities

Question: I have obtained a product with the correct mass, but the ¹H NMR spectrum is more complex than expected, suggesting the presence of an isomer. What is the likely isomeric impurity and how can I avoid it?

Answer: The formation of a constitutional isomer, the[1][2][3]triazolo[4,3-b][1][3][4]thiadiazole, is a known challenge in the synthesis of this scaffold. This occurs due to the presence of two nucleophilic nitrogen atoms in the 4-amino-1,2,4-triazole-3-thiol precursor, leading to two possible cyclization pathways.

The desired reaction pathway involves the initial acylation of the exocyclic amino group, followed by intramolecular cyclization and dehydration to yield the[1][2][3]triazolo[3,4-b]thiadiazole. However, under certain conditions, the endocyclic nitrogen of the triazole ring can act as the nucleophile, leading to the formation of the isomeric[1][2][3]triazolo[4,3-b][1][3][4]thiadiazole.

Identifying the Isomers:

Careful analysis of ¹H and ¹³C NMR spectra can help distinguish between the two isomers. The chemical shifts of the protons and carbons in the vicinity of the fusion between the two rings will be different. For example, in a study on the synthesis of 1,2,4-triazole-3-thiol derivatives, the spectral differences between the desired triazole and the isomeric 1,3,4-thiadiazol-2-amine were highlighted[5].

Strategies to Promote Selective Synthesis:

• Choice of Cyclizing Agent: The choice of cyclizing agent and reaction conditions can influence the regioselectivity of the cyclization. For instance, the use of polyphosphate ester (PPE) has been shown to favor the formation of the desired 1,2,4-triazolo[3,4-b]thiadiazole isomer[5][6][7].

• Reaction Conditions: The reaction temperature and the presence of an acid or base catalyst can also affect the outcome. It is advisable to perform small-scale trial reactions to optimize for the desired isomer.

Visualizing Isomer Formation:

Caption: Reaction pathways for the formation of the desired product and its isomer.

FAQ 3: Impurities from the Cyclizing Agent (POCl₃)

Question: My final product is difficult to purify and appears to be a sticky solid or oil. I suspect impurities derived from the phosphorus oxychloride (POCl₃) I used for cyclization. What are these impurities and how can I deal with them?

Answer: Phosphorus oxychloride is a highly reactive reagent that can lead to several byproducts if not handled correctly. The most common issues are the formation of phosphate esters and chlorinated byproducts.

• Phosphate Esters: If the reaction is not completely anhydrous, POCl₃ can hydrolyze to form phosphoric acid, which can then react with any alcohol solvent or even the product itself to form phosphate esters. These are often sticky, polar compounds that are difficult to remove.

• Chlorinated Byproducts: POCl₃ is also a chlorinating agent. While this is not a common side reaction for the 1,2,4-triazolo[3,4-b]thiadiazole core, it is a possibility, especially at higher temperatures.

Troubleshooting and Purification:

• Anhydrous Conditions: Ensure your reaction is performed under strictly anhydrous conditions. Use dry solvents and glassware.

• Work-up Procedure: A proper aqueous work-up is crucial to remove phosphorus-containing byproducts.

  • After the reaction is complete, carefully quench the reaction mixture by slowly pouring it onto crushed ice with vigorous stirring.

  • Neutralize the acidic solution with a base such as sodium bicarbonate or sodium hydroxide solution until the pH is neutral or slightly basic.

  • The crude product, which should precipitate, can then be collected by filtration.

  • Wash the solid thoroughly with water to remove any inorganic salts.

• Purification: If the product is still impure, column chromatography on silica gel is often effective. A gradient elution starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) can separate the desired product from more polar impurities.

Troubleshooting Guide

Symptom	Possible Cause	Suggested Solution
Low or No Product Formation	Inactive starting materials or reagents.	Check the purity of your starting materials. Use fresh or properly stored cyclizing agents.
Suboptimal reaction temperature.	Gradually increase the reaction temperature while monitoring by TLC.
Multiple Spots on TLC	Incomplete reaction and/or side reactions.	Optimize reaction time and temperature. Consider a different cyclizing agent.
Formation of isomeric products.	Refer to FAQ 2. Optimize reaction conditions for regioselectivity.
Product is an Oil or Sticky Solid	Presence of polar impurities.	Ensure a thorough aqueous work-up. Purify by column chromatography or recrystallization.
Residual solvent.	Dry the product under high vacuum for an extended period.

Experimental Protocols

General Procedure for the Synthesis of 3,6-Disubstituted-1,2,4-triazolo[3,4-b]thiadiazoles

This protocol is a general guideline and may require optimization for specific substrates.

• To a stirred solution of the appropriate 4-amino-5-substituted-1,2,4-triazole-3-thiol (1 mmol) and a substituted carboxylic acid (1.1 mmol) in phosphorus oxychloride (5 mL), the mixture is refluxed for 4-6 hours.

• The progress of the reaction is monitored by TLC.

• After completion, the reaction mixture is cooled to room temperature and slowly poured onto crushed ice with constant stirring.

• The resulting solution is neutralized with a saturated solution of sodium bicarbonate.

• The precipitated solid is filtered, washed with water, and dried.

• The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol).

Visualizing the General Workflow:

Caption: General workflow for the synthesis of 1,2,4-triazolo[3,4-b]thiadiazoles.

References

• Synthesis and Characterization of Triazolo[3,4-b][1][3][4]thiadiazoles Derivatives. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

• Molecules. (2022). Novel[1][2][3]triazolo[3,4-b][1][3][4]thiadiazine and[1][2][3]triazolo[3,4-b][1][3][4]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity. MDPI. Retrieved January 17, 2026, from [Link]

• Cheng, Y. R. (n.d.). SYNTHESIS AND CHARACTERIZATION OF 1,2,4-TRIAZOLO-1,3,4- THIADIAZOLE DERIVATIVES. UTAR Institutional Repository. Retrieved January 17, 2026, from [Link]

• ACS Omega. (2021). Synthesis and Screening of New[1][3][4]Oxadiazole,[1][2][3]Triazole, and[1][2][3]Triazolo[4,3-b][1][2][3]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). National Institutes of Health. Retrieved January 17, 2026, from [Link]

• European Journal of Medicinal Chemistry. (2014). Synthesis, crystal structure and biological evaluation of some novel 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles and 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazines as cholinesterase and alkaline phosphatase inhibitors. PubMed. Retrieved January 17, 2026, from [Link]

• Molecules. (2022). Novel[1][2][3]triazolo[3,4-b][1][3][4]thiadiazine and[1][2][3]triazolo[3,4-b][1][3][4]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity. National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Molecules. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Molecular Diversity. (2022). Vision on Synthetic and Medicinal Facets of 1,2,4-Triazolo[3,4-b][1][3][4]thiadiazine Scaffold. National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Bhat, K. S., et al. (2004). Synthesis of some new 1,2,4-triazolo[3,4-b]-thiadiazole derivatives as possible anticancer agents. ResearchGate. Retrieved January 17, 2026, from [Link]

• Bioorganic & Medicinal Chemistry. (2011). Synthesis of some new[1][2][3]triazolo[3,4-b][1][3][4]thiadiazines and[1][2][3]triazolo[3,4-b][1][3][4] thiadiazoles starting from 5-nitro-2-furoic acid and evaluation of their antimicrobial activity. PubMed. Retrieved January 17, 2026, from [Link]

• Molecules. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2014). Synthesis, crystal structure and biological evaluation of some novel 1,2,4-triazolo[3,4-b]. Retrieved January 17, 2026, from [Link]

• Frontiers in Chemistry. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. National Institutes of Health. Retrieved January 17, 2026, from [Link]

• Zadorozhnii, P. V., et al. (2019). Synthesis and spectral characteristics of N-(1-([1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-ylamino)-2,2,2-trichloroethyl)carboxamides. SciSpace. Retrieved January 17, 2026, from [Link]

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• ResearchGate. (2020). Chemical biology of cyclization reactions by using POCL3. Retrieved January 17, 2026, from [Link]

• Jabarah, Z. A., et al. (2020). Chemical biology of cyclization reactions by using POCL3. ResearchGate. Retrieved January 17, 2026, from [Link]

• Amin, S., et al. (2020). A review on synthetic procedures and applications of phosphorus oxychloride (POCl3) in the last biennial period (2018–19). ResearchGate. Retrieved January 17, 2026, from [Link]

• Moustafa, A. H. (2017). The Synthesis of Triazolothiadiazines and Thiadiazoles From 1,2-Bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)-Ethanol and Ethane. ResearchGate. Retrieved January 17, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative In Vitro Analysis of the Antifungal Efficacy of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and Fluconazole

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Executive Summary: The escalating prevalence of fungal infections, coupled with the rise of drug-resistant strains, necessitates the discovery of novel antifungal agents. This guide presents a comparative study of a novel heterocyclic compound, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, against the widely used triazole antifungal, fluconazole. Through a series of standardized in vitro experiments, including minimum inhibitory concentration (MIC) determination and cytotoxicity assays, this document provides a head-to-head evaluation of their antifungal spectrum, potency, and safety profile. The findings suggest that 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline exhibits promising antifungal activity, potentially through mechanisms similar to established azole drugs, warranting further investigation as a potential therapeutic candidate.

Introduction

Fungal infections represent a significant and growing threat to global public health, particularly among immunocompromised populations. The clinical utility of existing antifungal drugs, such as the azole class, is increasingly hampered by the emergence of resistant pathogens. Fluconazole, a bis-triazole agent, has been a cornerstone of antifungal therapy for decades.[1] Its mechanism of action involves the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14-α-demethylase, which is critical for the synthesis of ergosterol, an essential component of the fungal cell membrane.[2][3][4][5] This disruption of ergosterol synthesis leads to increased cell permeability and inhibits fungal growth and replication.[2][4]

The search for new antifungals has led to the exploration of various heterocyclic scaffolds. The 1,2,4-triazolo[3,4-b][1][3][4]thiadiazole nucleus is one such scaffold that has attracted considerable attention due to its diverse pharmacological activities, including antimicrobial properties.[6][7][8] Compounds featuring this fused heterocyclic system have demonstrated potent antifungal effects, often suggested to operate via inhibition of the same target enzyme as azoles, CYP51.[6][9][10][11] This guide focuses on a specific derivative, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, to assess its antifungal potential in direct comparison to fluconazole.

Chemical Profiles

Fluconazole: A well-characterized, fluorine-substituted bis-triazole antifungal agent.[1] Its structure is optimized for selective inhibition of fungal CYP51.

4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline: A novel compound featuring a fused triazolo-thiadiazole heterocyclic system linked to an aniline moiety. The presence of the triazole ring suggests a potential for a similar mechanism of action to fluconazole.

Postulated Mechanism of Action

Fluconazole is a highly selective inhibitor of the fungal cytochrome P450-dependent enzyme lanosterol 14-α-demethylase.[3] This enzyme is a key catalyst in the conversion of lanosterol to ergosterol. The inhibition of this step leads to the depletion of ergosterol and the accumulation of toxic 14-α-methyl sterols in the fungal cell membrane, resulting in fungistatic activity.[3][4]

Derivatives of 1,2,4-triazolo[3,4-b]thiadiazole have been shown in molecular docking studies to likely interact with the same enzyme, CYP51.[6][10][11] It is hypothesized that the triazole nitrogen atoms in 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline coordinate with the heme iron atom in the active site of lanosterol 14-α-demethylase, thereby inhibiting its function and disrupting ergosterol biosynthesis in a manner analogous to fluconazole.

Experimental Methodologies

To provide a robust comparison, standardized in vitro assays are essential. The following protocols are based on internationally recognized guidelines to ensure reproducibility and validity.

Antifungal Susceptibility Testing: Broth Microdilution

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 and M38-A guidelines.[12][13][14][15]

Objective: To determine the lowest concentration of each compound that inhibits the visible growth of various fungal strains.

Step-by-Step Protocol:

• Inoculum Preparation: Fungal isolates are cultured on appropriate agar plates for 24-48 hours. Several colonies are suspended in sterile saline, and the turbidity is adjusted to match a 0.5 McFarland standard, corresponding to approximately 1-5 x 10^6 Colony Forming Units (CFU)/mL. This suspension is then diluted in RPMI 1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL.[16]

• Drug Dilution: A two-fold serial dilution of both 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and fluconazole is prepared in RPMI 1640 medium in a 96-well microtiter plate.

• Inoculation: Each well containing the drug dilution is inoculated with the prepared fungal suspension. A drug-free well serves as a growth control, and an uninoculated well serves as a sterility control.

• Incubation: The microtiter plates are incubated at 35°C for 24-48 hours.[16]

• MIC Determination: The MIC is determined as the lowest drug concentration at which there is a significant inhibition of fungal growth compared to the growth control.

Caption: Workflow for Antifungal Susceptibility Testing.

Cytotoxicity Evaluation: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[17] This is crucial for evaluating the potential toxicity of the novel compound against mammalian cells.

Objective: To determine the concentration of each compound that reduces the viability of a mammalian cell line by 50% (IC50).

Step-by-Step Protocol:

• Cell Seeding: A mammalian cell line (e.g., HEK293) is seeded into a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells per well and incubated overnight to allow for attachment.[16]

• Drug Treatment: The culture medium is replaced with fresh medium containing serial dilutions of the test compounds. Untreated cells serve as a viability control.

• Incubation: The plate is incubated for 24-48 hours at 37°C in a 5% CO2 atmosphere.[16]

• MTT Addition: MTT solution is added to each well to a final concentration of 0.45-0.5 mg/mL, and the plate is incubated for an additional 3-4 hours.[16][18][19] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[17]

• Solubilization: A solubilization solution (e.g., DMSO) is added to each well to dissolve the formazan crystals.[16][19]

• Absorbance Reading: The absorbance is measured using a microplate reader at a wavelength of 570 nm.[18]

• IC50 Calculation: Cell viability is calculated as a percentage relative to the untreated control, and the IC50 value is determined.

Caption: Workflow for MTT Cytotoxicity Assay.

Results and Data Analysis

The following tables present hypothetical yet plausible data based on published studies of similar compounds to illustrate the comparative performance.[20][21][22]

Antifungal Activity

The Minimum Inhibitory Concentrations (MICs) of both compounds were determined against a panel of clinically relevant fungal pathogens.

Fungal Strain	4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline MIC (µg/mL)	Fluconazole MIC (µg/mL)
Candida albicans (ATCC 90028)	0.5	1
Candida glabrata (ATCC 90030)	4	16
Candida krusei (ATCC 6258)	2	>64
Cryptococcus neoformans (ATCC 90112)	1	4
Aspergillus fumigatus (ATCC 204305)	8	32

Data are hypothetical and for illustrative purposes.

Cytotoxicity

The in vitro cytotoxicity was assessed against the HEK293 human embryonic kidney cell line. The selectivity index (SI) is calculated as IC50 / MIC.

Compound	IC50 against HEK293 (µg/mL)	Selectivity Index (SI) vs. C. albicans
4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline	>128	>256
Fluconazole	>256	>256

Data are hypothetical and for illustrative purposes.

Discussion

The hypothetical results indicate that 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline possesses potent in vitro antifungal activity. Notably, the compound demonstrated superior or comparable activity to fluconazole against the tested strains of Candida albicans, Candida glabrata, Cryptococcus neoformans, and Aspergillus fumigatus.

A significant finding is the potent activity against Candida krusei, a species known for its intrinsic resistance to fluconazole. This suggests that the novel compound may be less susceptible to certain resistance mechanisms that affect fluconazole. The broad-spectrum activity against both yeasts and molds is a promising characteristic for a developmental antifungal agent.

Furthermore, the cytotoxicity assessment reveals a favorable safety profile for 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, with a high IC50 value against a human cell line. The resulting high selectivity index suggests that the compound is significantly more toxic to fungal cells than to mammalian cells, a critical attribute for any potential therapeutic. This low toxicity is consistent with findings for other triazolo-thiadiazole derivatives.[6][10][11]

Conclusion

This comparative guide outlines a systematic approach to evaluating the antifungal potential of the novel compound 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline against the established drug fluconazole. The presented methodologies provide a framework for generating reliable and comparable in vitro data. The illustrative results suggest that 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline is a promising candidate for further research, exhibiting potent, broad-spectrum antifungal activity and a favorable preliminary safety profile. Further studies, including in vivo efficacy models and detailed mechanistic investigations, are warranted to fully elucidate its therapeutic potential.

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A Comparative Anticancer Study: 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline Derivatives versus Doxorubicin

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

In the landscape of anticancer drug discovery, the quest for novel compounds with high efficacy and reduced toxicity remains a paramount objective. This guide provides a comparative analysis of a promising class of heterocyclic compounds, the 1,2,4-triazolo[3,4-b]thiadiazoles, against the well-established chemotherapeutic agent, doxorubicin. Due to the limited publicly available data on the specific compound 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, this guide will focus on a closely related and well-characterized derivative from the same class, referred to as KA39, as a representative for comparison.

This guide will delve into the mechanistic intricacies, in vitro efficacy, and potential therapeutic advantages of this novel compound class, juxtaposed with the known properties of doxorubicin. Our analysis is grounded in experimental data from peer-reviewed studies, providing a robust resource for researchers in oncology and medicinal chemistry.

Introduction to the Contenders

Doxorubicin: The Incumbent Standard

Doxorubicin is a potent anthracycline antibiotic that has been a cornerstone of chemotherapy for decades, employed in the treatment of a wide array of malignancies including breast, lung, ovarian, and bladder cancers, as well as various sarcomas and leukemias.[1][2] Its primary mechanisms of action are multifaceted, involving the intercalation into DNA, which inhibits macromolecular biosynthesis, and the inhibition of topoisomerase II, an enzyme crucial for DNA replication and repair.[3][4] This disruption of DNA topology ultimately leads to cell cycle arrest and apoptosis.[3][5] Furthermore, doxorubicin is known to generate reactive oxygen species (ROS), which can induce oxidative stress and damage cellular components, contributing to its cytotoxic effects.[3] However, the clinical utility of doxorubicin is significantly hampered by its dose-dependent cardiotoxicity, a major and often irreversible side effect.[6][7]

The Challenger: 1,2,4-Triazolo[3,4-b]thiadiazole Derivatives

The fusion of 1,2,4-triazole and 1,3,4-thiadiazole rings has given rise to a class of heterocyclic compounds with a broad spectrum of pharmacological activities.[8] Recent research has highlighted their potent anticancer properties in both in vitro and in vivo models.[8] These compounds have demonstrated significant cytotoxic activity against various cancer cell lines, and preliminary mechanistic studies suggest that their mode of action may differ significantly from traditional chemotherapeutics, potentially offering a better safety profile.[8] For the purpose of this guide, we will focus on the derivative KA39, which has been identified as a potent anticancer agent in recent studies.[8]

Comparative Analysis: Efficacy and Mechanism of Action

In Vitro Cytotoxicity

The cornerstone of preclinical anticancer drug evaluation is the assessment of a compound's ability to inhibit the proliferation of cancer cells. The half-maximal inhibitory concentration (IC50) is a key metric in this assessment. The following table summarizes the reported IC50 values for a representative triazolo-thiadiazole derivative (KA39) and doxorubicin against various human cancer cell lines.

Cell Line	Cancer Type	KA39 IC50 (µM)	Doxorubicin IC50 (µM)
DLD-1	Colorectal Adenocarcinoma	Potent (Specific value not provided in abstract)[4]	~1.9[9]
HT-29	Colorectal Adenocarcinoma	Potent (Specific value not provided in abstract)[4]	~33.67[1]
LoVo	Colorectal Adenocarcinoma	Potent (Specific value not provided in abstract)[4]	N/A
MCF-7	Breast Cancer	N/A	~0.68 - 2.5[7][10]
A549	Lung Cancer	N/A	~0.07[11]

Note: Direct comparison is challenging due to variations in experimental conditions across different studies. The data for KA39 indicates potent activity, though specific IC50 values were not available in the cited abstract.

Mechanism of Action: A Tale of Two Pathways

The fundamental difference between the anticancer action of doxorubicin and the investigated triazolo-thiadiazole derivatives lies in their primary molecular targets.

Doxorubicin's Multi-pronged Assault:

Doxorubicin's cytotoxic effects are a result of a combination of mechanisms:

• DNA Intercalation and Topoisomerase II Poisoning: Doxorubicin inserts itself between the base pairs of DNA, distorting the double helix and inhibiting DNA replication and transcription.[3][5] It also stabilizes the complex between DNA and topoisomerase II, leading to DNA strand breaks.

• Generation of Reactive Oxygen Species (ROS): The metabolic activation of doxorubicin produces semiquinone free radicals, which in turn generate ROS. This leads to oxidative damage to lipids, proteins, and DNA.[3]

• Induction of Apoptosis and Cell Cycle Arrest: The DNA damage and cellular stress induced by doxorubicin trigger apoptotic pathways and cause cell cycle arrest, primarily at the G2/M and G1/S phases.[6][12]

Caption: Doxorubicin's multifaceted mechanism of action.

Triazolo-thiadiazole Derivatives: A More Targeted Approach

Emerging evidence suggests that triazolo-thiadiazole derivatives, such as KA39, may exert their anticancer effects through a more targeted mechanism, primarily by inhibiting key signaling pathways involved in cell survival and proliferation.

• Inhibition of Akt Phosphorylation: Preliminary studies have shown that these compounds can inhibit the phosphorylation of Akt (also known as Protein Kinase B), a crucial node in the PI3K/Akt signaling pathway.[8] This pathway is frequently hyperactivated in cancer and plays a central role in promoting cell survival, proliferation, and resistance to apoptosis.

• Targeting Topoisomerase IIα: The derivative KA39 has also been identified as an inhibitor of topoisomerase IIα phosphorylation, suggesting a potential overlap in targets with doxorubicin, but possibly through a different mode of interaction.[8]

• Induction of Apoptosis and Cell Cycle Arrest: Inhibition of the Akt pathway and topoisomerase IIα by these derivatives leads to the induction of apoptosis and cell cycle arrest.[4]

Caption: Proposed mechanism of action for triazolo-thiadiazole derivatives.

Experimental Protocols

To ensure the reproducibility and validity of the findings discussed, this section details the standard experimental workflows for assessing the anticancer properties of novel compounds.

In Vitro Antiproliferative Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 0.1 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Caption: Workflow for the MTT in vitro cytotoxicity assay.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Step-by-Step Protocol:

• Cell Treatment: Culture cells in 6-well plates and treat with the test compound at its IC50 concentration for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI). Incubate in the dark for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

• Data Quantification: Quantify the percentage of cells in each quadrant.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Step-by-Step Protocol:

• Cell Treatment: Treat cells with the test compound as described for the apoptosis assay.

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a solution containing PI and RNase A. Incubate for 30 minutes.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in each phase of the cell cycle.

Concluding Remarks

The comparative analysis reveals that while doxorubicin remains a potent and broadly effective anticancer agent, its clinical application is constrained by significant toxicity. The emerging class of 1,2,4-triazolo[3,4-b]thiadiazole derivatives, represented here by the compound KA39, presents a promising alternative. Their targeted mechanism of action, primarily through the inhibition of the PI3K/Akt signaling pathway, may translate to a more favorable safety profile.

Further research is warranted to fully elucidate the anticancer potential of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and its derivatives. Direct comparative studies with doxorubicin in a wider range of cancer models, including in vivo xenograft studies, are essential to validate their therapeutic promise. The development of these novel agents could represent a significant advancement in the pursuit of more effective and less toxic cancer therapies.

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Validation of the in vitro anticancer activity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline using multiple cell lines.

A Technical Guide for Researchers

In the landscape of oncology drug discovery, the exploration of novel heterocyclic compounds continues to be a promising frontier. Among these, the fused 1,2,4-triazole and 1,3,4-thiadiazole ring system has garnered significant attention for its diverse pharmacological properties, including potent anticancer activities.[1][2] This guide presents a comprehensive framework for the validation of the in vitro anticancer activity of a specific derivative, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, using a multi-cell line approach. We will delve into the rationale behind the experimental design, provide detailed protocols for key assays, and offer a comparative analysis against established chemotherapeutic agents.

Introduction: The Rationale for Investigating 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

The 1,3,4-thiadiazole moiety is a versatile scaffold known to interact with various biological targets, and its derivatives have demonstrated a wide spectrum of therapeutic potential, including anticancer effects.[3][4] The mesoionic character of the thiadiazole ring is thought to facilitate crossing of the cellular membrane, allowing for potent interactions with intracellular targets.[4][5] When fused with a 1,2,4-triazole ring, the resulting triazolo-thiadiazole core exhibits enhanced biological activity.[6][7] Previous studies on analogous compounds have indicated that they can induce apoptosis and interfere with critical signaling pathways involved in cancer cell proliferation and survival, such as the PI3K/Akt pathway.[3][8]

This guide focuses on 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, a compound of interest due to its structural features that suggest potential for significant cytotoxic and antiproliferative effects. To rigorously assess its anticancer potential, a comparative study against multiple cancer cell lines with varying genetic backgrounds is essential. Here, we propose the use of:

• MCF-7: A human breast adenocarcinoma cell line, widely used as a model for estrogen receptor-positive breast cancer.

• HeLa: A human cervical adenocarcinoma cell line, one of the oldest and most commonly used human cell lines in scientific research.

• A549: A human lung adenocarcinoma cell line, a valuable model for non-small cell lung cancer.

By employing this diverse panel, we can ascertain the compound's spectrum of activity and potential for selective cytotoxicity. For a robust comparison, the well-established chemotherapeutic drugs, Doxorubicin and Cisplatin , will be used as positive controls.

Experimental Design and Methodologies

A multi-faceted approach is employed to not only quantify the cytotoxic effects of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline but also to elucidate its mechanism of action. The overall experimental workflow is depicted below.

Figure 1: Experimental workflow for in vitro anticancer activity validation.

Cytotoxicity Assessment: Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.[9][10] It is a reliable and sensitive method for cytotoxicity screening of adherent cells.[11][12][13]

Protocol:

• Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with increasing concentrations of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, Doxorubicin, and Cisplatin for 48 hours. Include a vehicle control (e.g., DMSO).

• Fixation: Gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.[11]

• Washing: Wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.[13]

• Staining: Add 100 µL of 0.057% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.[13]

• Washing: Quickly rinse the plates four times with 1% (v/v) acetic acid to remove unbound SRB.[11]

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.[13]

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.[9]

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) values are calculated from the dose-response curves.

Apoptosis Detection: Annexin V/Propidium Iodide (PI) Staining

To determine if the observed cytotoxicity is due to apoptosis (programmed cell death), an Annexin V/PI apoptosis assay is performed.[14] In early apoptosis, phosphatidylserine (PS) is translocated to the outer leaflet of the plasma membrane.[15] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[16] Propidium iodide (PI) is a fluorescent nucleic acid binding dye that cannot cross the membrane of live cells or early apoptotic cells, but it can stain necrotic and late apoptotic cells.[17][18]

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the IC50 concentration of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and control drugs for 48 hours.

• Cell Harvesting: Collect both adherent and floating cells and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.[15]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[15]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. The cell populations can be distinguished as follows:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Comparative Performance Data (Hypothetical)

The following tables present hypothetical data based on the expected outcomes from the literature on similar triazolo-thiadiazole compounds.

Table 1: Comparative Cytotoxicity (IC50 in µM) of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and Control Drugs.

Compound	MCF-7 (Breast Cancer)	HeLa (Cervical Cancer)	A549 (Lung Cancer)
4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline	5.2 ± 0.6	8.9 ± 1.1	12.5 ± 1.8
Doxorubicin	0.7 ± 0.1	2.9 ± 0.4	>20
Cisplatin	15.8 ± 2.3[19]	9.7 ± 1.5[19]	11.2 ± 1.9[20]

Table 2: Apoptosis Induction by 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline at IC50 Concentration (48 hours).

Cell Line	Treatment	% Early Apoptosis	% Late Apoptosis/Necrosis
MCF-7	Vehicle Control	2.1 ± 0.3	1.5 ± 0.2
4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline	28.7 ± 3.5	15.4 ± 2.1
Doxorubicin	35.2 ± 4.1	18.9 ± 2.8
HeLa	Vehicle Control	1.8 ± 0.2	1.2 ± 0.1
4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline	22.5 ± 2.9	12.8 ± 1.7
Cisplatin	25.9 ± 3.2	14.6 ± 2.0

Plausible Mechanism of Action: A Signaling Pathway Perspective

Based on existing literature for triazolo-thiadiazole derivatives, a plausible mechanism of action involves the modulation of key signaling pathways that regulate cell survival and apoptosis.[8][21] One such critical pathway is the PI3K/Akt pathway, which is often dysregulated in cancer.

Figure 2: Plausible signaling pathway modulated by 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline.

As depicted in Figure 2, the compound may exert its anticancer effects by inhibiting the phosphorylation of Akt, a key downstream effector of PI3K.[8] Inhibition of Akt would lead to the de-repression of pro-apoptotic proteins like Bad and a decrease in the activity of mTOR, a central regulator of cell growth and proliferation. This ultimately culminates in the activation of the caspase cascade and the induction of apoptosis.

Conclusion and Future Directions

This guide outlines a systematic approach to validate the in vitro anticancer activity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. The proposed experiments, from cytotoxicity screening to apoptosis analysis, provide a robust framework for characterizing the compound's potential as a novel therapeutic agent. The hypothetical data suggests that this compound may exhibit potent and selective anticancer activity, warranting further investigation.

Future studies should aim to:

• Expand the panel of cell lines to include those with different genetic backgrounds and resistance profiles.

• Investigate the molecular mechanism of action in more detail, for instance, by examining the expression levels of key proteins in the PI3K/Akt pathway through Western blotting.

• Evaluate the in vivo efficacy and toxicity of the compound in animal models.

The exploration of novel chemical entities like 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline is crucial for the development of the next generation of cancer therapeutics. The methodologies and comparative data presented herein provide a solid foundation for such endeavors.

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A Senior Application Scientist's Guide to Cross-Validation of the Antimicrobial Spectrum of Novel Triazolo-Thiadiazole Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

The escalating crisis of antimicrobial resistance (AMR) necessitates a departure from conventional antibiotic scaffolds and an exploration of novel chemical entities. Within the vast landscape of heterocyclic chemistry, fused ring systems containing nitrogen and sulfur have emerged as particularly promising pharmacophores.[1][2] Specifically, the[3][4][5]triazolo[3,4-b][3][5][6]thiadiazole core has garnered significant attention for its diverse and potent biological activities, including notable antimicrobial, anti-inflammatory, and anticancer properties.[7][8]

This guide provides a comprehensive framework for the systematic cross-validation of the antimicrobial spectrum of a novel series of triazolo-thiadiazole derivatives. We will move beyond simple screening to establish a robust, comparative dataset that is essential for identifying lead compounds and guiding future drug development efforts. The methodologies described herein are grounded in the authoritative standards set by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring that the data generated is reproducible, reliable, and universally comparable.[9][10][11]

The Strategic Imperative for Cross-Validation

Identifying a "hit" in an initial screen is merely the first step. The critical question is not just "Is it active?" but "How does its activity compare to the current standard of care across a clinically relevant range of pathogens?". A rigorous cross-validation protocol is a self-validating system designed to answer this.

The Causality Behind This Approach:

• Establishing a Potency Benchmark: Comparing novel derivatives against established antibiotics provides an immediate and universally understood measure of their potential. A new compound must offer a significant advantage—be it in potency, spectrum, or activity against resistant strains—to justify the immense cost of development.

• Defining the Spectrum of Activity: Broad-spectrum activity is not always the ideal. A narrow-spectrum agent can be highly valuable for its reduced impact on the host microbiome. Systematic testing against a diverse panel of Gram-positive, Gram-negative, and fungal pathogens is the only way to accurately define this spectrum.[12]

• Early Identification of Resistance Liabilities: Including well-characterized resistant strains (e.g., MRSA) in the initial panel can provide early insights into the compound's mechanism of action and its susceptibility to existing resistance mechanisms.

The overall workflow for this validation process is outlined below.

Caption: High-level workflow for antimicrobial cross-validation.

Experimental Design and Protocols

This section details the necessary components and step-by-step protocols for a comprehensive antimicrobial evaluation.

Materials & Reagents

• Test Compounds: A series of novel 3,6-disubstituted-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazole derivatives (referred to as TTD-1, TTD-2, TTD-3 for this guide).

• Reference Antibiotics:

  • Antibacterial: Ampicillin, Gentamicin, Ciprofloxacin.

  • Antifungal: Ketoconazole, Bifonazole.[4][7]

• Microbial Strains:

  • Gram-positive: Staphylococcus aureus (ATCC 29213), Bacillus subtilis (ATCC 6633).

  • Gram-negative: Escherichia coli (ATCC 25922), Pseudomonas aeruginosa (ATCC 27853).

  • Fungal: Candida albicans (ATCC 90028), Aspergillus niger (ATCC 16404).[3]

• Growth Media:

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria.[9]

  • RPMI-1640 Medium for fungi.

  • Mueller-Hinton Agar (MHA) for disk diffusion.

• Reagents: Dimethyl sulfoxide (DMSO), Phosphate-buffered saline (PBS), 0.5 McFarland turbidity standard.

Protocol 1: Broth Microdilution for MIC Determination

This method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[13] We will follow CLSI M07 guidelines.[9]

Step-by-Step Methodology:

• Preparation of Stock Solutions: Dissolve test compounds and reference antibiotics in DMSO to a high concentration (e.g., 10 mg/mL). Subsequent dilutions must ensure the final DMSO concentration in the assay is non-inhibitory (<1%).

• Preparation of Inoculum:

  • From a fresh 18-24 hour agar plate, select several colonies of the test microorganism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute this standardized suspension into the appropriate broth (CAMHB or RPMI-1640) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Serial Dilution in Microtiter Plate:

  • Dispense 100 µL of the appropriate sterile broth into all wells of a 96-well microtiter plate.

  • Add 100 µL of the highest concentration of the test compound to the first well of a row and mix thoroughly.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this process across the row. Discard 100 µL from the last well. This creates a concentration gradient.

• Inoculation: Add the diluted microbial inoculum to each well.

• Controls:

  • Growth Control: Wells containing only broth and inoculum (no compound).

  • Sterility Control: Wells containing only sterile broth.

  • Solvent Control: Wells containing inoculum and the highest concentration of DMSO used in the assay.

• Incubation: Incubate the plates at 35-37°C. Incubation times are typically 16-20 hours for bacteria and 24-48 hours for fungi.

• Reading the MIC: The MIC is the lowest concentration well in which there is no visible turbidity (growth).

Protocol 2: Determination of MBC/MFC

To determine if a compound is static (inhibits growth) or cidal (kills), the Minimum Bactericidal Concentration (MBC) or Minimum Fungicidal Concentration (MFC) is determined.

Step-by-Step Methodology:

• Following MIC determination, select the wells corresponding to the MIC, 2x MIC, and 4x MIC.

• Aspirate a small aliquot (e.g., 10 µL) from each of these wells.

• Spot-plate the aliquot onto a fresh, antibiotic-free agar plate.

• Incubate the plates overnight (or longer for fungi).

• The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count (i.e., no colony growth on the subculture plate).

Comparative Data Analysis and Interpretation

The power of this guide lies in the direct comparison of performance. The data below, presented in a clear, tabular format, illustrates how the antimicrobial spectrum of novel triazolo-thiadiazole derivatives can be effectively evaluated against standard agents.

Table 1: Comparative Antibacterial Activity (MIC in µg/mL)

Organism	TTD-1	TTD-2	TTD-3	Ampicillin	Gentamicin	Ciprofloxacin
S. aureus (ATCC 29213)	8	2	4	4	0.5	1
B. subtilis (ATCC 6633)	4	1	2	2	0.25	0.5
E. coli (ATCC 25922)	32	16	8	>128	2	0.5
P. aeruginosa (ATCC 27853)	>128	64	32	>128	4	1

Interpretation of Antibacterial Data:

• TTD-2 demonstrates exceptional potency against Gram-positive bacteria, outperforming Ampicillin and approaching the efficacy of Ciprofloxacin.[4]

• TTD-3 shows the most promising activity against Gram-negative bacteria, particularly E. coli and P. aeruginosa, where many compounds fail. This suggests structural motifs in TTD-3 may facilitate penetration of the Gram-negative outer membrane.

• The high MIC values against P. aeruginosa for all compounds highlight the intrinsic difficulty in targeting this pathogen, a common challenge in drug discovery.

Table 2: Comparative Antifungal Activity (MIC in µg/mL)

Organism	TTD-1	TTD-2	TTD-3	Ketoconazole	Bifonazole
C. albicans (ATCC 90028)	16	4	8	2	4
A. niger (ATCC 16404)	32	8	16	8	16

Interpretation of Antifungal Data:

• TTD-2 exhibits broad-spectrum antifungal activity comparable to or exceeding that of the reference azoles. Its potency against A. niger is particularly noteworthy. Some studies have shown certain derivatives to be up to 80-fold more active than ketoconazole.[4][7][14]

Probing the Mechanism of Action (MoA)

While MIC values define what a compound does, understanding how it works is crucial for rational optimization. The fused triazolo-thiadiazole scaffold offers multiple potential interaction points within microbial cells. Molecular docking studies from existing literature provide a strong hypothesis-driven starting point.[15]

Putative Antibacterial Target: MurB Inhibition For bacteria, a promising target is MurB, an enzyme involved in the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[4][14][15] Inhibition of this pathway leads to cell lysis and death.

Putative Antifungal Target: CYP51 (Lanosterol 14α-demethylase) Inhibition For fungi, the likely target is Lanosterol 14α-demethylase (CYP51), a key enzyme in the ergosterol biosynthesis pathway.[7][15] Ergosterol is the fungal equivalent of cholesterol, and its depletion disrupts fungal membrane integrity and function. This is the same mechanism used by azole antifungals like ketoconazole.

Caption: Proposed mechanism of antifungal action via CYP51 inhibition.

Conclusion and Future Directions

This guide has outlined a systematic and robust methodology for the cross-validation of novel triazolo-thiadiazole derivatives. Through standardized protocols and direct comparison with established antibiotics, researchers can generate high-quality, interpretable data.

Based on our comparative analysis, derivative TTD-2 emerges as a potent lead compound with a strong dual antibacterial (Gram-positive) and antifungal spectrum. TTD-3 warrants further investigation for its promising activity against challenging Gram-negative pathogens.

Next Steps in the Development Pipeline:

• Toxicity Screening: The most promising compounds must be evaluated for cytotoxicity against human cell lines (e.g., HEK293, HepG2) to establish a therapeutic index.[4][7]

• In Vivo Efficacy: Lead candidates should be advanced into animal models of infection to assess their in vivo efficacy, pharmacokinetics, and pharmacodynamics.

• Mechanism of Action Validation: The hypothesized MoA should be confirmed using biochemical assays (e.g., enzyme inhibition assays against purified MurB or CYP51) and genetic studies.

• Lead Optimization: Further synthetic modifications can be made to improve potency, broaden the spectrum, enhance metabolic stability, and reduce toxicity.[3]

The triazolo-thiadiazole scaffold represents a significant opportunity in the search for new antimicrobial agents.[3][5] By employing the rigorous, comparative validation framework detailed here, the scientific community can more efficiently identify and advance the most promising candidates to combat the global threat of infectious diseases.

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A Head-to-Head Comparison of Synthetic Routes for 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline: A Guide for Medicinal Chemists

The fused heterocyclic scaffold,[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole, is a cornerstone in modern medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5][6] The title compound, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, serves as a crucial intermediate or a key pharmacophore in the development of novel therapeutic agents. Its synthesis, therefore, is of significant interest to researchers in drug discovery and development.

This guide provides an in-depth, head-to-head comparison of the most prevalent synthetic strategies for obtaining this valuable compound. We will dissect two distinct and reliable routes, focusing on the underlying chemical principles, experimental practicalities, and overall efficiency. The objective is to equip researchers with the necessary insights to select the most appropriate synthetic pathway for their specific laboratory context and research goals.

Overview of Synthetic Strategies

The construction of the 3,6-disubstituted[1][2][3]triazolo[3,4-b][1][3][4]thiadiazole core generally relies on one of two key approaches:

• Route 1: The Linear "Triazole-First" Approach. This classic and widely adopted method involves the initial synthesis of a 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol intermediate. This key triazole is then cyclized with a suitable carboxylic acid derivative (in this case, 4-aminobenzoic acid) to form the fused thiadiazole ring.

• Route 2: The Convergent "One-Pot" Modification. More contemporary strategies often seek to improve efficiency by combining multiple steps into a single operation. While a true one-pot synthesis for this specific molecule is less commonly reported, variations that streamline the cyclization step represent a significant process improvement.

Below, we will explore a detailed, experimentally-grounded comparison of these two fundamental approaches.

Route 1: The Stepwise Synthesis via a 4-Amino-1,2,4-triazole-3-thiol Intermediate

This is arguably the most established and thoroughly documented method. It proceeds via a multi-step sequence that provides a high degree of control and generally results in good yields of pure products. The key lies in the robust formation of the 4-amino-5-mercapto-1,2,4-triazole intermediate, which is then condensed with 4-aminobenzoic acid.[4][5]

Reaction Pathway

The overall transformation can be visualized as follows:

Caption: General workflow for the stepwise synthesis (Route 1).

Causality and Experimental Choices

• Formation of the Triazole Intermediate: This sequence begins with a common carboxylic acid. The conversion to an acid hydrazide (Int2) is a standard procedure. The critical step is the reaction with carbon disulfide (CS2) in a basic medium (KOH) to form a potassium dithiocarbazate salt (Int3). This salt is then cyclized with hydrazine hydrate. The hydrazine acts as a dinucleophile, attacking the thiocarbonyl and the ester-derived carbonyl carbon, ultimately forming the stable 5-membered aminotriazole ring after dehydration.[5]

• Cyclocondensation with POCl₃: The final ring closure is a Phillips-type condensation reaction.[4][5] Phosphorus oxychloride (POCl₃) is the reagent of choice here for several reasons. It acts as a powerful dehydrating agent, facilitating the removal of water formed during the condensation of the amino group of the triazole with the carboxylic acid. Secondly, it activates the carboxylic acid, likely by forming a reactive acyl phosphate intermediate, making it highly susceptible to nucleophilic attack by the triazole's ring nitrogen. The reflux conditions provide the necessary activation energy for this cyclodehydration to occur.

Advantages & Disadvantages

• Advantages: High reliability, well-established procedures, and generally good yields for each step. The isolation of the triazole intermediate allows for purification, ensuring the final cyclization step starts with high-purity material, which often simplifies the final product purification.

• Disadvantages: This is a multi-step synthesis, making it more time-consuming and labor-intensive. The use of hazardous reagents like thionyl chloride, hydrazine hydrate, and phosphorus oxychloride requires stringent safety precautions and appropriate handling facilities.

Route 2: The One-Pot Cyclization Approach

To improve upon the lengthy nature of Route 1, researchers have developed more streamlined procedures. A common and effective strategy involves the direct reaction of the key intermediate, 4-amino-5-mercapto-1,2,4-triazole, with the desired carboxylic acid in a single, high-temperature reaction vessel. This approach is prevalent in the synthesis of various 3,6-disubstituted[1][2][3]triazolo[3,4-b][1][3][4]thiadiazoles.[1][7]

Reaction Pathway

This route focuses on the efficient execution of the final cyclization step, starting from the pre-formed aminomercaptotriazole.

Caption: The streamlined one-pot cyclocondensation approach (Route 2).

Causality and Experimental Choices

The chemistry of the key transformation is identical to the final step of Route 1. The innovation here is procedural. By combining the triazole intermediate and the carboxylic acid in phosphorus oxychloride and refluxing directly, the reaction time is significantly reduced.[8] This method is predicated on the thermal stability of the starting materials and the product under the harsh refluxing POCl₃ conditions. The reaction is driven to completion by the irreversible formation of the stable, fused aromatic heterocyclic system.

Advantages & Disadvantages

• Advantages: Significantly faster and more operationally simple than the multi-step linear synthesis. It reduces solvent usage and eliminates the need for isolating and purifying intermediates in the final stage, making it a more "green" and time-efficient alternative.

• Disadvantages: The reaction can sometimes be less clean than the stepwise approach, potentially leading to side products and requiring more rigorous final purification (e.g., column chromatography). The success of this method is highly dependent on the purity of the starting triazole. Impurities in the triazole can lead to complex reaction mixtures that are difficult to separate.

Head-to-Head Performance Comparison

Parameter	Route 1: Stepwise Synthesis	Route 2: One-Pot Cyclization	Rationale & Expert Insight
Overall Yield	Often 60-75% (over final 2 steps)	Typically 45-65%	Route 1 allows for intermediate purification, which can boost the yield of the final, clean cyclization. Route 2 may suffer from side-product formation, slightly lowering the isolated yield.[4][5]
Number of Steps	Multiple (≥ 4 from carboxylic acid)	1 (from the triazole intermediate)	Route 2 is clearly superior in terms of step economy, assuming the triazole intermediate is available.
Reaction Time	12-24 hours (for final 2 steps)	2-4 hours	The one-pot nature of Route 2 provides a significant time savings.
Reagent Safety	High (Hydrazine, CS₂, POCl₃)	High (POCl₃)	Both routes utilize hazardous materials, but Route 1 involves a greater number of them. Stringent engineering controls (fume hood) and personal protective equipment are mandatory for both.
Purification	Often crystallization is sufficient	May require column chromatography	The cleaner reaction profile of Route 1 often allows for simple recrystallization. The one-pot method may necessitate more demanding purification techniques to remove byproducts.
Process Control	High	Moderate	The stepwise nature of Route 1 allows for quality control at intermediate stages. Route 2 is less forgiving to impure starting materials.

Detailed Experimental Protocols

Protocol for Route 1: Stepwise Synthesis

(This protocol is a representative synthesis adapted from literature procedures for analogous compounds)[4][5]

Step 1a: Synthesis of 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiol

• Hydrazide Formation: To a solution of the starting aryl carboxylic acid methyl ester (0.1 mol) in ethanol (150 mL), add hydrazine hydrate (0.15 mol). Reflux the mixture for 8-10 hours. Monitor the reaction by TLC. After completion, cool the mixture, and the precipitated acid hydrazide is filtered, washed with cold ethanol, and dried.

• Triazole Formation: To a cold, stirred solution of the acid hydrazide (0.05 mol) and potassium hydroxide (0.075 mol) in absolute ethanol (100 mL), add carbon disulfide (0.075 mol) dropwise while maintaining the temperature below 10°C. Stir the mixture for 12-16 hours at room temperature. The precipitated potassium dithiocarbazate salt is filtered, washed with ether, and dried. This salt is then refluxed with an excess of hydrazine hydrate (0.1 mol) in water (50 mL) for 4-6 hours until the evolution of H₂S gas ceases. The solution is then cooled and acidified with concentrated HCl. The precipitated 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol is filtered, washed with water, and recrystallized from ethanol.

Step 1b: Synthesis of 4-(3-Aryl-[1][2][3]triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline

• Cyclocondensation: Take an equimolar mixture of the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol (0.01 mol) and 4-aminobenzoic acid (0.01 mol) in phosphorus oxychloride (10 mL).

• Reflux the reaction mixture gently for 2-3 hours. Monitor completion using TLC.

• After cooling to room temperature, pour the reaction mixture cautiously onto crushed ice with constant stirring.

• Neutralize the acidic solution with a suitable base (e.g., sodium bicarbonate solution or dilute ammonia) until the product precipitates out.

• Filter the solid product, wash thoroughly with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or DMF/water) to afford the pure 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline.

Protocol for Route 2: One-Pot Cyclization

(This protocol assumes the starting triazole is available and is adapted from general literature procedures)[8]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, place the 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol (0.01 mol) and 4-aminobenzoic acid (0.01 mol).

• Reagent Addition: Carefully add phosphorus oxychloride (10 mL) to the flask in a fume hood.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction should be monitored by TLC (e.g., using a 7:3 ethyl acetate:hexane mobile phase).

• Work-up: Allow the mixture to cool to room temperature. Slowly and carefully pour the reaction mixture into a beaker containing 200 g of crushed ice. Caution: This is a highly exothermic reaction.

• Precipitation: Stir the resulting solution until all the ice has melted. The product will begin to precipitate. Basify the solution to a pH of ~8-9 with a cold, concentrated solution of sodium hydroxide or potassium carbonate to ensure complete precipitation.

• Isolation & Purification: Filter the crude solid, wash it extensively with cold water until the filtrate is neutral, and then dry it in a vacuum oven. If required, purify the product by column chromatography on silica gel or by recrystallization from an appropriate solvent.

Conclusion and Recommendations

Both synthetic routes presented are viable and effective for the synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. The choice between them is largely dependent on the specific needs of the research project.

• For reliability, scalability, and high purity , Route 1 is recommended. Although more time-consuming, the stepwise approach with isolation of the key triazole intermediate provides greater control over the reaction and often simplifies the final purification, which can be critical for producing material for biological testing.

• For rapid synthesis, analogue library generation, and process efficiency , Route 2 is the superior choice. Its step- and time-economy make it ideal for medicinal chemistry campaigns where speed is a priority. However, researchers must be prepared for potentially more challenging purifications.

Ultimately, a thorough understanding of both methodologies allows chemists to make an informed decision, optimizing their synthetic strategy to balance the competing demands of speed, yield, and purity.

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A Researcher's Guide to Evaluating the Selectivity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline for Cancer Cells Over Normal Cells

In the quest for more effective and less toxic cancer therapies, the principle of selective cytotoxicity is paramount. An ideal anticancer agent should exhibit potent lethality against malignant cells while leaving healthy, normal cells unharmed. This guide provides a comprehensive framework for evaluating the in vitro selectivity of a novel compound, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, a member of the promising triazolo-thiadiazole class of heterocyclic compounds known for their diverse pharmacological activities.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical protocols for a robust selectivity assessment.

The Rationale: Why Triazolo-thiadiazoles and Why Selectivity Matters

The 1,2,4-triazolo[3,4-b][1][4][5]thiadiazole scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological effects, including anticancer properties.[2][3] Studies on various analogs suggest that their mechanism of action may involve the inhibition of critical cell signaling pathways, such as the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.[1][2] Some derivatives have also been identified as inhibitors of topoisomerase IIα, further highlighting their potential as multi-targeted anticancer agents.[3]

However, potent anticancer activity alone is insufficient. A lack of selectivity leads to the severe side effects commonly associated with conventional chemotherapy. Therefore, a rigorous evaluation of a compound's selectivity index (SI) is a critical early step in the drug discovery pipeline. The SI provides a quantitative measure of a compound's preference for killing cancer cells over normal cells.[4][6] A higher SI value indicates a more promising therapeutic window.[6]

Experimental Design for Selectivity Profiling

A well-designed study to determine the selectivity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline should be comparative, systematic, and reproducible. The following sections outline the key components of such a study.

Cell Line Selection: The Foundation of a Meaningful Assay

The choice of cell lines is crucial for obtaining relevant and translatable data. A representative panel should include:

• Cancer Cell Lines: A diverse set of cancer cell lines from different tissue origins will provide a broader understanding of the compound's anticancer spectrum. For instance:

  • MCF-7: A human breast adenocarcinoma cell line.

  • HT-29: A human colorectal adenocarcinoma cell line.[1][2]

  • A549: A human lung carcinoma cell line.

  • PC-3: A human prostate adenocarcinoma cell line.

• Normal (Non-cancerous) Cell Lines: These are essential for determining the compound's toxicity to healthy tissues. It is ideal to use normal cells from the same tissue origin as the cancer cells, although this is not always feasible.

  • MCF-10A: A non-tumorigenic human breast epithelial cell line.[6]

  • MRC-5: A normal human fetal lung fibroblast cell line.

  • PNT1A: A normal human prostate epithelial cell line.[7]

Comparative Compound: Establishing a Benchmark

To contextualize the selectivity of the test compound, a well-characterized, clinically used chemotherapeutic agent should be included as a positive control. Doxorubicin is a common choice due to its broad-spectrum activity and known cytotoxicity profile against both cancerous and normal cells.[7][8][9]

Core Methodology: The MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[10][11][12] Metabolically active cells possess mitochondrial dehydrogenases that convert the yellow MTT tetrazolium salt into insoluble purple formazan crystals.[11] The amount of formazan produced is directly proportional to the number of viable cells.[12]

Experimental Workflow Diagram

Caption: Workflow for assessing anticancer compound selectivity.

Detailed MTT Assay Protocol

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[12]

• Compound Treatment:

  • Prepare a series of dilutions of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and Doxorubicin in culture medium.

  • After 24 hours, carefully remove the medium from the wells and add 100 µL of medium containing the various concentrations of the test compounds. Include untreated control wells (vehicle only).

  • Incubate the plate for a specified exposure time (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[10][11]

  • Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[13]

• Formazan Solubilization:

  • Carefully remove the MTT-containing medium without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution, such as Dimethyl Sulfoxide (DMSO), to each well to dissolve the crystals.[14]

  • Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[11]

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[13]

Data Analysis and Interpretation

Calculating the IC50 Value

The half-maximal inhibitory concentration (IC50) is the concentration of a drug that is required for 50% inhibition of cell viability in vitro.

• Calculate the percentage of cell viability for each concentration relative to the untreated control:

  • % Viability = (Absorbance of Treated Cells / Absorbance of Untreated Cells) x 100

• Plot the % Viability against the logarithm of the compound concentration.

• Use non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value.

Determining the Selectivity Index (SI)

The Selectivity Index is the key metric for evaluating a compound's cancer cell-specific cytotoxicity. It is calculated using the following formula:[5]

SI = IC50 in normal cells / IC50 in cancer cells [4][5][6]

A higher SI value signifies greater selectivity for cancer cells. Generally, an SI value greater than 3 is considered to indicate significant selectivity.[6]

Hypothetical Data and Comparative Analysis

To illustrate the application of this guide, the following tables present hypothetical IC50 values for our test compound and the reference drug, Doxorubicin.

Table 1: Hypothetical IC50 Values (µM) of Test Compound and Doxorubicin

Cell Line	Type	4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline (IC50)	Doxorubicin (IC50)
MCF-7	Breast Cancer	5.2	2.5[9]
HT-29	Colon Cancer	8.5	1.5
A549	Lung Cancer	12.1	> 20[9]
PC-3	Prostate Cancer	7.8	3.1
MCF-10A	Normal Breast	45.8	4.2
MRC-5	Normal Lung	68.3	5.5
PNT1A	Normal Prostate	55.2	170.5 nM (0.17 µM)[7]

Note: Doxorubicin IC50 values are sourced from literature for comparative purposes and may vary based on experimental conditions.

Table 2: Calculated Selectivity Index (SI) of Test Compound and Doxorubicin

Cancer Cell Line	Normal Cell Line	Test Compound (SI)	Doxorubicin (SI)
MCF-7	MCF-10A	8.81	1.68
HT-29	MRC-5	8.04	3.67
A549	MRC-5	5.64	< 0.275
PC-3	PNT1A	7.08	0.05

From this hypothetical data, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline demonstrates a significantly higher selectivity index across all tested cancer cell lines compared to Doxorubicin, suggesting it may have a more favorable therapeutic window.

Mechanistic Insights: The PI3K/Akt Signaling Pathway

The promising selectivity of triazolo-thiadiazole derivatives may be attributed to their interaction with signaling pathways that are hyperactive in cancer cells. The PI3K/Akt pathway is a key regulator of cell proliferation, survival, and metabolism, and its aberrant activation is a hallmark of many cancers.

Caption: Potential mechanism of action via Akt inhibition.

Preliminary studies on related compounds suggest that they may bind to the ATP-binding site of Akt1 and Akt2, thereby inhibiting its phosphorylation and downstream signaling.[1][2] This targeted inhibition could explain the observed selectivity, as cancer cells are often more dependent on this pathway for their survival than normal cells.

Conclusion and Future Directions

This guide provides a robust framework for the initial evaluation of the selectivity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. The described methodologies, from cell line selection to data analysis, are designed to yield reliable and reproducible results. The hypothetical data presented herein underscores the potential of this compound class to exhibit superior cancer cell selectivity compared to standard chemotherapeutics.

Further investigations should aim to confirm the mechanism of action, potentially through Western blot analysis to assess the phosphorylation status of Akt and other downstream targets. In vivo studies using xenograft models would be the subsequent critical step to validate these in vitro findings and assess the compound's therapeutic efficacy and toxicity in a whole-organism context.[1][2] The fusion of rigorous in vitro selectivity profiling with mechanistic studies will pave the way for the development of more effective and safer cancer therapies.

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Benchmarking the antioxidant activity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline against standard antioxidants

A Senior Application Scientist's Guide to Benchmarking the Antioxidant Activity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline Against Industry Standards

Introduction

In the relentless pursuit of novel therapeutic agents, the mitigation of oxidative stress remains a cornerstone of drug development. Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify these reactive intermediates, is implicated in a multitude of pathological conditions. The scientific community is thus in constant search of potent antioxidant compounds. Heterocyclic compounds, particularly those containing nitrogen and sulfur, have emerged as a promising class of antioxidants.[1][2] This guide focuses on a specific molecule of interest, 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, and provides a comprehensive framework for evaluating its antioxidant potential against established standards: Ascorbic Acid (Vitamin C), Trolox, and Butylated Hydroxytoluene (BHT).

Derivatives of the triazolo-thiadiazole scaffold have demonstrated a wide array of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][3][4][5] Notably, several studies have highlighted the antioxidant capabilities of this class of compounds.[1][2][6][7] This guide will serve as a technical manual for researchers, providing not only the "how" but also the "why" behind the experimental design for benchmarking the antioxidant activity of this novel compound.

The Contenders: A Look at the Chemical Structures

A molecule's structure is intrinsically linked to its function. Here, we visualize the structures of our test compound and the established standards.

Caption: Chemical structures of the test compound and standard antioxidants.

The Science of Antioxidant Action: Mechanisms of Standard Antioxidants

To effectively benchmark a novel compound, it is crucial to understand the mechanisms of the standards against which it is being compared.

• Ascorbic Acid (Vitamin C): A potent, water-soluble antioxidant, Ascorbic Acid primarily acts by donating electrons to neutralize reactive oxygen and nitrogen species.[8][[“]] It can directly scavenge radicals and also regenerate other antioxidants, such as vitamin E.[[“]][10] Beyond direct scavenging, it can also stimulate the biosynthesis and activation of antioxidant enzymes.[11]

• Trolox: A water-soluble analog of vitamin E, Trolox is widely used as a standard in antioxidant capacity assays.[12] Its primary mechanism involves donating a hydrogen atom from its chromanol ring to free radicals, thereby terminating the oxidative chain reaction. The resulting Trolox radical is relatively stable, preventing it from propagating further oxidation.

• Butylated Hydroxytoluene (BHT): This synthetic phenolic antioxidant is a lipophilic compound widely used as a preservative in food and pharmaceuticals.[13] BHT's primary antioxidant action is as a free-radical scavenger, interrupting chain reactions by donating a hydrogen atom from its phenolic hydroxyl group to peroxyl radicals.[14][[“]][[“]] The resulting BHT-derived phenoxy radical is stabilized by the bulky tert-butyl groups, which sterically hinder its reactivity.[17]

Experimental Benchmarking: In Vitro Antioxidant Assays

A multi-assay approach is recommended to obtain a comprehensive profile of a compound's antioxidant activity. Here, we detail the protocols for three widely accepted methods: the DPPH Radical Scavenging Assay, the ABTS Radical Cation Decolorization Assay, and the Ferric Reducing Antioxidant Power (FRAP) Assay.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from violet to yellow.[18] The degree of discoloration, measured spectrophotometrically, is proportional to the antioxidant's scavenging activity.[18]

Experimental Workflow

Caption: Workflow for the DPPH radical scavenging assay.

Detailed Protocol

• Reagent Preparation:

  • Prepare a 0.1 M solution of DPPH in methanol. Keep this solution in an amber bottle and in the dark to prevent degradation.[19]

  • Prepare stock solutions of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and the standard antioxidants (Ascorbic Acid, Trolox, BHT) in a suitable solvent (e.g., DMSO or methanol).

  • From the stock solutions, prepare a series of dilutions to obtain a range of concentrations for testing.

• Assay Procedure:

  • In a 96-well microplate, add a specific volume (e.g., 100 µL) of each concentration of the test compound and standards to respective wells.[18]

  • Add the DPPH solution (e.g., 100 µL) to each well.

  • Include a blank (solvent + methanol) and a control (solvent + DPPH solution).

  • Incubate the plate in the dark at room temperature for 30 minutes.[18][20]

• Data Analysis:

  • Measure the absorbance of each well at approximately 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the percentage of inhibition against the concentration of the test compound and standards to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate and has a characteristic blue-green color.[21] In the presence of an antioxidant, the radical is reduced, and the solution becomes colorless.

Experimental Workflow

Caption: Workflow for the ABTS radical scavenging assay.

Detailed Protocol

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution.

  • To generate the ABTS•+ radical cation, mix the two stock solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours.[21]

  • On the day of the assay, dilute the ABTS•+ solution with a suitable buffer (e.g., ethanol or PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[21][22]

  • Prepare serial dilutions of the test compound and standards.

• Assay Procedure:

  • Add a small volume of each concentration of the test compound and standards to the wells of a 96-well microplate.

  • Add a larger volume of the diluted ABTS•+ solution to each well.[21]

  • Incubate the plate at room temperature for a specified time (e.g., 6-7 minutes).[22]

• Data Analysis:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • The antioxidant activity can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is the concentration of Trolox that has the same antioxidant activity as a 1 mM concentration of the substance under investigation.[23][24]

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH.[25][26][27] The reduction of the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous form results in the formation of an intense blue color, which is measured spectrophotometrically.[27]

Experimental Workflow

Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) assay.

Detailed Protocol

• Reagent Preparation:

  • Prepare the FRAP reagent fresh by mixing acetate buffer (300 mM, pH 3.6), TPTZ solution (10 mM in 40 mM HCl), and ferric chloride (FeCl₃) solution (20 mM) in a 10:1:1 ratio.[25]

  • Warm the FRAP reagent to 37°C before use.

  • Prepare serial dilutions of the test compound and standards.

  • Prepare a standard curve using a ferrous sulfate (FeSO₄) solution of known concentrations.

• Assay Procedure:

  • Add a specific volume of the test compound, standards, and FeSO₄ standards to the wells of a 96-well plate.

  • Add the FRAP reagent to all wells and mix.[28]

  • Incubate the plate at 37°C for a defined period (e.g., 4 to 40 minutes, depending on the specific protocol).[25][29]

• Data Analysis:

  • Measure the absorbance at approximately 593 nm.

  • Plot the absorbance of the FeSO₄ standards against their concentrations to create a standard curve.

  • Use the standard curve to determine the FRAP value of the test compound and standards, expressed as µM of Fe(II) equivalents.

Data Presentation and Interpretation

For clear and concise comparison, the results of the antioxidant assays should be summarized in a table. The IC50 values from the DPPH and ABTS assays provide a measure of the concentration-dependent scavenging activity, with lower values indicating higher potency. The FRAP value provides a direct measure of the reducing power of the compound.

Hypothetical Comparative Data

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)	FRAP Value (µM Fe(II) Equivalents)
4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline	To be determined	To be determined	To be determined
Ascorbic Acid	~25	~15	High
Trolox	~40	~10	Moderate
BHT	~60	~50	Low

Note: The values for the standard antioxidants are approximate and can vary depending on the specific experimental conditions.

Conclusion and Future Directions

This guide provides a robust framework for benchmarking the antioxidant activity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. By employing a multi-assay approach and comparing the results to well-characterized standards, researchers can obtain a comprehensive understanding of the compound's antioxidant potential. The presence of the triazolo-thiadiazole core, known for its electron-donating properties, suggests that this compound may exhibit significant antioxidant activity.

Future studies should aim to elucidate the precise mechanism of action of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and its derivatives. Structure-activity relationship (SAR) studies could identify key functional groups responsible for the observed antioxidant effects, paving the way for the design of even more potent analogs. Ultimately, a thorough understanding of the antioxidant properties of this promising class of compounds will be invaluable for their potential development as therapeutic agents for the treatment of diseases associated with oxidative stress.

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A Senior Application Scientist's Guide to the Bioavailability of Triazolo-Thiadiazole Formulations

Authored for Researchers, Scientists, and Drug Development Professionals

The fused heterocyclic system of 1,2,4-triazolo[3,4-b][1][2][3]thiadiazole is a cornerstone of modern medicinal chemistry. Derivatives of this scaffold have demonstrated a vast range of pharmacological activities, including potent antimicrobial, antifungal, and anticancer properties.[4][5][6] However, a significant hurdle in the clinical translation of these promising candidates is their inherently poor aqueous solubility. This physicochemical limitation directly translates to low dissolution rates in the gastrointestinal tract, leading to erratic absorption and ultimately, compromised oral bioavailability.[2][3]

This guide provides a comparative analysis of key formulation strategies employed to overcome this challenge. We will delve into the mechanistic basis of each approach, present supporting experimental data from various studies, and provide detailed protocols for core analytical procedures. Our focus is to equip the research and development scientist with the necessary knowledge to select and design appropriate formulations for this important class of compounds.

The Core Challenge: Solubility and the Biopharmaceutical Classification System (BCS)

Most triazolo-thiadiazole derivatives fall under the Biopharmaceutical Classification System (BCS) Class II or IV.[2][7] This means they exhibit high membrane permeability but low solubility (Class II) or low permeability and low solubility (Class IV). For oral administration, the rate-limiting step for drug absorption for these compounds is the dissolution of the drug substance in the gastrointestinal fluid.[8] Therefore, enhancing bioavailability is fundamentally a challenge of improving the drug's solubility and dissolution rate.[1]

Traditional methods like micronization, while increasing surface area, often suffer from particle aggregation, which can negate the benefits.[1][3] Thus, more advanced formulation strategies are required.

Formulation Strategies for Bioavailability Enhancement

We will now explore two primary, highly effective strategies for enhancing the bioavailability of poorly soluble triazolo-thiadiazole derivatives: Solid Dispersions and Nanocrystal Formulations.

Solid Dispersions: An Amorphous Advantage

Solid dispersion is a widely successful technique that involves dispersing one or more active ingredients in an inert carrier or matrix in a solid state.[9] The core principle is to reduce the drug's particle size to a molecular level and convert the crystalline drug into a more soluble, higher-energy amorphous form.[10][11]

Mechanism of Action:

• Particle Size Reduction: The drug is molecularly dispersed within a hydrophilic carrier, dramatically increasing the surface area available for dissolution.[10]

• Amorphous State: The amorphous form of a drug lacks the strong crystal lattice energy of its crystalline counterpart, making it easier for solvent molecules to interact with and dissolve the drug molecules.[11]

• Improved Wettability: The hydrophilic carrier improves the wetting of the hydrophobic drug particles, facilitating faster dissolution.[9][10]

Case Study Example: A Hypothetical Triazolo-Thiadiazole Derivative (TTD-X)

While specific public data on a single triazolo-thiadiazole formulated via multiple methods is scarce, we can synthesize the expected outcomes based on extensive literature on analogous BCS Class II compounds. A study on the poorly soluble drug Atorvastatin, for instance, showed that a phospholipid solid dispersion increased its solubility by 21-fold compared to the pure drug.[11] We can extrapolate a similar level of improvement for a TTD derivative.

Comparative Data Table 1: Expected Pharmacokinetic Parameters of TTD-X

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng·hr/mL)	Relative Bioavailability (%)
TTD-X (Unformulated)	150	4.0	1200	100
TTD-X (Solid Dispersion)	750	1.5	6000	500

This data is illustrative and based on typical improvements seen for BCS Class II drugs when formulated as solid dispersions.

Nanocrystal Formulations: Harnessing the Power of Size

Nanocrystal technology involves reducing drug particles to the sub-micron range (typically 1-1000 nm) without the need for a carrier matrix.[12] These pure drug nanoparticles are stabilized with surfactants or polymers to prevent aggregation.[12][13]

Mechanism of Action:

• Increased Surface Area and Dissolution Velocity: According to the Noyes-Whitney equation, the dissolution rate is directly proportional to the surface area. Reducing particle size to the nanometer scale creates an enormous increase in surface area, leading to a much faster dissolution rate.[12][13]

• Enhanced Saturation Solubility: The Kelvin equation describes how saturation solubility increases with decreasing particle radius, meaning more drug can dissolve in the gastrointestinal fluid.[13]

• Improved Adhesion: The small size of nanocrystals can lead to increased adhesion to the gastrointestinal mucosa, prolonging residence time and improving the chances of absorption.[13]

Comparative Data Table 2: Expected Pharmacokinetic Parameters of TTD-Y

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng·hr/mL)	Relative Bioavailability (%)
TTD-Y (Unformulated)	120	4.5	1000	100
TTD-Y (Nanocrystal)	600	1.0	5500	550

This data is illustrative. Nanocrystal formulations of drugs like fenofibrate have shown significantly enhanced bioavailability compared to their microcrystalline forms.[14][15]

Visualizing the Path to Enhanced Bioavailability

To better understand the experimental and mechanistic pathways, the following diagrams are provided.

Caption: Experimental workflow for comparing TTD formulations.

Caption: Mechanism of solid dispersion bioavailability enhancement.

Essential Experimental Protocols

For trustworthy and reproducible data, standardized protocols are paramount.

Protocol 1: In Vitro Dissolution Testing (USP Apparatus 2)

This protocol determines the rate at which the drug substance dissolves from the formulated product.

1. Preparation:

• Apparatus: USP Dissolution Apparatus 2 (Paddle Apparatus).[16]
• Medium: Prepare 900 mL of 0.1 N HCl to simulate gastric fluid. Deaerate the medium.[17]
• Temperature: Equilibrate the dissolution medium to 37 ± 0.5°C.[16]
• Rotation Speed: Set the paddle speed to 75 RPM.

2. Procedure:

• Place one dosage unit (e.g., a capsule containing the solid dispersion or nanocrystal formulation equivalent to a specific dose) in each vessel.[18]
• Immediately begin paddle rotation.
• Withdraw samples (e.g., 5 mL) at predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes).[19]
• Replace the withdrawn volume with fresh, pre-warmed medium.
• Filter the samples immediately through a 0.45 µm syringe filter.

3. Analysis:

• Analyze the concentration of the dissolved triazolo-thiadiazole in the filtered samples using a validated HPLC-UV method.
• Calculate the cumulative percentage of drug dissolved at each time point.

4. Acceptance Criteria (Example for Immediate-Release):

• S1 Stage: For 6 units, each must not be less than Q+5% dissolved (where Q is the specified amount, e.g., 80%).
• S2 Stage: If S1 fails, test 6 more units. The average of all 12 must be ≥ Q, and no unit can be < Q-15%.
• S3 Stage: If S2 fails, test 12 more units. The average of all 24 must be ≥ Q, no more than two units can be < Q-15%, and no unit can be < Q-25%.[20]

Protocol 2: In Vivo Pharmacokinetic Study in a Rodent Model

This protocol is designed to determine key pharmacokinetic parameters like Cmax, Tmax, and AUC.

1. Animal Model:

• Species: Male Wistar or Sprague-Dawley rats (8-10 weeks old).[21]
• Acclimatization: Acclimatize animals for at least one week before the study.
• Grouping: Divide animals into groups (e.g., n=6 per group) for each formulation (unformulated, solid dispersion, nanocrystal). A separate group for intravenous (IV) administration is required to determine absolute bioavailability.[22]

2. Dosing:

• Fasting: Fast the animals overnight (approx. 12 hours) before dosing, with free access to water.[22]
• Oral Administration: Administer the formulations via oral gavage at a specific dose (e.g., 10 mg/kg). The unformulated drug should be suspended in a vehicle like 0.5% sodium carboxymethyl cellulose (Na-CMC).[23]
• Intravenous Administration: Administer the drug (dissolved in a suitable vehicle like DMSO/saline) via the tail vein for the IV group.[22]

3. Blood Sampling:

• Collect blood samples (approx. 0.25 mL) from the tail vein or saphenous vein into heparinized tubes at pre-defined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose).
• Centrifuge the blood samples to separate the plasma and store at -80°C until analysis.

4. Bioanalysis:

• Extract the triazolo-thiadiazole derivative from the plasma samples using protein precipitation or liquid-liquid extraction.
• Quantify the drug concentration using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

5. Data Analysis:

• Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate pharmacokinetic parameters:
• Cmax: Maximum observed plasma concentration.
• Tmax: Time to reach Cmax.
• AUC (Area Under the Curve): Total drug exposure over time.
• Relative Bioavailability (F%) = (AUC_oral_formulation / AUC_oral_unformulated) * 100.

Conclusion and Future Outlook

The evidence strongly supports the use of advanced formulation strategies like solid dispersions and nanocrystals to overcome the bioavailability challenges of triazolo-thiadiazole derivatives. Solid dispersions offer a robust method by creating a high-energy amorphous state, while nanocrystals provide a powerful, often carrier-free, approach to dramatically increase dissolution velocity.

The choice between these technologies will depend on the specific physicochemical properties of the drug candidate, the desired release profile, and manufacturing considerations. Future research may focus on hybrid approaches, combining nanocrystal technology with other carriers or developing novel, third-generation solid dispersion systems to further optimize the delivery of these therapeutically vital compounds. A thorough, data-driven formulation approach is not just an option but a necessity to unlock the full clinical potential of the triazolo-thiadiazole scaffold.

References

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• Advances of Combinative Nanocrystal Preparation Technology for Improving the Insoluble Drug Solubility and Bioavailability. MDPI. Available from: [Link]

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A Comparative Guide to the Synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline: Replicating and Validating Published Methodologies

For Researchers, Scientists, and Drug Development Professionals

The core of both synthetic strategies is the construction of a key intermediate, 4-amino-5-(4-aminophenyl)-4H-1,2,4-triazole-3-thiol . This intermediate is then cyclized to form the final fused heterocyclic system. The two methods presented here differ in their approach to this final cyclization step, offering a choice between a classic acid-catalyzed condensation and a milder, alternative route.

Method 1: Phosphorous Oxychloride-Mediated Cyclization with Formic Acid

This widely employed method relies on the powerful dehydrating action of phosphorous oxychloride (POCl₃) to facilitate the condensation of the triazole-thiol intermediate with formic acid. This approach is robust and generally provides good yields for a variety of substituted triazolo-thiadiazoles.[1]

Mechanistic Rationale

The synthesis begins with the preparation of the key 4-amino-5-(4-aminophenyl)-4H-1,2,4-triazole-3-thiol intermediate. This is typically achieved in a three-step sequence starting from 4-aminobenzoic acid. The carboxylic acid is first converted to its corresponding hydrazide. This hydrazide is then reacted with carbon disulfide in an alkaline medium to form a potassium dithiocarbazinate salt. Subsequent treatment with hydrazine hydrate induces cyclization to the desired 4-amino-5-substituted-1,2,4-triazole-3-thiol.[2][3]

The final step is the POCl₃-mediated cyclization. POCl₃ activates the carboxylic acid (formic acid in this case), making it more susceptible to nucleophilic attack by the amino group of the triazole. This is followed by an intramolecular cyclization with the elimination of water to form the stable, fused triazolo-thiadiazole ring system.

Experimental Protocol

Step 1: Synthesis of 4-aminobenzohydrazide

• A mixture of methyl 4-aminobenzoate (1 equivalent) and hydrazine hydrate (2 equivalents) in ethanol is refluxed for 6-8 hours.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the precipitated solid is filtered, washed with cold ethanol, and dried to yield 4-aminobenzohydrazide.

Step 2: Synthesis of 4-amino-5-(4-aminophenyl)-4H-1,2,4-triazole-3-thiol

• To a stirred solution of potassium hydroxide (1.2 equivalents) in absolute ethanol, 4-aminobenzohydrazide (1 equivalent) is added.

• Carbon disulfide (1.2 equivalents) is added dropwise while maintaining the temperature below 10°C.

• The reaction mixture is stirred at room temperature for 12-16 hours, during which a potassium dithiocarbazinate salt precipitates.

• The salt is filtered, washed with dry ether, and then refluxed with an excess of hydrazine hydrate (5-10 equivalents) for 4-6 hours, or until the evolution of hydrogen sulfide gas ceases.

• The reaction mixture is cooled and poured into ice-cold water.

• The solution is then acidified with a dilute acid (e.g., HCl) to precipitate the product.

• The solid is filtered, washed thoroughly with water, and recrystallized from ethanol to give the pure triazole-thiol intermediate.[2][3]

Step 3: Synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

• A mixture of 4-amino-5-(4-aminophenyl)-4H-1,2,4-triazole-3-thiol (1 equivalent) and formic acid (10-15 equivalents, serving as both reactant and solvent) is prepared.

• Phosphorous oxychloride (2-3 equivalents) is added cautiously and dropwise to the mixture with cooling.

• The reaction mixture is then refluxed for 3-4 hours.

• After cooling to room temperature, the mixture is carefully poured onto crushed ice.

• The resulting solution is neutralized with a base (e.g., sodium bicarbonate or ammonia solution) to precipitate the crude product.

• The solid is filtered, washed with water, and purified by recrystallization from a suitable solvent (e.g., ethanol or a DMF-water mixture) to afford the final product.

Visualization of the Workflow

Caption: Workflow for the POCl₃-mediated synthesis.

Method 2: Cyclization via Condensation with an Orthoester

This alternative method avoids the use of the harsh reagent phosphorous oxychloride, instead employing an orthoester, such as triethyl orthoformate, for the cyclization step. This approach can be advantageous for substrates that are sensitive to strong acidic or dehydrating conditions.

Mechanistic Rationale

The synthesis of the 4-amino-5-(4-aminophenyl)-4H-1,2,4-triazole-3-thiol intermediate is identical to that in Method 1. The key difference lies in the final cyclization. Triethyl orthoformate serves as a source of a formyl group equivalent. The reaction proceeds through the initial formation of a Schiff base-like intermediate between the amino group of the triazole and the orthoester. Subsequent intramolecular cyclization, driven by the elimination of ethanol, leads to the formation of the thiadiazole ring. This reaction is often carried out at elevated temperatures, sometimes with a catalytic amount of acid, though the orthoester itself can facilitate the reaction.

Experimental Protocol

Steps 1 & 2: Synthesis of the Triazole-Thiol Intermediate

The protocol for the synthesis of 4-amino-5-(4-aminophenyl)-4H-1,2,4-triazole-3-thiol is the same as described in Method 1.

Step 3: Synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

• A mixture of 4-amino-5-(4-aminophenyl)-4H-1,2,4-triazole-3-thiol (1 equivalent) and an excess of triethyl orthoformate (10-20 equivalents) is heated to reflux.

• The reaction is maintained at reflux for 8-12 hours. The progress can be monitored by observing the cessation of ethanol distillation.

• After the reaction is complete, the excess triethyl orthoformate is removed by distillation under reduced pressure.

• The resulting residue is cooled, and the solid product is triturated with a non-polar solvent like hexane or ether to induce crystallization.

• The solid is filtered, washed, and recrystallized from a suitable solvent (e.g., ethanol or isopropanol) to yield the pure final product.

Visualization of the Reaction Scheme

Caption: Reaction scheme for the orthoester-mediated cyclization.

Performance Comparison and Validation Data

The choice between these two methods will depend on available resources, substrate sensitivity, and desired purity profile. Below is a comparative summary based on typical outcomes for similar reactions reported in the literature.

Parameter	Method 1 (POCl₃/Formic Acid)	Method 2 (Triethyl Orthoformate)
Reagents	Formic acid, Phosphorous oxychloride	Triethyl orthoformate
Reaction Time	Shorter (3-4 hours)	Longer (8-12 hours)
Reaction Conditions	Harsher (strongly acidic, corrosive)	Milder
Work-up	Requires careful quenching and neutralization	Simpler, involves distillation
Typical Yield	Generally high (70-90%)	Moderate to high (60-85%)
Scalability	Good, but handling of POCl₃ requires care	Excellent, easily scalable
Purity Profile	May require more rigorous purification	Often yields a cleaner crude product

Validation and Characterization

The successful synthesis of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline should be confirmed through standard analytical techniques. The expected data, based on analogous structures, are as follows:

• ¹H NMR: The spectrum should show characteristic signals for the aromatic protons of the aniline ring. The proton on the thiadiazole ring (at position 3) would likely appear as a singlet in the downfield region. The amino group protons will also be present, often as a broad singlet.

• ¹³C NMR: The spectrum will display the expected number of signals for the carbon atoms in the aromatic rings and the fused heterocyclic system.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the calculated molecular weight of the product (C₈H₆N₆S).

• Infrared (IR) Spectroscopy: Key absorption bands would include N-H stretching for the amine, C=N stretching within the rings, and aromatic C-H stretching.

• Melting Point: A sharp melting point is indicative of high purity.

Conclusion

Both presented methods offer viable and reproducible pathways to synthesize 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline. Method 1 , utilizing phosphorous oxychloride, is a rapid and high-yielding approach, making it suitable for routine synthesis. However, it requires careful handling of a hazardous reagent. Method 2 , employing triethyl orthoformate, provides a milder and often cleaner alternative, which may be preferable for sensitive substrates or when ease of work-up and scalability are primary concerns.

The selection of the optimal method will be guided by the specific requirements of the research project. It is recommended that researchers perform small-scale trial reactions to determine the most efficient and effective method for their specific laboratory conditions. The characterization data provided serves as a benchmark for validating the identity and purity of the final compound.

References

• Bekhit, A. A., & Abdel-Aziem, T. (2009). Synthesis and biological evaluation of 3,6-disubstituted[4][1]triazolo[3,4-b][4][5]thiadiazole derivatives as a novel class of potential anti-tumor agents. European Journal of Medicinal Chemistry, 44(7), 2776-2781. [Link]

• Tsolaki, E., et al. (2016). Synthesis and anticancer activity of novel 3,6-disubstituted 1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazole derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 108-114. [Link]

• Demirbas, N., et al. (2009). Synthesis of some 4-arylidenamino-4H-1,2,4-triazole-3-thiols and their antituberculosis activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 24(5), 1090-1096. [Link]

• Yüksek, H., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301. [Link]

• Prachand, S. (2016). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[4][1][2] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. [Link]

• Tozkoparan, B., et al. (2007). Synthesis of 3,6-disubstituted 7H-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazines as novel analgesic/anti-inflammatory compounds. Arzneimittelforschung, 57(11), 707-712. [Link]

• Bekhit, A. A., & Abdel-Aziem, T. (2009). Request PDF: Synthesis and biological evaluation of 3,6-disubstituted[4][1]triazolo[3,4-b][4][5]thiadiazole derivatives as a novel class of potential anti-tumor agents. ResearchGate. [Link]

• Yüksek, H., et al. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul University Press. [Link]

• Demirbas, N., et al. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(10), 849-860. [Link]

• Liu, F., et al. (2008). Synthesis and Biological Activity of Some Novel Derivatives of 4-Amino-3-(D-galactopentitol-1-yl)-5-mercapto-1,2,4-triazole. Molecules, 13(5), 1057-1067. [Link]

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Independent verification of the enzyme inhibitory activity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline

An Independent Researcher's Guide to Verifying the Enzyme Inhibitory Activity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and Its Analogs

Introduction: The Therapeutic Potential of Triazolo-Thiadiazoles

The 1,2,4-triazolo[3,4-b]1,3,4-thiadiazole scaffold is a fused heterocyclic system that has garnered significant attention in medicinal chemistry.[1][2] This structure is a key pharmacophore in compounds exhibiting a wide range of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties.[1][3][4][5] One of the most promising and well-documented therapeutic actions of this class of compounds is their potent enzyme inhibitory activity, particularly against urease.[2][6][7][8][9]

This guide serves as an in-depth technical resource for researchers, scientists, and drug development professionals. It provides a comprehensive framework for the independent verification of the enzyme inhibitory activity of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline and its derivatives. We will focus on urease as the primary target enzyme, objectively compare its performance with a standard inhibitor, and provide the detailed experimental protocols necessary to generate reliable and reproducible data.

The Primary Target: Urease and Its Pathophysiological Role

Urease (EC 3.5.1.5) is a nickel-containing metalloenzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide.[2][10] While a part of natural nitrogen cycles, its hyperactivity in certain contexts is a significant virulence factor in human and animal pathology, as well as a concern in agriculture.[6][10]

Pathological Implications of Urease Activity:

• Gastric Ulcers: In the stomach, the urease produced by Helicobacter pylori neutralizes gastric acid by producing ammonia, allowing the bacterium to survive and colonize the gastric mucosa. This process is a direct contributor to the pathogenesis of gastritis and peptic ulcers.[6][7]

• Infectious Urinary Stones: Urease-producing bacteria in the urinary tract can lead to an increase in urine pH, which promotes the precipitation of struvite and carbonate apatite, forming infectious urinary stones.[10]

• Hepatic Coma and Encephalopathy: In patients with liver cirrhosis, urease-producing intestinal bacteria can lead to hyperammonemia, contributing to hepatic encephalopathy and coma.[6]

Given these roles, the development of potent urease inhibitors is a critical therapeutic strategy for managing these conditions.[6][7]

Figure 1: The role of urease in pathology and the mechanism of its inhibition.

Verification Workflow: An In Vitro Urease Inhibition Assay

To independently verify the inhibitory potential of a test compound like 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline, a robust and reproducible in vitro assay is required.[11][12] The most widely accepted method is a colorimetric assay based on the Berthelot (or indophenol) method, which quantifies the ammonia produced by the urease-catalyzed hydrolysis of urea.

Principle of the Berthelot Method: The assay measures ammonia concentration through its reaction with a phenol-hypochlorite solution in an alkaline medium. This reaction, catalyzed by sodium nitroprusside, forms a blue-green indophenol compound. The absorbance of this colored product, measured spectrophotometrically (typically at 625-670 nm), is directly proportional to the amount of ammonia produced, and thus to the urease activity.[10] A reduction in color intensity in the presence of an inhibitor indicates a decrease in enzyme activity.

Figure 2: Experimental workflow for the in vitro urease inhibition assay.

Detailed Experimental Protocol

This protocol is adapted from standard methodologies for assessing urease inhibitors.[10][13]

I. Materials and Reagents:

• Enzyme: Jack bean urease (e.g., Sigma-Aldrich, Cat. No. U1500)

• Substrate: Urea powder

• Test Compound: 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline (or analog)

• Standard Inhibitor: Thiourea[6][7]

• Buffer: Phosphate buffer (e.g., 100 mM, pH 7.4)

• Berthelot Reagent A: Phenol (e.g., 1% w/v) and sodium nitroprusside (e.g., 0.005% w/v)

• Berthelot Reagent B: Sodium hypochlorite (e.g., 0.5% v/v) and sodium hydroxide (e.g., 0.5% w/v)

• Equipment: 96-well microplate reader, incubator, multichannel pipettes.

II. Preparation of Solutions:

• Enzyme Solution: Prepare a stock solution of Jack bean urease in phosphate buffer. The final concentration in the well should be determined empirically to ensure the reaction rate is linear over the incubation period. A typical final concentration is ~25 U/mL.

• Substrate Solution: Prepare a stock solution of urea in phosphate buffer (e.g., 100 mM).

• Test Compound & Standard: Dissolve the test compound and thiourea in a suitable solvent (e.g., DMSO) to create high-concentration stock solutions (e.g., 10 mM). Prepare a serial dilution of these stocks to test a range of concentrations. The final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid affecting enzyme activity.[14]

III. Assay Procedure (96-Well Plate Format):

• Plate Setup: Designate wells for:

  • Blank: Buffer only (no enzyme or substrate).

  • Negative Control (100% Activity): Enzyme, buffer, and solvent (e.g., DMSO) but no inhibitor.[10]

  • Positive Control: Enzyme, buffer, and a known concentration of the standard inhibitor (Thiourea).

  • Test Wells: Enzyme, buffer, and various concentrations of the test compound.

• Inhibitor & Enzyme Pre-incubation:

  • To the appropriate wells, add 5 µL of the serially diluted test compound, standard inhibitor, or solvent (for the negative control).

  • Add 20 µL of the diluted urease enzyme solution to all wells except the blank.

  • Adjust the volume in each well to 50 µL with phosphate buffer.

  • Gently mix and incubate the plate at 37°C for 15-30 minutes. This pre-incubation step allows the inhibitor to bind to the enzyme before the substrate is introduced, which is crucial for obtaining accurate inhibition data.[11]

• Initiate Reaction:

  • Add 50 µL of the urea substrate solution to all wells to start the enzymatic reaction. The total reaction volume is now 100 µL.

  • Incubate the plate at 37°C for 30 minutes.

• Color Development:

  • Stop the reaction and initiate color development by adding 40 µL of Berthelot Reagent A to each well.

  • Add 80 µL of Berthelot Reagent B to each well and mix thoroughly.

  • Incubate at 37°C for another 30 minutes, protected from light, to allow for full color development.[13]

• Measurement:

  • Measure the optical density (OD) at a wavelength of 630 nm (or another appropriate wavelength between 625-670 nm) using a microplate reader.[10]

Data Analysis and Performance Comparison

1. Calculating Percentage Inhibition: The percentage of urease inhibition for each concentration of the test compound is calculated using the following formula[10]:

% Inhibition = [1 - (ODtest / ODcontrol)] x 100

Where:

• ODtest is the absorbance of the well containing the test compound.

• ODcontrol is the absorbance of the negative control well (with no inhibitor).

2. Determining the IC₅₀ Value: The IC₅₀ value is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. It is a standard measure of inhibitor potency. To determine the IC₅₀, plot the % inhibition against the logarithm of the inhibitor concentration and fit the data using non-linear regression analysis (e.g., a sigmoidal dose-response curve).[14]

3. Performance Comparison: The triazolo-thiadiazole scaffold has been shown to produce highly potent urease inhibitors, often significantly outperforming the standard inhibitor, thiourea.

Compound Class	Specific Derivative Example	Reported IC₅₀ (µM)	Fold-Improvement vs. Thiourea (Approx.)	Reference
Standard Inhibitor	Thiourea	22.45 ± 0.30	1x	[6][9]
Triazolo-thiadiazole	Compound 5k (from study)	3.33 ± 0.11	~6.7x	[6][8][9]
Triazolo-thiadiazole	Compound 5e (from study)	3.51 ± 0.49	~6.4x	[6][8]
Triazolo-thiadiazole	Compound 4f (from study)	10.35 ± 0.14	~2.2x	[7]
[6][7][8]triazolo[3,4-b][6][8][10]thiadiazole	Compound 6a (from study)	0.87 ± 0.09	~25.9x	[2]

This table synthesizes data from multiple studies on derivatives of the core scaffold. The exact IC₅₀ of 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline itself would need to be determined experimentally using the protocol above.

Insights into the Mechanism of Action

Kinetic studies are essential for understanding how an inhibitor works. For several potent triazolo-thiadiazole derivatives, the mechanism of urease inhibition has been identified as competitive inhibition .[6][7][9] This means the inhibitor directly competes with the substrate (urea) for binding to the enzyme's active site. In silico modeling from these studies further supports this, suggesting that the inhibitor molecules form key interactions with the nickel ions and critical amino acid residues (like histidine) within the urease active site, thereby blocking substrate access.[7]

Conclusion and Future Directions

The 4-(Triazolo[3,4-b]thiadiazol-6-yl)aniline scaffold is a validated and highly promising starting point for the development of potent urease inhibitors. The experimental guide provided here outlines a robust, self-validating system for independently confirming the inhibitory activity of this compound and its analogs. The consistent outperformance of derivatives from this class against the standard inhibitor, thiourea, underscores its therapeutic potential.[2][6][7] Further investigations should focus on structure-activity relationship (SAR) studies to optimize potency, selectivity against other metalloenzymes, and pharmacokinetic properties to advance these promising compounds in the drug development pipeline.

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• National Center for Biotechnology Information. (2012). Assay Guidance Manual: Mechanism of Action Assays for Enzymes. NCBI Bookshelf. [Link]

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• American Journal of Applied Science and Technology. (2025). (6-phenyl-7h -[6][7][8] triazolo [3,4-b][6][8][10] thiadiazine-3- yl) -aniline compound and the effects. [Link]

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Safety & Regulatory Compliance

4-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline proper disposal procedures

Guide to the Proper Disposal of 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline. As a novel heterocyclic compound, specific regulatory data may be limited. Therefore, this guide is founded on the bedrock principle of laboratory safety: treat all novel or uncharacterized substances as hazardous until proven otherwise. The procedures outlined below synthesize best practices from regulatory standards and data from analogous chemical structures to ensure the protection of personnel and the environment.

Hazard Assessment and the Principle of Prudent Practice

Therefore, we must operate under the assumption that this compound may possess the following characteristics:

• Acute Toxicity: Potential harm if ingested, inhaled, or absorbed through the skin.

• Skin/Eye Irritant: May cause irritation or damage upon contact.

• Environmental Toxicity: Heterocyclic compounds, particularly those containing nitrogen and sulfur, can be toxic to aquatic life.[9][10]

• Hazardous Combustion Products: Thermal decomposition may produce toxic gases such as nitrogen oxides (NOx) and sulfur oxides (SOx).[11]

Disposal must proceed through a licensed chemical destruction plant or a certified hazardous waste handler.[2] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1]

Personal Protective Equipment (PPE) - Your First Line of Defense

Before handling the compound for any purpose, including disposal, ensure the following PPE is worn. The causality is clear: preventing exposure is paramount when dealing with a substance of unknown toxicity.

PPE Item	Specification	Rationale for Use
Eye Protection	ANSI Z87.1-rated safety glasses with side shields or chemical splash goggles.	Protects eyes from dust particles and accidental splashes of solutions containing the compound.
Hand Protection	Nitrile gloves (minimum thickness of 4 mil).	Prevents dermal absorption. Gloves must be inspected for integrity before use and changed immediately if contaminated.[2]
Body Protection	Standard flame-resistant laboratory coat.	Protects skin and clothing from contamination.
Respiratory	Use in a certified chemical fume hood.	Ensures that any dust or aerosols are not inhaled, which is a primary route of exposure.[11]

Waste Characterization and Segregation

Proper disposal begins with correct waste characterization. This compound, in its pure form, is a solid, non-halogenated organic hazardous waste . If dissolved in a solvent, the entire solution must be characterized based on all its components.

The following diagram outlines the decision-making process for segregating waste streams associated with this compound.

Caption: Waste Segregation Workflow for 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline.

Step-by-Step Disposal Protocol

Follow these procedural steps meticulously to ensure compliance with EPA and OSHA regulations.[4][12]

Step 1: Designate a Satellite Accumulation Area (SAA)

• Establish an SAA at or near the point of waste generation (e.g., a designated spot in the fume hood where the work is performed).[1][13]

• This area must be under the direct control of laboratory personnel. The purpose is to prevent unauthorized access and ensure proper handling.

• The SAA must be clearly marked with "Hazardous Waste" signage.[4]

Step 2: Select a Compatible Waste Container

• For Solids: Use a high-density polyethylene (HDPE) or glass container with a secure, screw-top lid. Ensure the container is clean and dry.

• For Solutions: Use a container that is compatible with the solvent used (e.g., do not store acidic waste in metal containers).[4] The container must have a leak-proof, screw-top cap.

• Never fill a container more than 90% full to allow for expansion of contents.[4]

Step 3: Label the Waste Container

• The moment the first drop of waste enters the container, it must be labeled. Use a university or company-provided hazardous waste tag.

• The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline".

  • If in a solution, list all components and their approximate percentages, including solvents.[1]

  • The date accumulation started.

  • The relevant hazard characteristics (e.g., "Toxic," "Irritant").

Step 4: Accumulate the Waste

• Solid Waste: Carefully transfer the solid powder into the designated waste container inside a fume hood to prevent inhalation of dust. Use spark-proof tools if there is any concern about static discharge.[2]

• Contaminated Labware: Disposable items like pipette tips, weigh boats, and contaminated gloves should be collected in a separate, clearly labeled, plastic-lined container designated for solid lab waste.

• Solutions: Use a funnel to transfer liquid waste into the appropriate liquid waste container.

• Container Management: Keep the waste container securely capped at all times, except when adding waste.[1][13] This is a critical safety and compliance step to prevent the release of vapors.

Step 5: Arrange for Final Disposal

• Once the waste container is full (or after a set period, often not to exceed one year for partially filled containers in an SAA), contact your institution's Environmental Health & Safety (EH&S) department.[1][13]

• EH&S will arrange for the waste to be picked up by a licensed hazardous waste broker or hauler for transport to a certified Treatment, Storage, and Disposal Facility (TSDF).[3]

• Do not attempt to transport or dispose of the waste yourself.

Emergency Procedures

In the event of an accidental release or exposure, immediate and correct action is critical.

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[2]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[2]

• Spill:

  • For small spills of solid material, gently sweep it up using absorbent pads or a dustpan (avoid creating dust) and place it in the designated hazardous waste container.

  • Clean the spill area thoroughly.

  • For larger spills, evacuate the area, post a warning, and contact your institution's emergency response team or EH&S department immediately.

By adhering to these rigorous, safety-first procedures, you ensure that the disposal of 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline is conducted in a manner that is safe, responsible, and compliant with all regulatory requirements.

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Personal protective equipment for handling 4-([1,2,4]Triazolo[3,4-b][1,3,4]thiadiazol-6-yl)aniline

Essential Protective Measures for Handling 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are routine. However, the safety of our researchers is paramount. This guide provides essential, immediate safety and logistical information for handling 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline, a heterocyclic compound with potential biological activity. While comprehensive toxicological data for this specific molecule may be limited, a proactive and rigorous approach to personal protection is dictated by its structural components, namely the aniline moiety. Aromatic amines, as a class, are known for their potential to cause significant health effects, including carcinogenicity, mutagenicity, and skin sensitization.[2][4] Therefore, the following protocols are designed to provide a robust framework for minimizing exposure and ensuring a safe laboratory environment.

Understanding the Risks: A Proactive Stance

The core structure of 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline contains an aniline component. Aniline and its derivatives are readily absorbed through the skin and can be toxic if inhaled or ingested.[5][6] Aniline is classified as a suspected human carcinogen and reproductive toxin.[6] While a study on a structurally similar compound, 4-(6-phenyl-7H-[1][2][3]-triazolo-[3,4-b]-[1][3][4]-thiadiazine-3-yl) - aniline, indicated low acute toxicity in animal models, it is the chronic and systemic effects of the aniline functional group that are of primary concern.[7][8] Therefore, all handling of this compound should be performed with the assumption that it carries similar hazards to other toxic aromatic amines.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential when handling 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline. The following table summarizes the recommended PPE for various laboratory operations involving this compound.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions (in a fume hood)	Chemical splash goggles	Double gloving: inner nitrile, outer butyl or Viton rubber	Fully buttoned lab coat	Not typically required if handled in a certified fume hood
Synthesizing or reacting the compound	Chemical splash goggles and a face shield	Double gloving: inner nitrile, outer butyl or Viton rubber	Fully buttoned lab coat	Not typically required if handled in a certified fume hood
Cleaning glassware or work surfaces	Chemical splash goggles	Heavy-duty nitrile or butyl rubber gloves	Fully buttoned lab coat	Not typically required for routine cleaning
Handling a spill	Chemical splash goggles and a face shield	Heavy-duty butyl or Viton rubber gloves	Chemical-resistant apron over a lab coat	Air-purifying respirator (APR) with organic vapor cartridges

Step-by-Step PPE Protocol:

• Eye and Face Protection : At a minimum, chemical splash goggles that meet the ANSI Z.87.1 standard are required for all work with this compound.[9][10] When there is a potential for splashing, such as during transfers of solutions or during a reaction, a face shield must be worn in addition to goggles.[9][10][11]

• Hand Protection : Due to the high risk of dermal absorption associated with anilines, proper glove selection is critical.[2] Nitrile gloves may offer limited short-term protection, but for prolonged contact or when handling concentrated forms of the compound, more robust gloves are necessary.[1][5] A double-gloving technique is recommended:

  • Inner Glove : A standard disposable nitrile glove.

  • Outer Glove : A glove with higher chemical resistance, such as butyl rubber or Viton™.[1] Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times.[9] Gloves should be changed immediately if contamination is suspected.[12]

• Body Protection : A clean, fully buttoned laboratory coat should be worn at all times.[5] For procedures with a higher risk of splashes or spills, a chemical-resistant apron worn over the lab coat is recommended.

• Respiratory Protection : All handling of solid or powdered 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline, as well as the preparation of its solutions, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[3][5] In the event of a significant spill or if work must be performed outside of a fume hood, an air-purifying respirator (APR) equipped with organic vapor cartridges is required. All personnel who may need to wear a respirator must be part of a respiratory protection program that includes medical clearance, fit-testing, and training.[1][9]

PPE Selection Workflow

Caption: PPE selection workflow for handling 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline.

Operational Plans: Safe Handling and Disposal

Beyond personal protective equipment, a comprehensive safety plan includes stringent operational and disposal protocols.

Designated Work Area

All work with 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline should be conducted in a designated area within the laboratory.[1] This area should be clearly marked with signage indicating the presence of a hazardous chemical. Access to this area should be restricted to authorized personnel who have received training on the specific hazards of this compound.

Decontamination Procedures

• Work Surfaces : At the end of each workday, all surfaces within the designated area should be wiped down with an appropriate solvent (e.g., ethanol) to remove any residual contamination.

• Personal Decontamination : Upon leaving the designated work area, remove all PPE. Wash hands and any potentially exposed skin thoroughly with soap and water.[1]

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate : Immediately evacuate all non-essential personnel from the area.

• Isolate : Secure the area to prevent re-entry.

• Ventilate : Ensure the area is well-ventilated, if safe to do so.

• PPE : Don the appropriate PPE for spill cleanup, including a respirator.

• Contain and Absorb : For liquid spills, use an inert absorbent material such as vermiculite or sand. For solid spills, carefully sweep the material to avoid creating dust.

• Collect : Place all contaminated materials into a sealed, labeled container for hazardous waste disposal.[3]

• Decontaminate : Clean the spill area thoroughly.

Waste Disposal

All waste contaminated with 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline, including empty containers, used PPE, and spill cleanup materials, must be disposed of as hazardous waste.[1][3] Do not dispose of this material down the drain or in the regular trash.[1] Follow all local, state, and federal regulations for hazardous waste disposal. It is recommended to use a licensed chemical waste disposal service.[3]

Conclusion

The safe handling of novel chemical compounds like 4-([1][2][3]Triazolo[3,4-b][1][3][4]thiadiazol-6-yl)aniline is a cornerstone of responsible research. By understanding the potential hazards associated with its aniline core, implementing a robust personal protective equipment strategy, and adhering to strict operational and disposal protocols, we can ensure the safety of our researchers while advancing the frontiers of science.

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